1-Bromo-3,5-bis(trifluoromethyl)benzene

• CAS: 328-70-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a fluorinated aromatic compound that serves as a critical building block in modern organic synthesis. Its unique electronic properties, conferred by the two strongly electron-withdrawing trifluoromethyl groups, and the presence of a reactive bromine atom make it a versatile reagent in the synthesis of complex molecules. This guide provides a comprehensive overview of its chemical properties, spectroscopic data, and key applications, with a focus on detailed experimental protocols for its synthesis and derivatization.

Chemical and Physical Properties

1-Bromo-3,5-bis(trifluoromethyl)benzene is a colorless to light yellow liquid at room temperature. It is a dense, non-polar compound with limited solubility in water but is miscible with many common organic solvents.[1] Its high thermal and chemical stability makes it a robust intermediate for a variety of chemical transformations.

Table 1: Physical and Chemical Properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene

Property	Value	Reference
CAS Number	328-70-1	[2][3]
Molecular Formula	C₈H₃BrF₆	[2][4]
Molecular Weight	293.00 g/mol	[5]
Appearance	Colorless to light yellow clear liquid	[6][7]
Boiling Point	154 °C (lit.)	[1]
Melting Point	-16 °C (lit.)	[1]
Density	1.699 g/mL at 25 °C (lit.)	[1][8]
Refractive Index (n20/D)	1.427 (lit.)	[1]
Solubility in Water	Immiscible	[1][9]

Table 2: Solubility in Organic Solvents

Solvent	Solubility	Notes
Tetrahydrofuran (THF)	Soluble	Used as a solvent for Grignard reagent formation.
Diethyl Ether	Soluble	Used as a solvent for Grignard reagent formation.
Toluene (B28343)	Soluble	Expected to be soluble due to its non-polar nature.
Hexane	Soluble	Expected to be soluble due to its non-polar nature.
Methanol	Sparingly Soluble	General trend for non-polar compounds in polar protic solvents.
Ethanol	Sparingly Soluble	General trend for non-polar compounds in polar protic solvents.
Acetone	Soluble	Aprotic solvent, generally a good solvent for a wide range of compounds.

Spectroscopic Data

The structural features of 1-Bromo-3,5-bis(trifluoromethyl)benzene are well-defined by various spectroscopic techniques.

Table 3: Spectroscopic Data of 1-Bromo-3,5-bis(trifluoromethyl)benzene

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 7.96 (s, 1H), 7.83 (s, 2H)
¹³C NMR	Signals for aromatic carbons and trifluoromethyl carbons are expected.
FT-IR	Characteristic peaks for C-Br, C-F, and aromatic C-H and C=C bonds are observed.
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 292/294 (due to bromine isotopes).

Key Reactions and Applications

1-Bromo-3,5-bis(trifluoromethyl)benzene is a key intermediate in the synthesis of various high-value chemicals, including pharmaceutical intermediates, agrochemicals, and materials for electronics.[10] Two of its most important reactions are the formation of a Grignard reagent and its use in the synthesis of weakly coordinating anions.

Synthesis of Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate

A significant application of 1-Bromo-3,5-bis(trifluoromethyl)benzene is in the preparation of sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF₂₄), a weakly coordinating anion used to stabilize highly reactive cationic species in catalysis.

Caption: Synthetic pathway for Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate.

Grignard Reagent Formation and Subsequent Reactions

The formation of the Grignard reagent from 1-Bromo-3,5-bis(trifluoromethyl)benzene opens up a wide range of synthetic possibilities, allowing for the introduction of the 3,5-bis(trifluoromethyl)phenyl moiety onto various electrophiles.

Caption: General workflow for the Grignard reaction and subsequent functionalization.

Experimental Protocols

Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene

This protocol is adapted from a patented industrial process.

Materials:

• 1,3-Bis(trifluoromethyl)benzene

• 1,3-Dibromo-5,5-dimethylhydantoin (B127087) (DBDMH)

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (96%)

• Water

• 5 N Sodium Hydroxide (B78521) Solution

Procedure:

• In a suitable reaction vessel equipped with a mechanical stirrer and a cooling system, charge glacial acetic acid and cool to 15°C.

• Slowly add concentrated sulfuric acid while maintaining the temperature below 35°C.

• Cool the acid mixture to 25°C and add 1,3-bis(trifluoromethyl)benzene.

• With vigorous stirring, add 1,3-dibromo-5,5-dimethylhydantoin in portions. An exothermic reaction will occur, and the temperature should be maintained between 40-50°C.

• After the initial exotherm subsides, maintain the reaction mixture at 45°C for approximately 4.5 hours.

• Cool the reaction mixture and slowly pour it into cold water with vigorous stirring.

• Allow the layers to separate and collect the lower organic layer.

• Wash the organic layer with 5 N sodium hydroxide solution, followed by water.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

• The product can be further purified by distillation.

Preparation of Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium turnings

• Sodium tetrafluoroborate (B81430) (NaBF₄), anhydrous

• Anhydrous diethyl ether

• 1,2-Dibromoethane (B42909) (for initiation)

• Sodium carbonate solution

• Toluene

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), add magnesium turnings and anhydrous diethyl ether.

• Add a small amount of 1,2-dibromoethane to initiate the Grignard reaction.

• Slowly add a solution of 1-bromo-3,5-bis(trifluoromethyl)benzene in anhydrous diethyl ether to the activated magnesium suspension. Maintain a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture until the magnesium is consumed.

• To the resulting Grignard reagent, add anhydrous sodium tetrafluoroborate as a solid in one portion.

• Stir the reaction mixture at room temperature for an extended period (e.g., 48 hours) to ensure complete reaction.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium carbonate.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by dissolving it in toluene and removing water azeotropically, followed by filtration and drying under vacuum.

Synthesis of 1-(3,5-bis(trifluoromethyl)phenyl)ethan-1-one via Grignard Reaction

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium granules

• Anhydrous Tetrahydrofuran (THF)

• Acetic anhydride (B1165640)

Procedure:

• In a flame-dried flask under an inert atmosphere, place magnesium granules and anhydrous THF.

• Heat the mixture to a gentle reflux.

• Slowly add a solution of 1-bromo-3,5-bis(trifluoromethyl)benzene in anhydrous THF to initiate the Grignard formation.

• After initiation, continue the dropwise addition of the bromide solution, maintaining a gentle reflux.

• Once the addition is complete, continue to stir at reflux until the magnesium is consumed.

• In a separate flask, place an excess of acetic anhydride and cool it in an ice bath.

• Slowly add the prepared Grignard reagent to the cold acetic anhydride solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional period.

• Quench the reaction by carefully adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or distillation.

Safety Information

1-Bromo-3,5-bis(trifluoromethyl)benzene is irritating to the eyes, respiratory system, and skin.[1] It is essential to handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

1-Bromo-3,5-bis(trifluoromethyl)benzene is a valuable and versatile building block in organic synthesis. Its unique properties and reactivity enable the construction of complex molecules with applications in pharmaceuticals, agrochemicals, and materials science. The experimental protocols provided in this guide offer a starting point for researchers to utilize this important reagent in their synthetic endeavors.

References

• 1. chembk.com [chembk.com]
• 2. 1-Bromo-3,5-bis(trifluoromethyl)benzene, 98% | Fisher Scientific [fishersci.ca]
• 3. 1-Bromo-3,5-bis(trifluoromethyl)benzene | 328-70-1 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 4. 1-Bromo-3,5-bis(trifluoromethyl)benzene, 98% 50 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 5. 1,3-Bis(trifluoromethyl)-5-bromobenzene 99 328-70-1 [sigmaaldrich.com]
• 6. 1-Bromo-3,5-bis(trifluoromethyl)benzene | 328-70-1 | TCI EUROPE N.V. [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. 1,3-Bis(trifluoromethyl)-5-bromobenzene, 99% - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 9. 1-Brom-3,5-bis(trifluormethyl)benzol, 98 %, Thermo Scientific Chemicals 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.de]
• 10. nbinno.com [nbinno.com]

An In-depth Technical Guide to 1-Bromo-3,5-bis(trifluoromethyl)benzene (CAS 328-70-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3,5-bis(trifluoromethyl)benzene, a key building block in modern organic synthesis. Its unique electronic properties, conferred by the two electron-withdrawing trifluoromethyl groups, make it an invaluable reagent for the synthesis of complex molecules in the pharmaceutical, agrochemical, and materials science sectors.[1][2] This document outlines its chemical and physical properties, detailed experimental protocols for its synthesis and key reactions, and its safety information.

Core Properties and Safety Data

1-Bromo-3,5-bis(trifluoromethyl)benzene is a colorless to light yellow liquid at room temperature.[3] Its high density and boiling point are characteristic of halogenated aromatic compounds. The trifluoromethyl groups significantly influence its reactivity, making the bromine atom susceptible to various cross-coupling reactions.[4]

Table 1: Physicochemical Properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene

Property	Value	Source(s)
CAS Number	328-70-1	[5]
Molecular Formula	C₈H₃BrF₆	[5]
Molecular Weight	293.00 g/mol	[5][6]
Appearance	Colorless to light yellow clear liquid	[3]
Density	1.699 g/mL at 25 °C	[6][7]
Boiling Point	151-155 °C	[6][8]
Melting Point	-16 °C	[6]
Refractive Index	n20/D 1.427	[6]
Flash Point	>110 °C	[6]
Solubility	Insoluble in water.	[9]
XLogP3	4.9	[5]

Table 2: Safety and Hazard Information

Hazard Statement	Classification	Precautionary Statements	Source(s)
H315: Causes skin irritation	Skin Irrit. 2	P264, P280, P302+P352, P332+P313, P362	[5][6]
H319: Causes serious eye irritation	Eye Irrit. 2	P264, P280, P305+P351+P338, P337+P313	[5][6]
H335: May cause respiratory irritation	STOT SE 3	P261, P271, P304+P340, P312, P403+P233, P405, P501	[5][6]
H410: Very toxic to aquatic life with long lasting effects	Aquatic Chronic 1	P273, P391, P501	[6]

Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene

The primary synthetic route to 1-Bromo-3,5-bis(trifluoromethyl)benzene involves the electrophilic bromination of 1,3-bis(trifluoromethyl)benzene.[10] The use of a suitable brominating agent and catalyst system is crucial for achieving high regioselectivity and yield.

Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Experimental Protocol: Synthesis

This protocol is adapted from a patented procedure.[10]

Materials:

• 1,3-bis(trifluoromethyl)benzene

• 1,3-dibromo-5,5-dimethylhydantoin (DBH)

• Glacial acetic acid

• 96% Sulfuric acid

• 5 N Sodium hydroxide (B78521) (NaOH) solution

• Cold water

• Round-bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel

• Ice bath

Procedure:

• To a round-bottom flask, add 1,3-bis(trifluoromethyl)benzene, glacial acetic acid, and 96% sulfuric acid.

• Cool the mixture to approximately 10-15 °C using an ice bath.

• Slowly add 1,3-dibromo-5,5-dimethylhydantoin to the stirred mixture, maintaining the temperature at around 45 °C.

• After the addition is complete, continue stirring at 45 °C and monitor the reaction progress by gas chromatography (GC).

• Once the reaction is complete, cool the mixture to 2 °C and slowly pour it into cold water with vigorous stirring.

• Allow the layers to separate and collect the lower organic layer.

• Wash the organic layer with a 5 N NaOH solution.

• The resulting clear, colorless organic layer is 1-Bromo-3,5-bis(trifluoromethyl)benzene. Further purification can be achieved by distillation.

Key Reactions and Applications

1-Bromo-3,5-bis(trifluoromethyl)benzene is a versatile intermediate used in a variety of chemical transformations, most notably in the formation of Grignard reagents and as a substrate in Buchwald-Hartwig amination reactions.[4] These reactions are fundamental in the synthesis of pharmaceuticals and advanced materials.

Grignard Reagent Formation and Reaction

The formation of a Grignard reagent from 1-Bromo-3,5-bis(trifluoromethyl)benzene provides a powerful nucleophile for the formation of new carbon-carbon bonds.[11][12]

Grignard reaction pathway.

Experimental Protocol: Grignard Reaction

This generalized protocol is based on standard Grignard reaction procedures.[9][12][13]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine crystal (optional, as an indicator)

• An electrophile (e.g., benzophenone)

• Aqueous ammonium (B1175870) chloride (NH₄Cl) solution (for quenching)

• Three-necked round-bottom flask, reflux condenser, and dropping funnel (all flame-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Set up the flame-dried glassware under an inert atmosphere.

• Place magnesium turnings in the flask. A crystal of iodine can be added to help initiate the reaction.

• Add a small amount of anhydrous THF to cover the magnesium.

• Dissolve 1-Bromo-3,5-bis(trifluoromethyl)benzene in anhydrous THF in the dropping funnel.

• Add a small portion of the bromide solution to the magnesium suspension. The reaction is initiated if the iodine color fades and bubbling occurs. Gentle heating may be required.

• Once initiated, add the remaining bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, continue stirring until the magnesium is consumed.

• Cool the Grignard reagent in an ice bath.

• Dissolve the electrophile (e.g., benzophenone) in anhydrous THF and add it dropwise to the Grignard reagent.

• After the addition, allow the reaction to stir at room temperature.

• Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond, a common linkage in many pharmaceutical compounds.[14][15]

Buchwald-Hartwig amination pathway.

Experimental Protocol: Buchwald-Hartwig Amination

This is a general protocol for the Buchwald-Hartwig amination of an aryl bromide.[1][16]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• An amine (primary or secondary)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine (B1218219) ligand (e.g., Xantphos)

• A base (e.g., sodium tert-butoxide, cesium carbonate)

• Anhydrous solvent (e.g., toluene, dioxane)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium catalyst, phosphine ligand, and base to a Schlenk tube.

• Add 1-Bromo-3,5-bis(trifluoromethyl)benzene and the amine to the tube.

• Add the anhydrous solvent via syringe.

• Seal the tube and heat the reaction mixture with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion

1-Bromo-3,5-bis(trifluoromethyl)benzene is a highly valuable and versatile intermediate in organic synthesis. Its unique electronic properties and reactivity make it a key component in the development of novel pharmaceuticals, agrochemicals, and materials. The experimental protocols provided in this guide offer a starting point for researchers to utilize this compound in their synthetic endeavors. As with all chemical procedures, appropriate safety precautions should be taken, and reaction conditions may need to be optimized for specific substrates and scales.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromo-3,5-bis(trifluoromethyl)benzene | 328-70-1 | TCI AMERICA [tcichemicals.com]
• 4. nbinno.com [nbinno.com]
• 5. 1-Bromo-3,5-bis(trifluoromethyl)benzene | C8H3BrF6 | CID 67602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,3-ビス(トリフルオロメチル)-5-ブロモベンゼン 97%, contains 3% Copper Shot (CAS 7440-50-8) as stabilizer | Sigma-Aldrich [sigmaaldrich.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. CAS RN 328-70-1 | Fisher Scientific [fishersci.com]
• 9. benchchem.com [benchchem.com]
• 10. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 11. adichemistry.com [adichemistry.com]
• 12. web.mnstate.edu [web.mnstate.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 16. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a halogenated aromatic compound that serves as a crucial building block in modern organic synthesis. Its unique electronic properties, conferred by the presence of two strongly electron-withdrawing trifluoromethyl groups, make it a valuable intermediate in the development of pharmaceuticals, advanced materials, and agrochemicals.[1][2] This technical guide provides a comprehensive overview of its structure, nomenclature, physicochemical properties, synthesis, and applications, with a focus on presenting detailed data and experimental methodologies for the scientific community.

Structure and Nomenclature

The structure of 1-Bromo-3,5-bis(trifluoromethyl)benzene consists of a benzene (B151609) ring substituted with a bromine atom at position 1 and two trifluoromethyl (CF₃) groups at positions 3 and 5. This substitution pattern gives the molecule a high degree of chemical stability.[3]

Systematic Nomenclature:

• IUPAC Name: 1-Bromo-3,5-bis(trifluoromethyl)benzene[4][5]

Common Synonyms:

• 3,5-Bis(trifluoromethyl)bromobenzene

• 5-Bromo-α,α,α,α',α',α'-hexafluoro-m-xylene[4]

• 1,3-Bis(trifluoromethyl)-5-bromobenzene[4]

Chemical Identifiers:

Identifier	Value
CAS Number	328-70-1[4][6]
Molecular Formula	C₈H₃BrF₆[6]
Molecular Weight	293.00 g/mol [4][6]
InChI Key	CSVCVIHEBDJTCJ-UHFFFAOYSA-N[4][5]
SMILES	C1=C(C=C(C=C1C(F)(F)F)Br)C(F)(F)F[4][6]

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene are well-characterized, providing essential information for its handling, purification, and identification.

Physical Properties:

Property	Value	Source
Appearance	Colorless to light yellow liquid
Boiling Point	154 °C
Melting Point	-16 °C
Density	1.699 g/mL at 25 °C
Refractive Index	n20/D 1.427

Spectroscopic Data:

Spectroscopy	Key Features
¹H NMR	(400 MHz, CDCl₃): δ 7.96 (s, 2H), 7.83 (s, 1H)[7]
¹³C NMR	Spectral data available from commercial suppliers.[4]
IR Spectroscopy	Conforms to structure.[5]
Mass Spectrometry	Molecular ion peaks (M, M+2) characteristic of a monobrominated compound are observed at m/z 292 and 294.[7][8]

Experimental Protocols

Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene

A common method for the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene is the electrophilic bromination of 1,3-bis(trifluoromethyl)benzene (B1330116).[9][10]

Reaction Scheme:

Caption: Synthetic pathway for 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Detailed Protocol (Adapted from US Patent 6,255,545 B1): [9]

• Reaction Setup: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, thermocouple, and addition funnel, add glacial acetic acid (22.0 mL) and cool to 15°C.

• Acid Mixture Preparation: Slowly add concentrated (96%) sulfuric acid (142 mL) to the acetic acid. Allow the mixture to cool to 25°C.

• Addition of Starting Material: Add 1,3-bis(trifluoromethyl)benzene (107 g, 500 mmol) to the acid mixture.

• Bromination: With vigorous stirring, add 1,3-dibromo-5,5-dimethylhydantoin (B127087) (77.25 g, 270 mmol) over 2 minutes. An exothermic reaction will occur, and the temperature should be maintained between 40-50°C using external cooling.

• Work-up: After the reaction is complete (monitored by GC), cool the mixture to 2°C and pour it slowly into cold water (250 mL).

• Extraction and Neutralization: Stir the mixture vigorously for 10 minutes, allow the layers to separate, and collect the lower organic layer. Wash the organic layer with 5 N NaOH (75 mL).

• Purification: The resulting clear, colorless organic layer is 1-Bromo-3,5-bis(trifluoromethyl)benzene. Further purification can be achieved by distillation.

Characterization Workflow

A standard workflow for the characterization of the synthesized product is outlined below.

Caption: Workflow for the purification and characterization of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Applications in Research and Drug Development

The unique structural and electronic features of 1-Bromo-3,5-bis(trifluoromethyl)benzene make it a versatile intermediate in several areas of chemical research and development.

Logical Relationship of Applications:

Caption: Key application areas of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

• Pharmaceutical Synthesis: The trifluoromethyl groups can enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.[11] This makes 1-Bromo-3,5-bis(trifluoromethyl)benzene a valuable precursor for the synthesis of various active pharmaceutical ingredients (APIs).[2][3] For instance, the 3,5-bis(trifluoromethyl)phenyl moiety is found in several FDA-approved drugs.[12]

• Materials Science: This compound is used in the synthesis of specialty polymers and liquid crystals.[1] The introduction of trifluoromethyl groups can improve the thermal stability and modify the electronic properties of materials, making them suitable for applications such as in organic light-emitting diodes (OLEDs).[1]

• Agrochemicals: The trifluoromethylated aromatic structure is a common feature in modern herbicides, insecticides, and fungicides, where it can enhance the efficacy and environmental profile of the active ingredients.[1]

• Organometallic Chemistry: It is a key starting material for the preparation of the weakly coordinating anion, tetrakis[3,5-bis(trifluoromethyl)phenyl]borate, which is used to stabilize highly reactive cationic catalysts.[5][13]

Safety and Handling

1-Bromo-3,5-bis(trifluoromethyl)benzene is classified as a hazardous substance and should be handled with appropriate safety precautions.

GHS Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• H410: Very toxic to aquatic life with long-lasting effects.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P273: Avoid release to the environment.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302 + P352: IF ON SKIN: Wash with plenty of water.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[14]

It should be stored in a cool, dry, well-ventilated area away from incompatible materials.

Conclusion

1-Bromo-3,5-bis(trifluoromethyl)benzene is a cornerstone intermediate in synthetic chemistry with significant applications in drug discovery, materials science, and agrochemical development. Its well-defined properties and synthesis routes, as detailed in this guide, provide a solid foundation for its use in both academic and industrial research. The continued exploration of this versatile building block is expected to lead to further innovations across various scientific disciplines.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. 1-Bromo-3,5-bis(trifluoromethyl)benzene | C8H3BrF6 | CID 67602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Bromo-3,5-bis(trifluoromethyl)benzene, 98% 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. 1-Bromo-3,5-bis(trifluoromethyl)benzene, 98% | Fisher Scientific [fishersci.ca]
• 7. 3,5-Bis(trifluoromethyl)bromobenzene(328-70-1) 1H NMR spectrum [chemicalbook.com]
• 8. 3,5-Bis(trifluoromethyl)bromobenzene [webbook.nist.gov]
• 9. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 10. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 11. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 12. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years [mdpi.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. fishersci.com [fishersci.com]

physical properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene

A Technical Guide to 1-Bromo-3,5-bis(trifluoromethyl)benzene

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical and chemical properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene (CAS No: 328-70-1). It is intended as a technical resource for professionals in research and development who utilize this compound as a key building block in organic synthesis, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.[1][2] The unique electronic properties conferred by the two electron-withdrawing trifluoromethyl groups make it a valuable intermediate for creating specialized molecules.[1][2]

Core Physical and Chemical Properties

The fundamental properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene are summarized below. This data is compiled from various chemical suppliers and databases, representing typical specifications for this reagent.

Property	Value	Source(s)
CAS Number	328-70-1	[3][4]
Molecular Formula	C₈H₃BrF₆	[3][4]
Molecular Weight	293.00 g/mol	[4]
Appearance	Colorless to light yellow clear liquid	[3][5]
Melting Point	-16 °C
Boiling Point	154 °C (at 760 Torr)
Density	1.699 g/mL at 25 °C	[6]
Refractive Index (n20/D)	1.427 (lit.), 1.4255-1.4295	[3]
Flash Point	> 110 °C (> 230 °F)
Solubility	Immiscible with water	[7]
InChI Key	CSVCVIHEBDJTCJ-UHFFFAOYSA-N	[3][4]

Molecular Structure and Synthetic Role

The unique substitution pattern of the benzene (B151609) ring is central to the reactivity and utility of this compound. The bromine atom provides a reactive site for various coupling reactions, while the two meta-positioned trifluoromethyl groups strongly influence the electronic nature of the ring.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Bromo-3,5-bis(trifluoromethyl)benzene, 98% 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. 1-Bromo-3,5-bis(trifluoromethyl)benzene | C8H3BrF6 | CID 67602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Bromo-3,5-bis(trifluoromethyl)benzene | 328-70-1 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 6. 1,3-Bis(trifluoromethyl)-5-bromobenzene, 99% - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 7. 1-Brom-3,5-bis(trifluormethyl)benzol, 98 %, Thermo Scientific Chemicals 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.de]

Spectroscopic Data of 1-Bromo-3,5-bis(trifluoromethyl)benzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 1-Bromo-3,5-bis(trifluoromethyl)benzene (CAS No: 328-70-1), a crucial building block in organic synthesis, particularly for the development of pharmaceutical agents and advanced materials. The unique electronic properties conferred by the trifluoromethyl groups make a thorough understanding of its spectral characteristics essential for its identification and application.

Spectroscopic Data Summary

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.96	Singlet	2H	H-2, H-6
7.83	Singlet	1H	H-4

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
133.5	C-2, C-6
132.2 (q, J ≈ 34 Hz)	C-3, C-5
124.9	C-4
122.9 (q, J ≈ 273 Hz)	-CF₃
122.6	C-1

Table 3: ¹⁹F NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
-63.3	-CF₃

Note: The chemical shift for the trifluoromethyl groups typically appears in this region relative to a CFCl₃ standard.

Infrared (IR) Spectroscopy Data

Table 4: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100	Weak-Medium	Aromatic C-H Stretch
1620-1580	Medium	Aromatic C=C Stretch
1470-1430	Medium	Aromatic C=C Stretch
1350-1120	Very Strong	C-F Stretch (from CF₃)
900-860	Strong	C-H Out-of-plane bend (isolated H)
700-500	Medium-Strong	C-Br Stretch

Note: The most prominent features in the IR spectrum are the very strong absorption bands corresponding to the C-F stretching vibrations of the two trifluoromethyl groups.

Mass Spectrometry (MS) Data

Table 5: Electron Ionization (EI) Mass Spectrometry Data

m/z	Relative Intensity (%)	Assignment
294	97.2	[M+2]⁺ (with ⁸¹Br)
292	100.0	[M]⁺ (with ⁷⁹Br)
213	78.4	[M-Br]⁺
163	22.9	[C₇H₃F₃]⁺

Note: The molecular ion exhibits a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units, which is indicative of the presence of a single bromine atom.

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of approximately 10-20 mg of 1-Bromo-3,5-bis(trifluoromethyl)benzene is dissolved in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

• ¹H NMR Acquisition: The ¹H NMR spectrum is acquired on a 400 MHz spectrometer. Standard acquisition parameters include a 30-degree pulse width, an acquisition time of 4 seconds, and a relaxation delay of 1 second. Typically, 16 scans are co-added to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is acquired on the same instrument, operating at a frequency of 100 MHz. A proton-decoupled sequence is used to simplify the spectrum to singlets for each unique carbon environment. A longer acquisition time and a larger number of scans (e.g., 1024) are typically required due to the lower natural abundance of the ¹³C isotope.

• ¹⁹F NMR Acquisition: The ¹⁹F NMR spectrum is acquired on a spectrometer equipped with a fluorine-observe probe, operating at a frequency of 376 MHz. Chemical shifts are referenced to an external standard of CFCl₃ (δ = 0 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: As 1-Bromo-3,5-bis(trifluoromethyl)benzene is a liquid at room temperature, the IR spectrum is most conveniently obtained using the neat liquid technique. A single drop of the compound is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates, which are then pressed together to form a thin capillary film.

• Data Acquisition: The prepared sample is placed in the sample holder of a Fourier Transform Infrared (FTIR) spectrometer. The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates is recorded first and automatically subtracted from the sample spectrum. Typically, 16 or 32 scans are averaged to obtain the final spectrum with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer via a gas chromatograph (GC-MS) for separation and purification before ionization, or directly via a heated probe. For GC-MS, a dilute solution of the compound in a volatile solvent like dichloromethane (B109758) or ethyl acetate (B1210297) is injected.

• Ionization: Electron Ionization (EI) is employed as the ionization method. The sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge (m/z) ratio using a quadrupole or time-of-flight (TOF) mass analyzer. The detector records the abundance of each ion, generating the mass spectrum.

Visualizations

The following diagrams illustrate key logical workflows and relationships in the spectroscopic analysis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Caption: A logical workflow for the structural elucidation of an unknown compound.

Caption: Key fragmentation pathway for 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Solubility Profile of 1-Bromo-3,5-bis(trifluoromethyl)benzene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 1-Bromo-3,5-bis(trifluoromethyl)benzene, a key intermediate in various chemical syntheses. Understanding its solubility is crucial for optimizing reaction conditions, purification processes, and formulation development.

Core Data Presentation: Solubility of 1-Bromo-3,5-bis(trifluoromethyl)benzene

The following table summarizes the available quantitative and qualitative solubility data for 1-Bromo-3,5-bis(trifluoromethyl)benzene in a range of common organic solvents. Due to a lack of extensive published quantitative data, this table includes qualitative descriptions and a significant quantitative finding in Dimethyl Sulfoxide (DMSO).

Solvent	Chemical Formula	Solubility	Method/Notes
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	200 mg/mL (682.58 mM)[1]	Requires ultrasonic agitation. The hygroscopic nature of DMSO can significantly impact solubility[1].
Chloroform	CHCl₃	Slightly Soluble[2]	Qualitative observation.
Methanol	CH₃OH	Sparingly Soluble[2]	Qualitative observation.
Water	H₂O	Immiscible[2]

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of 1-Bromo-3,5-bis(trifluoromethyl)benzene were not found in the reviewed literature, a general and widely accepted method for determining the thermodynamic solubility of a compound is the shake-flask method .

Objective: To determine the saturation concentration of 1-Bromo-3,5-bis(trifluoromethyl)benzene in a specific organic solvent at a controlled temperature.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (high purity)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker bath

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system.

Methodology:

• Preparation of Supersaturated Solution: An excess amount of 1-Bromo-3,5-bis(trifluoromethyl)benzene is added to a known volume of the selected organic solvent in a sealed vial. This ensures that saturation is reached.

• Equilibration: The vials are placed in a shaker bath set to a constant temperature (e.g., 25 °C) and agitated for a prolonged period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, the samples are removed from the shaker bath and allowed to stand, or are centrifuged at the same temperature to separate the excess solid from the saturated solution.

• Sample Dilution and Analysis: A precise aliquot of the clear supernatant (the saturated solution) is carefully removed, weighed, and then diluted with a known volume of an appropriate solvent.

• Quantification: The concentration of 1-Bromo-3,5-bis(trifluoromethyl)benzene in the diluted sample is determined using a validated analytical method, such as HPLC or GC, by comparing the response to a calibration curve prepared with known concentrations of the compound.

• Calculation: The solubility is then calculated and typically expressed in units such as mg/mL, g/100mL, or molarity (mol/L).

Visualization of a Key Synthetic Pathway

1-Bromo-3,5-bis(trifluoromethyl)benzene is a critical starting material for the synthesis of sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF₂₄), a widely used weakly coordinating anion. The following diagram illustrates the experimental workflow for this synthesis.

Caption: Synthesis workflow for Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chembk.com [chembk.com]

The Trifluoromethyl Group: An In-depth Technical Guide to its Electronic Effects on the Benzene Ring

For Researchers, Scientists, and Drug Development Professionals

The introduction of a trifluoromethyl (CF3) group onto a benzene (B151609) ring is a powerful strategy in medicinal chemistry and materials science.[1][2] This functional group exerts profound electronic effects that significantly alter the physicochemical properties of the parent molecule, influencing its reactivity, acidity, basicity, and potential for intermolecular interactions. This guide provides a comprehensive overview of these electronic effects, supported by quantitative data, detailed experimental protocols, and visualizations to facilitate a deeper understanding.

Core Electronic Effects: A Duality of Induction and Resonance

The electronic influence of the trifluoromethyl group is dominated by a strong electron-withdrawing inductive effect (-I) and a weaker, often debated, resonance effect.

Inductive Effect (-I): The high electronegativity of the three fluorine atoms creates a strong dipole, with the partial positive charge centered on the carbon atom of the CF3 group. This positive pole inductively withdraws electron density from the benzene ring through the sigma (σ) bond.[3][4][5] This effect is the primary contributor to the trifluoromethyl group's powerful electron-withdrawing nature.[3][6]

Resonance Effect: The resonance effect of the trifluoromethyl group is generally considered to be weakly electron-withdrawing (-M or -R). This is attributed to hyperconjugation, involving the overlap of the C-F σ* antibonding orbitals with the π-system of the benzene ring. However, some studies suggest that under certain conditions, particularly when attached to a highly electron-deficient system, the CF3 group can act as a weak π-electron donor.[7] For most practical purposes in the context of a neutral or moderately polarized benzene ring, it is treated as a group lacking significant resonance donation.

The net result of these effects is a significant decrease in electron density of the aromatic ring, rendering it less susceptible to electrophilic attack and more susceptible to nucleophilic attack.

Quantitative Analysis of Electronic Effects

The electronic influence of the trifluoromethyl group can be quantified using several key parameters, including Hammett constants, pKa values of substituted acids and bases, and dipole moments.

Hammett Sigma (σ) Constants

Hammett constants (σ) are a measure of the electronic effect of a substituent on the reactivity of a benzene ring.[8][9] The trifluoromethyl group possesses positive σ values, indicating its electron-withdrawing nature.

Hammett Constant	Value	Description
σ_meta_ (σ_m_)	0.43 - 0.46	Quantifies the inductive effect of the substituent from the meta position.
σ_para_ (σ_p_)	0.53 - 0.54	Reflects the combined inductive and resonance effects from the para position.
σ_I_	0.38	Represents the pure inductive effect.
σ_R_	0.16	Represents the pure resonance effect.

Note: The exact values may vary slightly depending on the experimental conditions and the reaction series used for their determination.

Impact on Acidity and Basicity (pKa)

The strong electron-withdrawing nature of the trifluoromethyl group significantly impacts the acidity and basicity of functional groups attached to the benzene ring.

Acidity of Benzoic Acids: The CF3 group stabilizes the conjugate base (benzoate) by delocalizing the negative charge, thereby increasing the acidity (lowering the pKa) of the corresponding benzoic acid.

Compound	pKa
Benzoic Acid	4.20
3-(Trifluoromethyl)benzoic Acid	3.86
4-(Trifluoromethyl)benzoic Acid	3.67

Basicity of Anilines: Conversely, the CF3 group decreases the basicity (lowers the pKa of the conjugate acid) of aniline (B41778) by withdrawing electron density from the nitrogen atom, making the lone pair less available for protonation.

Compound	pKa of Conjugate Acid
Aniline	4.60
3-(Trifluoromethyl)aniline	3.20
4-(Trifluoromethyl)aniline	2.81

Dipole Moment

The significant difference in electronegativity between the trifluoromethyl group and the benzene ring results in a substantial molecular dipole moment. The experimental dipole moment of trifluoromethylbenzene is approximately 2.86 D.[10][11] This high dipole moment can influence molecular interactions and the overall polarity of the molecule.

Directing Effects in Electrophilic Aromatic Substitution

The trifluoromethyl group is a deactivating and meta-directing group in electrophilic aromatic substitution reactions.[4][6]

• Deactivating Nature: The strong inductive electron withdrawal reduces the nucleophilicity of the benzene ring, making it less reactive towards electrophiles compared to unsubstituted benzene.

• Meta-Directing Nature: The deactivating effect is most pronounced at the ortho and para positions due to the proximity of the electron-withdrawing CF3 group. The meta position is consequently the least deactivated and therefore the preferred site of electrophilic attack.

Meta-directing influence of the CF3 group.

Experimental Protocols

Determination of Hammett Constants using ¹⁹F NMR Spectroscopy

This method relies on the sensitivity of the ¹⁹F NMR chemical shift of a para-substituted fluorobenzene (B45895) to the electronic effects of a substituent at the para position.

Materials:

• A series of para-substituted trifluoromethylbenzenes.

• A suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• NMR tubes.

• High-resolution NMR spectrometer equipped with a fluorine probe.

Procedure:

• Sample Preparation: Prepare dilute solutions (typically 0.05-0.1 M) of each para-substituted trifluoromethylbenzene in the chosen deuterated solvent.

• NMR Acquisition: Acquire the ¹⁹F NMR spectrum for each sample. A proton-decoupled ¹⁹F spectrum is typically recorded to obtain a sharp singlet for the CF3 group.

• Chemical Shift Measurement: Accurately measure the chemical shift (δ) of the CF3 signal for each compound relative to a reference standard (e.g., C₆F₆ or an internal standard).

• Calculation of Substituent Chemical Shift (SCS): Calculate the SCS for each substituent by subtracting the chemical shift of the unsubstituted trifluoromethylbenzene from the chemical shift of the substituted compound: SCS = δ_substituted - δ_unsubstituted.

• Correlation with Hammett Parameters: The SCS values are then correlated with known Hammett σ constants (σ_p_ and σ_m_) using linear regression analysis to establish a quantitative relationship. This relationship can then be used to determine unknown σ values.

Workflow for Hammett constant determination.

Potentiometric Titration for pKa Determination

This is a classic and reliable method for determining the pKa of acidic or basic compounds.[5][12]

Materials:

• pH meter with a glass electrode, calibrated with standard buffers (pH 4, 7, and 10).

• Magnetic stirrer and stir bar.

• Burette.

• Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

• The trifluoromethyl-substituted benzoic acid or aniline to be analyzed.

• Deionized water.

• Inert gas supply (e.g., nitrogen) for purging.

Procedure:

• Sample Preparation: Accurately weigh a sample of the compound and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.01 M).

• Titration Setup: Place the solution in a beaker with a magnetic stir bar. Immerse the calibrated pH electrode in the solution. If the sample is sensitive to air, purge the solution with an inert gas.

• Titration: For an acidic sample, titrate with the standardized strong base, adding the titrant in small, known increments. For a basic sample, titrate with the standardized strong acid.

• Data Collection: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH of the solution versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which is the point on the titration curve where half of the acid or base has been neutralized. This corresponds to the inflection point of the curve.

Synthesis of 4-(Trifluoromethyl)aniline

This protocol describes a representative method for the synthesis of a trifluoromethylated aniline.

Materials:

• 4-Chlorobenzotrifluoride

• Aqueous ammonia (B1221849) (concentrated)

• Copper(I) oxide (Cu₂O)

• Autoclave or high-pressure reactor

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

• Apparatus for distillation or column chromatography for purification

Procedure:

• Reaction Setup: In a high-pressure reactor, combine 4-chlorobenzotrifluoride, concentrated aqueous ammonia, and a catalytic amount of copper(I) oxide.

• Reaction: Seal the reactor and heat the mixture to a high temperature (e.g., 180-200 °C) for several hours. The high pressure generated by the heated ammonia facilitates the nucleophilic aromatic substitution of the chlorine atom.

• Workup: After cooling the reactor to room temperature, carefully vent any excess pressure. Transfer the reaction mixture to a separatory funnel.

• Extraction: Extract the aqueous mixture with an organic solvent such as diethyl ether. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by distillation under reduced pressure or by column chromatography on silica (B1680970) gel.

Implications in Drug Design and Development

The unique electronic properties of the trifluoromethyl group make it a valuable tool in drug design.[13][14]

• Metabolic Stability: The strong C-F bonds are resistant to metabolic cleavage, which can increase the half-life of a drug.[1]

• Lipophilicity: The CF3 group increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes.[1][13]

• Binding Affinity: The electron-withdrawing nature of the CF3 group can alter the electronic environment of a molecule, leading to enhanced binding to its biological target.[2]

• pKa Modulation: By modifying the pKa of nearby acidic or basic centers, the CF3 group can influence the ionization state of a drug at physiological pH, which affects its solubility, absorption, and distribution.[15]

Impact of CF3 group on drug properties.

Conclusion

The trifluoromethyl group exerts a powerful and predictable electronic influence on the benzene ring, primarily through a strong electron-withdrawing inductive effect. This effect has significant and quantifiable consequences for the reactivity, acidity, basicity, and directing effects in electrophilic aromatic substitution. A thorough understanding of these principles, supported by robust experimental data and methodologies, is crucial for the rational design of novel pharmaceuticals and advanced materials. The strategic incorporation of the trifluoromethyl group will undoubtedly continue to be a cornerstone of modern chemical research and development.

References

• 1. Video: Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives [jove.com]
• 2. scispace.com [scispace.com]
• 3. asianpubs.org [asianpubs.org]
• 4. US7777079B2 - Preparation method of 2, 6-dichlor-4-trifluoromethyl aniline - Google Patents [patents.google.com]
• 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,4-Bis(trifluoromethyl)-benzene(433-19-2) 1H NMR spectrum [chemicalbook.com]
• 7. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 8. Hammett equation - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. spectrabase.com [spectrabase.com]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. spectrabase.com [spectrabase.com]
• 14. A dipole moment study of the electrical effect of the trifluoromethyl group (1972) | John D. Hepworth | 7 Citations [scispace.com]
• 15. asianpubs.org [asianpubs.org]

The Strategic Role of 1-Bromo-3,5-bis(trifluoromethyl)benzene in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 19, 2025

Abstract

1-Bromo-3,5-bis(trifluoromethyl)benzene is a cornerstone building block in contemporary organic synthesis, prized for the unique electronic properties conferred by its two trifluoromethyl substituents. This technical guide provides an in-depth exploration of its pivotal role, covering its physical and chemical characteristics, its application in the formation of non-coordinating anions, and its utility in key carbon-carbon and carbon-nitrogen bond-forming reactions. Detailed experimental protocols for Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Grignard reagent formation are presented, alongside illustrative reaction pathways and workflows. This document serves as a comprehensive resource for researchers leveraging this versatile reagent in the development of novel pharmaceuticals, advanced materials, and agrochemicals.

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene, a halogenated aromatic compound, has emerged as a critical intermediate in a wide array of synthetic applications.[1][2] The presence of two strongly electron-withdrawing trifluoromethyl groups on the benzene (B151609) ring significantly influences its reactivity, making it an ideal substrate for various transition metal-catalyzed cross-coupling reactions.[1] Its unique electronic and steric properties also render it a valuable precursor for the synthesis of weakly coordinating anions, which are instrumental in stabilizing highly reactive cationic species in organometallic chemistry and catalysis.[2][3] This guide will delve into the essential aspects of 1-Bromo-3,5-bis(trifluoromethyl)benzene, providing researchers with the necessary data and methodologies to effectively utilize this powerful synthetic tool.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene is paramount for its safe handling and successful application in synthesis. The table below summarizes its key characteristics.

Property	Value	Reference(s)
Molecular Formula	C₈H₃BrF₆	[4]
Molecular Weight	293.00 g/mol
CAS Number	328-70-1
Appearance	Clear, colorless to light yellow liquid	[4]
Boiling Point	154 °C (lit.)
Melting Point	-16 °C (lit.)
Density	1.699 g/mL at 25 °C (lit.)
Refractive Index	1.4255-1.4295 @ 20 °C	[4]
Solubility	Immiscible with water	[5]
Assay (GC)	≥97.5%	[4]

Key Applications in Organic Synthesis

The synthetic utility of 1-Bromo-3,5-bis(trifluoromethyl)benzene is extensive, with prominent applications in the synthesis of pharmaceuticals, materials for organic light-emitting diodes (OLEDs), and agrochemicals.[1] Its role as a precursor to the non-coordinating tetrakis[3,5-bis(trifluoromethyl)phenyl]borate anion is a particularly noteworthy application.

Precursor to Weakly Coordinating Anions

1-Bromo-3,5-bis(trifluoromethyl)benzene is the primary starting material for the synthesis of the highly valuable tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (often abbreviated as [BArf]) anion.[3] This anion is exceptionally stable and weakly coordinating due to the steric bulk and strong electron-withdrawing nature of the four 3,5-bis(trifluoromethyl)phenyl groups.[3] This property makes it an indispensable counterion for stabilizing highly electrophilic and reactive organometallic cations, which are often used as catalysts in polymerization and other organic transformations.[3][5]

The synthesis typically proceeds via the formation of a Grignard reagent from 1-Bromo-3,5-bis(trifluoromethyl)benzene, which then reacts with a boron source.

Synthesis of [BArf] Anion

Key Transformations and Experimental Protocols

The reactivity of the carbon-bromine bond in 1-Bromo-3,5-bis(trifluoromethyl)benzene makes it an excellent substrate for a variety of cross-coupling reactions. The electron-deficient nature of the aromatic ring generally enhances the rate of oxidative addition in palladium-catalyzed cycles.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds, and 1-Bromo-3,5-bis(trifluoromethyl)benzene is an effective coupling partner.[6] This reaction is widely used to synthesize biaryl compounds, which are common motifs in pharmaceuticals and liquid crystals.[7]

Suzuki-Miyaura Coupling Pathway

Experimental Protocol: Generalized Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.), the desired arylboronic acid (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0-3.0 equiv.).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water.

• Reaction: Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired biaryl compound.

Table of Illustrative Suzuki-Miyaura Coupling Reactions

Note: Specific yield data for 1-Bromo-3,5-bis(trifluoromethyl)benzene in Suzuki-Miyaura reactions is not extensively reported in readily available literature. The following table provides examples with a structurally similar, electron-deficient aryl bromide to illustrate typical conditions and outcomes.

Aryl Bromide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromobenzotrifluoride	Phenylboronic Acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	12	85-95
4-Bromobenzotrifluoride	4-Methoxyphenylboronic Acid	Pd(OAc)₂/SPhos (2/4)	K₃PO₄	Toluene	100	16	92

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[8] This reaction is of paramount importance in medicinal chemistry for the synthesis of arylamines, which are prevalent in a vast number of pharmaceuticals.[9] 1-Bromo-3,5-bis(trifluoromethyl)benzene serves as an excellent substrate for this transformation.[9]

Buchwald-Hartwig Amination Pathway

Experimental Protocol: Generalized Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine (B1218219) ligand (e.g., XPhos, RuPhos, or BINAP, 2-4 mol%), and a base (e.g., NaOt-Bu, K₃PO₄, or Cs₂CO₃, 1.2-2.0 equiv.). Add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.) and the amine (1.1-1.2 equiv.).

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene, dioxane, or THF.

• Reaction: Seal the tube and heat the reaction mixture with stirring to the appropriate temperature (typically 80-110 °C) until the starting material is consumed as monitored by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography to yield the desired arylamine.

Table of Illustrative Buchwald-Hartwig Amination Reactions

Note: As with Suzuki-Miyaura coupling, specific quantitative data for Buchwald-Hartwig amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene is not abundant in general literature. The following table illustrates typical conditions with a similar substrate.

Aryl Bromide	Amine	Catalyst/Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-3-butoxy-5-nitrobenzene	Aqueous Ammonia	Pd(OAc)₂/KPhos (2/4)	K₃PO₄	Toluene/H₂O	100	18	~80 (estimated)
4-Bromobenzotrifluoride	Morpholine	Pd₂(dba)₃/RuPhos (1/2)	LiHMDS	Toluene	100	16	83

Grignard Reagent Formation

1-Bromo-3,5-bis(trifluoromethyl)benzene can be readily converted to its corresponding Grignard reagent, 3,5-bis(trifluoromethyl)phenylmagnesium bromide. This powerful nucleophile can then be reacted with a variety of electrophiles to form new carbon-carbon bonds.[8]

Grignard Reagent Formation and Reaction

Experimental Protocol: Grignard Reagent Formation and Reaction with a Carbonyl Compound

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar under an inert atmosphere.

• Initiation: Place magnesium turnings (1.1-1.2 equiv.) in the flask. Add a small crystal of iodine to activate the magnesium.

• Grignard Formation: Dissolve 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.) in anhydrous THF and add it to the dropping funnel. Add a small portion of the bromide solution to the magnesium and, if necessary, gently warm the flask to initiate the reaction. Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• Reaction with Electrophile: Cool the Grignard reagent to 0 °C. Dissolve the electrophile (e.g., an aldehyde or ketone, 1.0 equiv.) in anhydrous THF and add it dropwise to the Grignard solution.

• Work-up: After the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by chromatography or recrystallization.

Conclusion

1-Bromo-3,5-bis(trifluoromethyl)benzene is a uniquely versatile and powerful reagent in modern organic synthesis. Its electron-deficient nature makes it an excellent substrate for a variety of critical bond-forming reactions, including Suzuki-Miyaura coupling and Buchwald-Hartwig amination. Furthermore, its role as a precursor to the indispensable [BArf] anion highlights its significance in the broader field of catalysis. The detailed protocols and reaction pathways provided in this guide are intended to empower researchers to fully exploit the synthetic potential of this important building block in their pursuit of novel molecules with applications in medicine, materials science, and beyond.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 6. US6870067B2 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. web.mnstate.edu [web.mnstate.edu]

An In-depth Technical Guide to the Safe Handling and Application of 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and detailed experimental protocols for the effective and safe use of 1-bromo-3,5-bis(trifluoromethyl)benzene in research and development settings. This versatile chemical intermediate is a key building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] Its unique electronic and chemical properties, imparted by the two trifluoromethyl groups, make it a valuable reagent in modern organic synthesis.[1]

Physicochemical and Hazard Information

A thorough understanding of the physicochemical properties and potential hazards of 1-bromo-3,5-bis(trifluoromethyl)benzene is paramount for its safe handling. The following tables summarize key data compiled from various safety data sheets (SDS).

Table 1: Physicochemical Properties

Property	Value	Reference
CAS Number	328-70-1	[2][3]
Molecular Formula	C₈H₃BrF₆	[2][3]
Molecular Weight	293.00 g/mol	[3]
Appearance	Clear, colorless liquid	[2]
Boiling Point	154 °C	[2]
Density	1.699 g/mL at 25 °C	[2]
Refractive Index	1.4255-1.4295 @ 20 °C	[2]
Flash Point	>110 °C	[2]
Solubility	Insoluble in water	[2]

Table 2: Hazard Identification and Classification

Hazard	Classification	Precautionary Statements	Reference
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.	[3]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation.	[3]
Specific target organ toxicity – single exposure	Category 3 (Respiratory system)	H335: May cause respiratory irritation.	[3]

Safety and Handling Protocols

Adherence to strict safety protocols is essential when working with 1-bromo-3,5-bis(trifluoromethyl)benzene to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).
Skin Protection	Wear fire/flame resistant and impervious clothing. Handle with gloves. Gloves must be inspected prior to use.
Respiratory Protection	Use in a well-ventilated area. If engineering controls are not sufficient, use a NIOSH-approved respirator.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the chemical's integrity and preventing accidents.

• Handling: Handle in a well-ventilated place. Wear suitable protective clothing. Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use non-sparking tools. Prevent fire caused by electrostatic discharge steam.

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Store apart from foodstuff containers or incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.
Skin Contact	IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get medical advice/attention. Take off contaminated clothing and wash before reuse.
Eye Contact	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.
Ingestion	Do NOT induce vomiting. Get medical attention.

Fire-Fighting and Spill Management

• Fire-Fighting: Use dry chemical, CO₂, water spray, or alcohol-resistant foam as extinguishing agents. Vapors may form explosive mixtures with air.

• Spill Management: Ensure adequate ventilation. Evacuate personnel to safe areas. Prevent further leakage or spillage if safe to do so. Soak up with inert absorbent material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust) and dispose of as hazardous waste.

Experimental Protocols

1-Bromo-3,5-bis(trifluoromethyl)benzene is a versatile reagent in a variety of chemical transformations. Below are detailed protocols for some of its key applications.

Grignard Reagent Formation and Acetylation

The formation of the Grignard reagent from 1-bromo-3,5-bis(trifluoromethyl)benzene is a critical step for many subsequent reactions. However, it is important to note that trifluoromethylphenyl Grignard reagents can be potentially explosive, and strict safety precautions must be followed.[4][5]

Protocol for the Synthesis of 1-[3,5-Bis(trifluoromethyl)phenyl]-ethanone [4]

• Apparatus Setup: A 100-mL, three-necked, round-bottom flask is equipped with a Teflon-coated thermocouple probe, an inert gas inlet, a 100-mL pressure-equalizing addition funnel fitted with a rubber septum, and a magnetic stir bar. The apparatus should be flame-dried and maintained under an atmosphere of argon or nitrogen.

• Initial Charge: The flask is charged with 1-bromo-3,5-bis(trifluoromethyl)benzene (20.0 g, 11.8 mL, 68.3 mmol) and 35 mL of anhydrous THF.

• Grignard Formation: The solution is cooled to -5 °C in an ice-salt water bath. A solution of i-PrMgCl in THF (37.6 mL, 2 M, 75.2 mmol) is added dropwise over 1 hour, ensuring the internal reaction temperature does not exceed 0 °C.

• Acetylation: The resulting solution is stirred for an additional 30 minutes at 0 °C. Acetic anhydride (B1165640) (13.9 g, 12.9 mL, 137 mmol) is then added dropwise over 2 hours, maintaining the temperature at 0 °C.

• Work-up: The flask is removed from the ice-water bath, and 35 mL of deionized water is added dropwise over 1 hour. The biphasic mixture is heated at 60 °C for 15 minutes. After cooling to room temperature, the organic layer is separated and diluted with 35 mL of MTBE.

• Neutralization and Extraction: The organic solution is vigorously stirred while 2 mL of aqueous 2.5 N NaOH is added dropwise to achieve a pH of 7.1 in the aqueous phase. The organic phase is separated and washed with two 20-mL portions of saturated aqueous NaHCO₃ solution and 20 mL of brine.

• Purification: The organic layer is dried over Na₂SO₄ and concentrated by rotary evaporation. The residue is purified by bulb-to-bulb distillation at 25 mmHg (distillate collected at 122-132 °C) to afford 1-[3,5-bis(trifluoromethyl)phenyl]-ethanone as a clear, colorless oil.

Palladium-Catalyzed Cross-Coupling Reactions

As an aryl bromide, 1-bromo-3,5-bis(trifluoromethyl)benzene is an excellent substrate for various palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern organic synthesis.

The Heck reaction facilitates the formation of a carbon-carbon bond between an aryl halide and an alkene.[6][7]

General Protocol for the Heck Reaction

• Reaction Setup: To a Schlenk tube, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a suitable phosphine (B1218219) ligand (e.g., P(o-tolyl)₃, 4 mol%), and a base (e.g., triethylamine (B128534), 1.5 equivalents).

• Reagent Addition: Add 1-bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent) and the desired alkene (1.2 equivalents) in a suitable solvent (e.g., anhydrous DMF).

• Reaction Conditions: The reaction mixture is degassed and heated under an inert atmosphere (e.g., argon or nitrogen) at a temperature typically ranging from 80 to 120 °C. The reaction progress is monitored by TLC or GC-MS.

• Work-up and Purification: Upon completion, the reaction is cooled to room temperature, diluted with a suitable organic solvent, and washed with water and brine. The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

The Suzuki-Miyaura coupling is a versatile method for the synthesis of biaryl compounds from an aryl halide and a boronic acid or ester.[8][9][10][11]

General Protocol for the Suzuki-Miyaura Coupling

• Reaction Setup: In a round-bottom flask, combine 1-bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent), the desired arylboronic acid (1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2 equivalents).

• Solvent Addition: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene (B28343), or DMF) and water.

• Reaction Conditions: The mixture is thoroughly degassed and then heated under an inert atmosphere at a temperature ranging from 80 to 110 °C until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up and Purification: After cooling, the reaction mixture is diluted with an organic solvent and water. The layers are separated, and the aqueous layer is extracted with the organic solvent. The combined organic layers are washed with brine, dried, and concentrated. The product is purified by column chromatography or recrystallization.

The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne.[12][13]

General Protocol for the Sonogashira Coupling

• Reaction Setup: To a Schlenk flask, add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), a copper(I) co-catalyst (e.g., CuI, 5-10 mol%), 1-bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent), and the terminal alkyne (1.2 equivalents).

• Solvent and Base Addition: Add an anhydrous, degassed solvent (e.g., THF or DMF) and a suitable amine base (e.g., triethylamine or diisopropylamine, 2-3 equivalents).

• Reaction Conditions: The reaction is typically stirred at room temperature or slightly elevated temperatures under an inert atmosphere until completion.

• Work-up and Purification: The reaction mixture is filtered to remove the amine hydrohalide salt, and the filtrate is concentrated. The residue is taken up in an organic solvent, washed with water and brine, dried, and concentrated. Purification is achieved by column chromatography.

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides.[14][15][16][17]

General Protocol for the Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, a reaction vessel is charged with a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., Xantphos or BINAP, 2-4 mol%), a strong base (e.g., NaOtBu or K₃PO₄, 1.5-2 equivalents), 1-bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent), and the desired amine (1.2 equivalents).

• Solvent Addition: Anhydrous, degassed solvent (e.g., toluene or dioxane) is added.

• Reaction Conditions: The reaction vessel is sealed and heated to a temperature between 80 and 110 °C. The reaction is monitored for completion by TLC or LC-MS.

• Work-up and Purification: Upon cooling, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite. The filtrate is washed with water and brine, dried, and concentrated. The crude product is purified by column chromatography.

Applications in Drug Development and Signaling Pathways

The 3,5-bis(trifluoromethyl)phenyl moiety is a key pharmacophore in several biologically active molecules due to its ability to enhance metabolic stability and binding affinity.[18]

Antimicrobial and Anticancer Activity

Derivatives of 1-bromo-3,5-bis(trifluoromethyl)benzene have been investigated for their potential as antimicrobial and anticancer agents. For instance, novel pyrazole (B372694) derivatives containing the 3,5-bis(trifluoromethyl)phenyl group have shown potent activity against drug-resistant bacteria.[18]

Furthermore, a novel synthetic naphthofuran compound, N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide (NHDC), has demonstrated significant anti-cancer effects in liver cancer models.[19]

Signaling Pathway of NHDC in Liver Cancer

Research has elucidated the mechanism of action for NHDC, providing a clear example of how a derivative of 1-bromo-3,5-bis(trifluoromethyl)benzene can modulate a specific cellular signaling pathway. NHDC has been shown to inhibit liver tumor growth by directly binding to Hepatocyte Nuclear Factor 4 alpha (HNF4α).[19] This interaction leads to the inactivation of Signal Transducer and Activator of Transcription 3 (STAT3), a key protein involved in cell proliferation and survival.[19] The inactivation of STAT3 ultimately results in the induction of apoptosis in liver cancer cells.[19]

Caption: Signaling Pathway of NHDC in Liver Cancer.

Experimental Workflows

Visualizing experimental workflows can aid in the planning and execution of synthetic procedures.

Workflow for Grignard Reagent Formation and Acetylation

Caption: Workflow for Grignard Reaction and Acetylation.

General Workflow for Palladium-Catalyzed Cross-Coupling

Caption: General Workflow for Pd-Catalyzed Cross-Coupling.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-3,5-bis(trifluoromethyl)benzene, 98% 50 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. 1-Bromo-3,5-bis(trifluoromethyl)benzene | C8H3BrF6 | CID 67602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. m.youtube.com [m.youtube.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Yoneda Labs [yonedalabs.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 17. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 18. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Anti-cancer effect of N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide, a novel synthetic compound - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Intermediate: A Technical Guide to 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a vital fluorinated aromatic compound that serves as a cornerstone intermediate in a multitude of advanced chemical syntheses. Its unique electronic properties and steric profile, conferred by the two trifluoromethyl groups and a reactive bromine atom, make it an indispensable building block in the development of pharmaceuticals, advanced materials, and specialized agrochemicals.[1][2] The trifluoromethyl groups enhance the lipophilicity and metabolic stability of derivative compounds, which is a significant advantage in drug design.[2] This guide provides a comprehensive overview of its properties, key synthetic applications, and detailed experimental protocols.

Physicochemical and Spectral Data

A thorough understanding of the physical and spectral properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene is crucial for its effective application in synthesis and for quality control. The following table summarizes key quantitative data for this compound.

Property	Value	Source(s)
Molecular Formula	C₈H₃BrF₆	PubChem[3]
Molecular Weight	293.00 g/mol	PubChem[3]
CAS Number	328-70-1	Sigma-Aldrich[4]
Appearance	Clear, colorless liquid	Thermo Fisher[5]
Melting Point	-16 °C (lit.)	Sigma-Aldrich[4]
Boiling Point	154 °C (lit.)	Sigma-Aldrich[4]
Density	1.699 g/mL at 25 °C (lit.)	Sigma-Aldrich[4]
Refractive Index (n20/D)	1.427 (lit.)	Sigma-Aldrich[4]
¹H NMR (400 MHz, CDCl₃)	δ 7.96 (s, 1H), 7.83 (s, 2H)	ChemicalBook
¹³C NMR	Available	PubChem[2]
IR Spectrum (Neat)	Conforms to structure	PubChem[2]
Mass Spectrum (EI)	Shows characteristic isotopic pattern for Bromine	NIST WebBook

Key Synthetic Applications and Experimental Protocols

1-Bromo-3,5-bis(trifluoromethyl)benzene is a versatile intermediate employed in a range of chemical transformations. Below are detailed protocols for some of its most significant applications.

Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene

A patented method for the synthesis of the title compound involves the bromination of 1,3-bis(trifluoromethyl)benzene.[6]

Reaction:

References

• 1. CN105503569A - Synthetic method for Netupitant intermediate 2-(3,5-bi-trifluoromethyl-phenyl)-2-methyl-propionic acid - Google Patents [patents.google.com]
• 2. Netupitant | C30H32F6N4O | CID 6451149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US20170008848A1 - Methods of making netupitant and intermediates thereof - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. medkoo.com [medkoo.com]
• 6. Synthesis and pharmacological characterization of constrained analogues of Vestipitant as in vitro potent and orally active NK(1) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Enduring Utility of 1-Bromo-3,5-bis(trifluoromethyl)benzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-3,5-bis(trifluoromethyl)benzene, a seemingly unassuming organofluorine compound, has carved a significant niche in modern synthetic chemistry. Its unique electronic properties, conferred by the two strongly electron-withdrawing trifluoromethyl groups, render it an invaluable building block in medicinal chemistry, materials science, and organometallic chemistry. This technical guide provides an in-depth exploration of the discovery, history, and key applications of this versatile reagent, complete with quantitative data, detailed experimental protocols, and graphical representations of its synthetic pathways and applications.

Introduction: The Rise of Trifluoromethylated Aromatics

The story of 1-Bromo-3,5-bis(trifluoromethyl)benzene is intrinsically linked to the broader history of organofluorine chemistry. The introduction of fluorine and fluorinated groups into organic molecules can dramatically alter their physical, chemical, and biological properties.[1][2] The trifluoromethyl (-CF3) group, in particular, is prized for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[3][4] The development of methods to create trifluoromethylated aromatic compounds began in earnest in the mid-20th century, laying the groundwork for the eventual synthesis and popularization of molecules like 1-Bromo-3,5-bis(trifluoromethyl)benzene.[5]

Discovery and Historical Context

While the fundamental chemistry for the synthesis of trifluoromethylated benzenes was established earlier, the specific compound 1-Bromo-3,5-bis(trifluoromethyl)benzene (CAS Number: 328-70-1) came to prominence in the mid-1990s. A key publication by Porwisiak and Schlosser in 1996, titled "1-Bromo-3,5-bis(trifluoromethyl)benzene: A Versatile Starting Material for Organometallic Synthesis," highlighted its utility and can be considered a landmark in establishing its importance within the synthetic community.[6] This work demonstrated its value as a precursor to a variety of organometallic reagents, thereby opening the door to its widespread use.

Prior to this, the synthesis of related compounds was explored. For instance, a 1950 patent described high-temperature, vapor-phase bromination of trifluoromethyl derivatives of benzene, indicating early interest in this class of molecules. However, the specific focus on and detailed exploration of the 3,5-bis(trifluoromethyl) isomer appears to have gained significant traction with the 1996 publication.

Physicochemical and Spectral Data

The utility of 1-Bromo-3,5-bis(trifluoromethyl)benzene stems from its distinct physical and spectral properties. Below is a summary of key quantitative data for this compound.

Property	Value	Reference(s)
Chemical Identifiers
CAS Number	328-70-1	[7]
Molecular Formula	C₈H₃BrF₆	[7]
Molecular Weight	293.00 g/mol	[7]
IUPAC Name	1-bromo-3,5-bis(trifluoromethyl)benzene	[7]
Physical Properties
Appearance	Colorless to light yellow clear liquid	[8]
Boiling Point	151-154 °C	[9]
Melting Point	-16 °C	[9]
Density	1.699 g/mL at 25 °C	[9]
Refractive Index (n20/D)	1.427	[9]
Spectral Data
¹H NMR (CDCl₃)	Signals corresponding to the aromatic protons.
¹³C NMR (CDCl₃)	Signals for the aromatic carbons and the CF₃ carbons.
¹⁹F NMR (CDCl₃)	A singlet corresponding to the six equivalent fluorine atoms of the two CF₃ groups.
Mass Spectrum (EI)	Characteristic isotopic pattern for bromine. Molecular ion peaks (M⁺) at m/z 292 and 294.
IR Spectrum	Absorption bands characteristic of the C-Br, C-F, and aromatic C-H and C=C bonds.

Synthesis and Experimental Protocols

The most common and efficient synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene involves the electrophilic bromination of 1,3-bis(trifluoromethyl)benzene (B1330116). Various brominating agents and reaction conditions have been explored to optimize yield and selectivity.

Synthesis Pathway

The logical workflow for the synthesis is straightforward, starting from the readily available 1,3-bis(trifluoromethyl)benzene.

Caption: Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Detailed Experimental Protocol

The following protocol is adapted from a patented industrial synthesis, demonstrating a high-yield procedure.

Reaction: Bromination of 1,3-bis(trifluoromethyl)benzene.

Materials:

• 1,3-bis(trifluoromethyl)benzene

• 1,3-dibromo-5,5-dimethylhydantoin (B127087) (DBH)

• Concentrated Sulfuric Acid (96%)

• Glacial Acetic Acid

• Deionized Water

• 5N Sodium Hydroxide Solution

Procedure:

• To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, thermocouple, and addition funnel, add 22.0 mL of glacial acetic acid and cool to 15 °C.

• In a single portion, add 142 mL of concentrated (96%) sulfuric acid. The exothermic reaction will raise the temperature. Cool the mixture to 25 °C.

• Add 107 g (500 mmol) of 1,3-bis(trifluoromethyl)benzene to the acid mixture.

• With rapid stirring, add 77.25 g (270 mmol) of 1,3-dibromo-5,5-dimethylhydantoin over 2 minutes. An exothermic reaction will occur, raising the internal temperature to approximately 40 °C (maintain jacket cooling at 15 °C).

• After the initial exotherm subsides (approximately 5 minutes), maintain the reaction mixture at 45 °C for 4.5 hours.

• Upon completion, cool the mixture to 2 °C and slowly pour it into 250 mL of cold water with vigorous stirring.

• Stir the resulting mixture for 10 minutes, then allow the layers to settle.

• Separate the lower organic layer and wash it with 75 mL of 5N NaOH solution to yield the crude product.

• Further purification can be achieved by distillation.

Expected Yield: Approximately 93-94%.

Key Applications in Modern Chemistry

The unique structure of 1-bromo-3,5-bis(trifluoromethyl)benzene makes it a valuable precursor in several areas of chemical research and development.[10]

Synthesis of Weakly Coordinating Anions

One of the most significant applications of this compound is in the synthesis of sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF₂₄), a salt of a very weakly coordinating anion.[11][12] This is achieved through the formation of a Grignard reagent followed by reaction with a borate (B1201080) source.[13][14]

Caption: Synthesis of NaBArF₂₄.

Weakly coordinating anions like BArF₂₄⁻ are crucial for stabilizing highly reactive cationic species in catalysis, particularly in olefin polymerization.[11]

Pharmaceutical and Agrochemical Synthesis

The 3,5-bis(trifluoromethyl)phenyl moiety is a key pharmacophore in a number of biologically active molecules. 1-Bromo-3,5-bis(trifluoromethyl)benzene serves as a critical starting material for introducing this group.[15]

• Substance P (Neurokinin-1) Receptor Antagonists: This class of compounds has applications in treating emesis and other neurological disorders. The 3,5-bis(trifluoromethyl)benzyl group is often incorporated to enhance potency and pharmacokinetic properties.[16][17]

• Anti-Cancer Agents: Novel anti-prostate cancer agents have been designed and synthesized incorporating the 3,5-bis-trifluoromethylphenyl moiety to improve their activity against resistant forms of the androgen receptor.[18]

• Agrochemicals: The trifluoromethyl groups can enhance the efficacy and metabolic stability of herbicides, insecticides, and fungicides.[15]

Materials Science

The thermal and chemical stability conferred by the trifluoromethyl groups makes this compound and its derivatives useful in materials science for the synthesis of:[15]

• High-performance polymers

• Liquid crystals

• Organic light-emitting diodes (OLEDs)

Conclusion

From its initial description as a versatile organometallic precursor to its current status as a key building block in drug discovery and materials science, 1-Bromo-3,5-bis(trifluoromethyl)benzene has demonstrated enduring value in synthetic chemistry. Its discovery and the subsequent exploration of its reactivity have provided chemists with a powerful tool for the introduction of the 3,5-bis(trifluoromethyl)phenyl group, enabling the development of new catalysts, pharmaceuticals, and advanced materials. As the demand for complex, highly functionalized molecules continues to grow, the importance of this foundational reagent is set to continue.

References

• 1. Overview on the history of organofluorine chemistry from the viewpoint of material industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview on the history of organofluorine chemistry from the viewpoint of material industry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2024.sci-hub.ru [2024.sci-hub.ru]
• 7. 1-Bromo-3,5-bis(trifluoromethyl)benzene | C8H3BrF6 | CID 67602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Bromo-3,5-bis(trifluoromethyl)benzene | 328-70-1 | TCI AMERICA [tcichemicals.com]
• 9. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 10. nbinno.com [nbinno.com]
• 11. grokipedia.com [grokipedia.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Sodium Tetrakis[(3,5-trifluoromethyl)phenyl]borate (NaBArF24): Safe Preparation, Standardized Purification, and Analysis of Hydration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate synthesis - chemicalbook [chemicalbook.com]
• 15. nbinno.com [nbinno.com]
• 16. researchgate.net [researchgate.net]
• 17. Asymmetric synthesis of Boc-N-methyl-p-benzoyl-phenylalanine. Preparation of a photoreactive antagonist of substance P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Rational design and synthesis of novel anti-prostate cancer agents bearing a 3,5-bis-trifluoromethylphenyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Stability and Storage of 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage requirements for 1-Bromo-3,5-bis(trifluoromethyl)benzene (CAS No. 328-70-1), a key intermediate in pharmaceutical and materials science research. Understanding the stability profile of this compound is critical for ensuring its integrity, minimizing degradation, and achieving reliable experimental outcomes.

Chemical Properties and Inherent Stability

1-Bromo-3,5-bis(trifluoromethyl)benzene is a halogenated aromatic compound characterized by the presence of a bromine atom and two highly electronegative trifluoromethyl groups on a benzene (B151609) ring. This unique structure confers a high degree of chemical stability.[1] The robust carbon-fluorine bonds and the electron-withdrawing nature of the trifluoromethyl groups contribute to the compound's thermal and chemical resilience, making it a reliable building block in complex organic syntheses.[2]

While generally stable, the compound's reactivity is centered around the carbon-bromine bond, which can participate in various chemical transformations. It is crucial to be aware of conditions that can promote unwanted reactions or degradation.

Recommended Storage Conditions

To maintain the purity and integrity of 1-Bromo-3,5-bis(trifluoromethyl)benzene, adherence to proper storage protocols is essential. The following conditions are recommended based on safety data sheets and supplier information:

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Room temperature is generally acceptable.	Minimizes the risk of thermal decomposition and pressure buildup in the container.
Atmosphere	Keep container tightly closed in a well-ventilated area.	Prevents exposure to moisture and atmospheric contaminants that could lead to hydrolysis or other reactions.
Light Exposure	Protect from light.	Although specific photostability data is not readily available, it is best practice for halogenated aromatic compounds to be stored protected from light to prevent potential photodegradation.
Container	Store in the original, tightly sealed container. Glass is a suitable packaging material.	Ensures a non-reactive storage environment and prevents leakage.

Chemical Incompatibilities

To prevent hazardous reactions and maintain the stability of 1-Bromo-3,5-bis(trifluoromethyl)benzene, it is imperative to avoid contact with the following classes of chemicals:

• Strong Oxidizing Agents: Can lead to vigorous, potentially explosive, reactions.

• Strong Acids: May catalyze decomposition or other unwanted reactions.

• Strong Bases: Can promote dehydrohalogenation or other base-mediated degradation pathways.

• Strong Reducing Agents: May cause reduction of the aryl bromide.

Potential Degradation Pathways

While specific degradation studies for 1-Bromo-3,5-bis(trifluoromethyl)benzene are not extensively published, potential degradation pathways can be inferred from the chemistry of similar halogenated and trifluoromethylated aromatic compounds.

Caption: Potential degradation pathways for 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Experimental Protocols for Stability Assessment

For researchers needing to generate specific stability data, the following experimental protocols, adapted from general guidelines for chemical stability testing, are recommended.

Accelerated Stability Study Protocol

This study is designed to rapidly assess the thermal stability of the compound.

Caption: Workflow for an accelerated stability study.

Photostability Study Protocol

This protocol assesses the compound's stability under light exposure.

Caption: Workflow for a photostability study.

Summary and Recommendations

1-Bromo-3,5-bis(trifluoromethyl)benzene is a chemically stable compound when stored under appropriate conditions. The key to maintaining its integrity is to store it in a cool, dry, well-ventilated area, protected from light, and in a tightly sealed container. It is crucial to avoid contact with strong oxidizing agents, acids, and bases. For applications requiring stringent purity, it is advisable to perform periodic purity checks, especially if the compound has been stored for an extended period or if there is any suspicion of exposure to adverse conditions. The provided experimental protocols can serve as a basis for generating in-house stability data tailored to specific research needs.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]

An In-depth Technical Guide to 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-Bromo-3,5-bis(trifluoromethyl)benzene, a key intermediate in advanced organic synthesis. Its unique structure, featuring a bromine atom and two trifluoromethyl groups on a benzene (B151609) ring, imparts significant chemical stability and makes it a valuable building block for specialized compounds, particularly in the development of pharmaceutical intermediates and advanced materials.[1]

Core Molecular and Physical Properties

1-Bromo-3,5-bis(trifluoromethyl)benzene is a colorless liquid at room temperature. The presence of the trifluoromethyl groups significantly influences its physical and chemical properties, contributing to its high density and stability.

Property	Value
Molecular Formula	C₈H₃BrF₆[2][3][4]
Molecular Weight	293.00 g/mol [2][3][5]
CAS Number	328-70-1[2][3][4][5]
Appearance	Clear colorless liquid[4]
Density	1.699 g/mL at 25 °C[6]
Boiling Point	154 °C[6]
Melting Point	-16 °C[6]
Refractive Index	1.427 at 20 °C[6]
InChI Key	CSVCVIHEBDJTCJ-UHFFFAOYSA-N[2][4]
SMILES	C1=C(C=C(C=C1C(F)(F)F)Br)C(F)(F)F[2][4]

Experimental Protocol: Synthesis of Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate

A significant application of 1-Bromo-3,5-bis(trifluoromethyl)benzene is in the preparation of the weakly coordinating anion, tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF₂₄⁻). The sodium salt of this anion, NaBArF₂₄, is a key reagent used to stabilize highly electrophilic organic and organometallic cations.[5] A safe and convenient preparation utilizes a magnesium-bromine exchange reaction.[1]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Isopropylmagnesium chloride (i-PrMgCl) solution in THF (2.0 M)

• Sodium tetrafluoroborate (B81430) (NaBF₄), vacuum-dried

• Tetrahydrofuran (THF), anhydrous

• Sodium carbonate (Na₂CO₃)

• Sodium bicarbonate (NaHCO₃)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• A solution of 1-Bromo-3,5-bis(trifluoromethyl)benzene (0.14 mol) in THF (120 mL) is chilled to -20 °C in a reaction vessel under a nitrogen atmosphere.

• A 2.0 M solution of i-PrMgCl in THF (80 mL, 0.16 mol) is added dropwise to the stirred solution over 45 minutes, maintaining the temperature at -20 °C.

• The reaction mixture is allowed to warm from -20 °C to 0 °C over a period of 1 hour.

• Solid, vacuum-dried NaBF₄ (2.68 g, 0.024 mol) is then added quickly under a stream of nitrogen.

• The mixture is stirred for 48 hours at 23 °C under a nitrogen atmosphere to ensure high conversion to the tetraarylborate.

• The reaction is quenched by pouring the contents into a vigorously stirred aqueous solution of Na₂CO₃ (44 g) and NaHCO₃ (20 g) in water (600 mL). This mixture is stirred for 1 hour.

• The product is extracted with diethyl ether (4 x 200 mL).

• The combined organic layers are washed with brine and dried over anhydrous Na₂SO₄.

• The mixture is filtered, and the solvent is removed from the filtrate by rotary evaporation.

• The crude product is dried under vacuum at 100 °C for 10 hours to yield the tan/yellow solid of NaBArF₂₄.[1]

Experimental Workflow

Caption: Synthesis of NaBArF24 from 1-Bromo-3,5-bis(trifluoromethyl)benzene.

References

• 1. Sodium Tetrakis[(3,5-trifluoromethyl)phenyl]borate (NaBArF24): Safe Preparation, Standardized Purification, and Analysis of Hydration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 1,3-Bis(trifluoromethyl)benzene - Wikipedia [en.wikipedia.org]
• 6. academic.oup.com [academic.oup.com]

A Comprehensive Technical Guide to the Applications of 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a versatile and highly valuable fluorinated building block in modern organic and medicinal chemistry.[1][2] Its unique electronic and structural properties, imparted by the two strongly electron-withdrawing trifluoromethyl groups and the reactive bromine atom, make it a crucial intermediate in the synthesis of a wide array of functional molecules.[3] This technical guide provides an in-depth review of the primary applications of 1-bromo-3,5-bis(trifluoromethyl)benzene, complete with detailed experimental protocols, quantitative data, and visual workflows to aid researchers in its practical use.

Core Applications

The utility of 1-bromo-3,5-bis(trifluoromethyl)benzene spans several key areas of chemical research and development:

• Organometallic Chemistry: It is a primary precursor for the synthesis of the weakly coordinating anion, tetrakis[3,5-bis(trifluoromethyl)phenyl]borate ([BArF4]-), which is instrumental in stabilizing highly reactive cationic species.[2][4]

• Pharmaceutical Synthesis: The 3,5-bis(trifluoromethyl)phenyl moiety is a common pharmacophore in drug discovery, and this bromo-derivative serves as a key starting material for introducing this group into potential therapeutic agents.[1][3][5]

• Materials Science: It is employed in the synthesis of advanced materials, including organic light-emitting diodes (OLEDs) and liquid crystals, where the trifluoromethyl groups contribute to desirable electronic and physical properties.[3]

• Agrochemicals: This compound is a building block for the development of novel herbicides, insecticides, and fungicides.[3]

Experimental Protocols and Data

This section details the experimental procedures for the most significant applications of 1-bromo-3,5-bis(trifluoromethyl)benzene.

Synthesis of Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF₂₄)

This protocol outlines the preparation of the sodium salt of the weakly coordinating anion, a cornerstone application of 1-bromo-3,5-bis(trifluoromethyl)benzene.

Reaction Scheme:

Caption: Synthesis of NaBArF₂₄ from 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Experimental Protocol:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser and under an inert atmosphere (e.g., argon), magnesium turnings (1.1 equivalents) are suspended in anhydrous diethyl ether. A solution of 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent) in anhydrous diethyl ether is added dropwise. The reaction is initiated, if necessary, by gentle heating or the addition of a small crystal of iodine. The mixture is then stirred at room temperature until the magnesium is consumed.

• Borate Salt Formation: The freshly prepared Grignard reagent is cooled in an ice bath, and a solution of sodium tetrafluoroborate (B81430) (NaBF₄, 0.25 equivalents) in anhydrous diethyl ether is added slowly.

• Reaction and Work-up: The reaction mixture is stirred at room temperature overnight. The reaction is then quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate can be purified by recrystallization from a suitable solvent system, such as a mixture of diethyl ether and hexane, to afford the product as a white solid.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
1-Bromo-3,5-bis(trifluoromethyl)benzene	293.00	1.0	-
Magnesium	24.31	1.1	-
Sodium tetrafluoroborate	109.79	0.25	-
Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate	886.18	-	80-90

Spectroscopic Data for NaBArF₂₄:

• ¹H NMR (CDCl₃, δ): 7.71 (s, 8H, Ar-H), 7.55 (s, 4H, Ar-H)

• ¹⁹F NMR (CDCl₃, δ): -62.5 (s)

• ¹¹B NMR (CDCl₃, δ): -6.8 (s)

Suzuki-Miyaura Cross-Coupling Reactions

1-Bromo-3,5-bis(trifluoromethyl)benzene is an excellent substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form biaryl compounds, which are prevalent in pharmaceuticals and functional materials.[6][7]

General Workflow:

Caption: General workflow for Suzuki-Miyaura cross-coupling reactions.

Representative Experimental Protocol:

• Reaction Setup: To an oven-dried Schlenk flask are added 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent), the desired arylboronic acid (1.2 equivalents), a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0), 3-5 mol%), and a base (e.g., potassium carbonate, 2.0 equivalents).

• Solvent Addition and Degassing: The flask is evacuated and backfilled with an inert gas (e.g., argon) three times. Anhydrous and degassed solvent (e.g., a mixture of toluene and water, 4:1) is then added.

• Reaction: The reaction mixture is heated to 80-100 °C and stirred vigorously for 12-24 hours, with the progress monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired biaryl compound.

Quantitative Data for a Representative Suzuki Coupling:

The following table provides expected data for the coupling of 1-bromo-3,5-bis(trifluoromethyl)benzene with phenylboronic acid.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
1-Bromo-3,5-bis(trifluoromethyl)benzene	293.00	1.0	-
Phenylboronic Acid	121.93	1.2	-
3,5-Bis(trifluoromethyl)biphenyl	290.22	-	85-95

Synthesis of Phenanthroimidazole-Based Materials for OLEDs

1-Bromo-3,5-bis(trifluoromethyl)benzene can be utilized in the synthesis of advanced materials for organic light-emitting diodes (OLEDs), such as phenanthroimidazole derivatives, through Suzuki coupling reactions.[8]

Synthetic Workflow:

Caption: Workflow for the synthesis of OLED materials.

Conceptual Experimental Protocol:

• Preparation of Boronic Acid/Ester: 1-Bromo-3,5-bis(trifluoromethyl)benzene is converted to its corresponding boronic acid or boronate ester via a lithium-halogen exchange followed by reaction with a trialkyl borate, or through a palladium-catalyzed borylation reaction.

• Suzuki Coupling: The resulting boronic acid/ester is coupled with a brominated phenanthroimidazole precursor under standard Suzuki-Miyaura conditions as described in the previous section.

• Purification: The crude product is purified by a combination of column chromatography and recrystallization or sublimation to obtain the high-purity material required for OLED device fabrication.

Expected Data:

The yields for such multi-step syntheses can vary significantly depending on the specific substrates and reaction conditions. However, the Suzuki coupling step typically proceeds with good to excellent yields (70-95%). The final products are characterized by their photophysical properties, such as their emission spectra and quantum yields, which are critical for their performance in OLEDs.[8]

Conclusion

1-Bromo-3,5-bis(trifluoromethyl)benzene is a cornerstone of modern fluorine chemistry, offering a gateway to a diverse range of valuable molecules. Its applications in organometallic catalysis, drug discovery, and materials science are well-established and continue to expand. The detailed protocols and data presented in this guide are intended to empower researchers to effectively utilize this versatile building block in their synthetic endeavors. The unique properties conferred by the 3,5-bis(trifluoromethyl)phenyl moiety ensure that this compound will remain a critical tool for innovation in the chemical sciences.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes: Synthesis of Pharmaceutical Intermediates Using 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of a key chiral alcohol intermediate, (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethan-1-ol, starting from 1-Bromo-3,5-bis(trifluoromethyl)benzene. This intermediate is a critical building block in the synthesis of neurokinin-1 (NK1) receptor antagonists, such as Aprepitant, which are used in the management of chemotherapy-induced nausea and vomiting.

The unique properties conferred by the two trifluoromethyl groups on the benzene (B151609) ring, such as increased metabolic stability and enhanced binding affinity, make 1-Bromo-3,5-bis(trifluoromethyl)benzene a valuable starting material in medicinal chemistry. The following sections detail a two-step synthesis to the chiral alcohol intermediate and provide an overview of the signaling pathway of NK1 receptor antagonists.

Synthesis of 3',5'-Bis(trifluoromethyl)acetophenone (B56603)

The first step in the synthesis of the chiral alcohol intermediate is the conversion of 1-Bromo-3,5-bis(trifluoromethyl)benzene to 3',5'-Bis(trifluoromethyl)acetophenone. This is achieved through a Grignard reaction, where the aryl bromide is first converted to the corresponding Grignard reagent, which then reacts with an acetylating agent. A reliable and safe method involves the formation of the Grignard reagent via a halogen-magnesium exchange reaction followed by reaction with acetic anhydride (B1165640).

Quantitative Data

Reactant 1	Reactant 2	Product	Yield	Purity	Reference
1-Bromo-3,5-bis(trifluoromethyl)benzene	i-PrMgCl, then Acetic Anhydride	3',5'-Bis(trifluoromethyl)acetophenone	86-87%	Not specified	[Organic Syntheses Procedure][1]

Experimental Protocol: Synthesis of 3',5'-Bis(trifluoromethyl)acetophenone[1]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Isopropylmagnesium chloride (i-PrMgCl) in THF (2 M solution)

• Anhydrous Tetrahydrofuran (THF)

• Acetic Anhydride

• Deionized water

• Methyl tert-butyl ether (MTBE)

• 2.5 N Sodium hydroxide (B78521) (NaOH) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Three-necked round-bottom flask, thermocouple probe, inert gas inlet, addition funnel, magnetic stir bar, ice-salt water bath, double-ended needle.

Procedure:

• A 100-mL, three-necked, round-bottom flask, flame-dried and under an inert atmosphere (argon or nitrogen), is charged with 1-Bromo-3,5-bis(trifluoromethyl)benzene (20.0 g, 68.3 mmol) and 35 mL of anhydrous THF.

• The solution is cooled to -5 °C in an ice-salt water bath.

• A solution of i-PrMgCl in THF (37.6 mL, 2 M, 75.2 mmol) is added dropwise over 1 hour, maintaining the internal temperature below 0 °C.

• In a separate 500-mL, three-necked, round-bottom flask, equipped with a thermocouple probe, inert gas inlet, and magnetic stir bar, is charged with acetic anhydride (20.9 g, 19.3 mL, 205 mmol) and 35 mL of anhydrous THF. This solution is cooled to -5 °C.

• The freshly prepared Grignard solution is transferred to the acetic anhydride solution via a double-ended needle over approximately 2 hours, ensuring the internal temperature does not exceed 0 °C.

• The resulting pale yellow solution is stirred for 30 minutes at 0 °C.

• The flask is removed from the cooling bath, and 35 mL of deionized water is added dropwise over 1 hour.

• The biphasic mixture is then heated to 60 °C for 15 minutes to quench any remaining acetic anhydride.

• The reaction mixture is allowed to cool to room temperature. The organic layer is separated and diluted with 35 mL of MTBE.

• The pH of the aqueous phase is adjusted to ~7.1 by the dropwise addition of 2.5 N NaOH with vigorous stirring at 15 °C.

• The organic phase is separated and washed sequentially with two 20-mL portions of saturated aqueous NaHCO₃ solution and 20 mL of brine.

• The organic layer is dried over Na₂SO₄, filtered, and concentrated by rotary evaporation.

• The crude product is purified by bulb-to-bulb distillation at 25 mmHg (distillate collected at 122-132 °C) to afford 15.1-15.2 g (86-87%) of 3',5'-bis(trifluoromethyl)acetophenone as a clear, colorless oil.

Synthetic workflow for Aprepitant intermediate.

Asymmetric Reduction to (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethan-1-ol

The second step involves the asymmetric reduction of the prochiral ketone, 3',5'-bis(trifluoromethyl)acetophenone, to the desired (R)-enantiomer of the alcohol. This chiral alcohol is a key building block for Aprepitant.[2] Biocatalytic methods, employing enzymes or whole cells, offer high enantioselectivity under mild conditions.

Quantitative Data

Substrate	Biocatalyst	Product	Yield	Enantiomeric Excess (e.e.)	Reference
3',5'-Bis(trifluoromethyl)acetophenone	Candida tropicalis 104 cells	(S)-1-(3,5-bis(trifluoromethyl)phenyl)ethanol	70.3%	>99.9%	[Asymmetric Bioreduction by Candida tropicalis][3]
Racemic 1-(3,5-bis(trifluoromethyl)phenyl)ethanol (B1232463)	Candida antarctica lipase-B (CAL-B)	(R)-1-(3,5-bis(trifluoromethyl)phenyl)ethanol	89% (from hydrolysis of the resolved acetate)	99.9%	[Efficient Synthesis via Enzymatic Resolution][4]

Note: The first entry shows the synthesis of the (S)-enantiomer. For the synthesis of Aprepitant, the (R)-enantiomer is required. The second entry describes a resolution method to obtain the (R)-enantiomer.

Experimental Protocol: Enzymatic Resolution for (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethanol[4]

This protocol describes the resolution of racemic 1-(3,5-bis(trifluoromethyl)phenyl)ethanol to obtain the desired (R)-enantiomer.

Materials:

• Racemic 1-(3,5-bis(trifluoromethyl)phenyl)ethanol

• Candida antarctica lipase-B (CAL-B)

• Vinyl acetate (B1210297)

• Methanol

• 36% aqueous HCl

• Dichloromethane (DCM)

• Water

Procedure:

Part 1: Enantioselective Acylation

• Racemic 1-(3,5-bis(trifluoromethyl)phenyl)ethanol is subjected to enantioselective transesterification using vinyl acetate as the acyl donor in the presence of Candida antarctica lipase-B (CAL-B). This selectively acylates the (R)-enantiomer, leaving the (S)-enantiomer as the unreacted alcohol.

• The resulting mixture contains (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethyl acetate and unreacted (S)-1-(3,5-bis(trifluoromethyl)phenyl)ethanol. These are separated by standard chromatographic techniques.

Part 2: Hydrolysis of the Acetyl Group

• To a solution of (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethyl acetate (8.0 g, 0.027 mol) in methanol, add 36% aqueous HCl (4.0 mL, 0.040 mol).

• Reflux the reaction mixture for 4-5 hours.

• Allow the mixture to cool to room temperature.

• Extract the product with DCM (2 x 50 mL).

• Wash the combined organic layers with water and then distill off the solvent under reduced pressure to afford 6.1 g (89% yield) of (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethanol.

• The chiral purity is determined to be 99.9% e.e.

Mechanism of Action: NK1 Receptor Antagonism

Neurokinin-1 (NK1) receptor antagonists, such as Aprepitant, exert their antiemetic effects by blocking the action of Substance P, a neuropeptide involved in the vomiting reflex.

NK1 receptor antagonist signaling pathway.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-Bromo-3,5-bis(trifluoromethyl)benzene in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a key building block in modern organic synthesis, particularly valued in the pharmaceutical and materials science sectors. Its utility stems from the presence of two strongly electron-withdrawing trifluoromethyl groups, which significantly influence the electronic properties and metabolic stability of the resulting coupled products. The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, and the use of 1-bromo-3,5-bis(trifluoromethyl)benzene as a coupling partner allows for the introduction of the 3,5-bis(trifluoromethyl)phenyl moiety into a wide array of molecular scaffolds.

These application notes provide an overview of the use of 1-bromo-3,5-bis(trifluoromethyl)benzene in Suzuki coupling reactions, including a summary of representative reaction conditions and a detailed experimental protocol.

Data Presentation: Suzuki Coupling of Arylboronic Acids with an Iodo-Analogue

While specific examples detailing the Suzuki coupling of 1-bromo-3,5-bis(trifluoromethyl)benzene are not extensively documented in readily available literature, a closely related reaction using (R)-3-Iodo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl and 3,5-bis(trifluoromethyl)phenylboronic acid provides a valuable reference point for reaction conditions. The principles of this reaction are directly applicable to the coupling of 1-bromo-3,5-bis(trifluoromethyl)benzene with various boronic acids.

Entry	Aryl Halide/Boronic Acid	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	(R)-3-Iodo-2,2'-bis(methoxymethoxy)-1,1'-binaphthyl + 3,5-bis(trifluoromethyl)phenylboronic acid	Tetrakis(triphenylphosphine)palladium(0) (5 mol%)	Aqueous Na2CO3 (2 M)	Toluene	100	5	86

Experimental Protocols

The following is a representative protocol for the Suzuki-Miyaura coupling reaction adapted for 1-bromo-3,5-bis(trifluoromethyl)benzene. Researchers should note that optimization of the catalyst, ligand, base, solvent, temperature, and reaction time may be necessary to achieve the desired outcome for a specific boronic acid partner.

General Procedure for the Suzuki-Miyaura Coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene:

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄; 3-5 mol%)

• Base (e.g., Sodium carbonate (Na₂CO₃), Potassium carbonate (K₂CO₃), or Cesium carbonate (Cs₂CO₃); 2-3 equivalents)

• Anhydrous solvent (e.g., Toluene, 1,4-Dioxane, or a mixture with water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle or oil bath

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask or round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and the base (e.g., Na₂CO₃, 2.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Under a positive pressure of the inert gas, add the degassed anhydrous solvent system (e.g., Toluene/H₂O 4:1, 10 mL).

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the desired biaryl product.

Mandatory Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for Suzuki coupling reactions.

Application Notes and Protocols: Formation of 3,5-Bis(trifluoromethyl)phenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reagent derived from 1-bromo-3,5-bis(trifluoromethyl)benzene, namely 3,5-bis(trifluoromethyl)phenylmagnesium bromide, is a critical organometallic intermediate in organic synthesis. Its utility is particularly pronounced in the development of novel pharmaceuticals and advanced materials.[1][2] The two trifluoromethyl (-CF3) groups on the phenyl ring confer unique properties to the resulting molecules, such as enhanced lipophilicity, metabolic stability, and binding affinity to biological targets.[1][3] This makes the 3,5-bis(trifluoromethyl)phenyl moiety a valuable pharmacophore in modern drug discovery.[3][4]

These application notes provide detailed protocols for the formation of this Grignard reagent, summarize key quantitative data, and address important safety considerations.

Data Presentation

Table 1: Summary of Reaction Conditions for Grignard Reagent Formation

Parameter	Method 1: Standard Grignard Formation	Method 2: Halogen-Magnesium Exchange
Starting Material	1-Bromo-3,5-bis(trifluoromethyl)benzene	1-Bromo-3,5-bis(trifluoromethyl)benzene
Magnesium Source	Magnesium granules, turnings, or powder[5]	Isopropylmagnesium chloride (i-PrMgCl)[6][7]
Solvent	Tetrahydrofuran (THF) or Diethyl ether[5]	Tetrahydrofuran (THF)[6][7]
Initiation	Brief heating to reflux, addition of a small amount of bromide solution[5]	Not applicable
Reaction Temperature	0–20°C or reflux[5]	-5°C to 0°C[7]
Reaction Time	1–5 hours[5]	Approximately 1 hour[7]
Key Advantage	Traditional, well-established method	Milder conditions, may avoid issues with initiation[7]

Experimental Protocols

Protocol 1: Standard Formation of 3,5-Bis(trifluoromethyl)phenylmagnesium Bromide

This protocol describes the formation of the Grignard reagent using magnesium metal.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium (granules or turnings)[5]

• Anhydrous Tetrahydrofuran (THF)

• Iodine crystal (optional, for activation)

• Nitrogen or Argon gas supply

• Three-neck round-bottom flask, reflux condenser, addition funnel, and magnetic stirrer

Procedure:

• Apparatus Setup: Assemble the flame-dried glassware consisting of a three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, and a pressure-equalizing addition funnel.[7] Ensure the entire system is under an inert atmosphere.

• Magnesium Preparation: To the flask, add magnesium granules (2.1 equivalents).[5]

• Solvent Addition: Add a portion of anhydrous THF to the flask to cover the magnesium.

• Initiation:

  • Dissolve 1-bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent) in anhydrous THF in the addition funnel.

  • Add a small volume (approximately 5 mL for a ~100 mmol scale reaction) of the bromide solution to the magnesium slurry.[5]

  • Gently heat the mixture to initiate the reaction, which is often indicated by bubbling and a gentle reflux.[5] If the reaction does not start, adding a small crystal of iodine may be necessary to activate the magnesium surface.[8]

• Addition of Bromide: Once the reaction has initiated, add the remaining solution of 1-bromo-3,5-bis(trifluoromethyl)benzene dropwise from the addition funnel at a rate that maintains a gentle reflux.[5] The reaction is exothermic.[5]

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture. The reaction is typically complete within 1-2 hours at reflux.[5] The completion can be monitored by checking for the consumption of the starting bromide (e.g., by TLC or GC). The reaction mixture can be aged for up to 5 hours.[5]

• Cooling and Use: Once the reaction is complete, cool the gray to brown solution to the desired temperature for the subsequent reaction. The Grignard reagent is now ready for use.

Protocol 2: Formation via Halogen-Magnesium Exchange

This method provides an alternative, often milder, route to the Grignard reagent.[6][7]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Isopropylmagnesium chloride (i-PrMgCl) solution in THF (e.g., 2 M)[7]

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

• Three-neck round-bottom flask, syringe, and magnetic stirrer

Procedure:

• Apparatus Setup: Flame-dry a three-neck round-bottom flask equipped with a magnetic stirrer, a thermocouple, and a septum under an inert atmosphere of nitrogen or argon.[7]

• Reactant Preparation: In the flask, dissolve 1-bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent) in anhydrous THF.[7]

• Cooling: Cool the solution to -5°C using an ice-salt bath.[7]

• Addition of i-PrMgCl: Slowly add a solution of isopropylmagnesium chloride in THF (1.1 equivalents) dropwise via syringe, ensuring the internal temperature does not exceed 0°C.[7]

• Reaction Completion: Stir the mixture at this temperature for approximately 1 hour.[7]

• Use: The resulting solution of 3,5-bis(trifluoromethyl)phenylmagnesium chloride (often used interchangeably with the bromide for many applications) is ready for the next step.

Safety Considerations

Warning: Trifluoromethyl-substituted phenyl Grignard reagents have been reported to be potentially explosive.[6][7][9] Detonations can occur upon loss of solvent contact or upon moderate heating.[6][9]

• Always work behind a safety shield.

• Never allow the reaction mixture to evaporate to dryness.

• Ensure adequate cooling and temperature control, especially during the addition of the aryl bromide in the standard method.

• Handle magnesium powder with care as it can be pyrophoric. The use of magnesium granules is preferred to minimize safety risks.[5]

Visualizations

Caption: Workflow for the standard formation of 3,5-bis(trifluoromethyl)phenylmagnesium bromide.

Caption: Chemical transformation for Grignard reagent formation.

References

• 1. 3,5-Bis(trifluoromethyl)phenylmagnesium bromide [myskinrecipes.com]
• 2. nbinno.com [nbinno.com]
• 3. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Sonogashira Coupling with 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes. This reaction is of significant importance in the synthesis of pharmaceuticals, natural products, and advanced organic materials. The use of 1-Bromo-3,5-bis(trifluoromethyl)benzene as a substrate in Sonogashira coupling is of particular interest due to the strong electron-withdrawing nature of the two trifluoromethyl groups. These groups activate the aryl bromide towards oxidative addition to the palladium catalyst, a key step in the catalytic cycle, often leading to higher reactivity compared to electron-rich or neutral aryl bromides. The resulting 3,5-bis(trifluoromethyl)phenyl alkynes are valuable building blocks in medicinal chemistry and materials science, as the trifluoromethyl groups can enhance properties such as metabolic stability, lipophilicity, and binding affinity of target molecules.

This document provides a detailed protocol for the Sonogashira coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene with terminal alkynes, a summary of expected reaction parameters, and diagrams illustrating the experimental workflow and catalytic cycle.

Data Presentation

Due to the limited availability of specific literature reports on the Sonogashira coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene with a wide variety of alkynes, the following table provides a generalized set of reaction conditions and expected outcomes based on typical protocols for electron-deficient aryl bromides. The yields are estimates and may vary depending on the specific alkyne used and optimization of the reaction conditions.

Entry	Alkyne Substrate (Example)	Pd Catalyst (mol%)	Cu(I) Cocatalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ (2-5)	CuI (5-10)	Triethylamine	THF or Toluene	25-70	2-24	80-95
2	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ (2-5)	CuI (5-10)	Diisopropylamine	DMF	25-80	2-12	85-98
3	1-Hexyne	Pd(PPh₃)₄ (2-5)	CuI (5-10)	Triethylamine	THF	25-60	4-24	75-90
4	Propargyl alcohol	PdCl₂(PPh₃)₂ (3-5)	CuI (5-10)	Triethylamine	DMF/THF	25-70	6-24	70-85

Experimental Protocols

General Protocol for Sonogashira Coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene

This protocol is a general guideline and may require optimization for specific alkynes. All reactions should be carried out under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 eq)

• Terminal alkyne (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, 2-5 mol%)

• Copper(I) iodide (CuI, 5-10 mol%)

• Base (e.g., Triethylamine or Diisopropylamine, 2-3 eq)

• Anhydrous solvent (e.g., THF, Toluene, or DMF)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the palladium catalyst, copper(I) iodide, and 1-Bromo-3,5-bis(trifluoromethyl)benzene.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive flow of inert gas, add the anhydrous solvent, the base, and finally the terminal alkyne via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (typically ranging from room temperature to 80 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate (B1210297) and filter through a pad of celite to remove the catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with saturated aqueous ammonium (B1175870) chloride solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired coupled product.

Mandatory Visualizations

A generalized experimental workflow for the Sonogashira coupling protocol.

The catalytic cycles of the Sonogashira cross-coupling reaction.

Application Notes and Protocols: The Use of 1-Bromo-3,5-bis(trifluoromethyl)benzene in Catalyst Ligand Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a critical building block in modern organic synthesis, particularly in the development of advanced catalyst ligands. Its unique electronic properties, imparted by the two strongly electron-withdrawing trifluoromethyl groups, make it an invaluable precursor for ligands used in a variety of catalytic reactions. These ligands are instrumental in forming carbon-carbon and carbon-heteroatom bonds, which are fundamental transformations in pharmaceutical and materials science.

The 3,5-bis(trifluoromethyl)phenyl motif is a key feature in a class of bulky, electron-deficient phosphine (B1218219) ligands. When coordinated to a transition metal, such as palladium, these ligands enhance catalytic activity and stability. This allows for challenging cross-coupling reactions, like the Buchwald-Hartwig amination, to proceed under milder conditions with a broad range of substrates. This document provides detailed protocols for the synthesis of a representative phosphine ligand, Tris[3,5-bis(trifluoromethyl)phenyl]phosphine, from 1-Bromo-3,5-bis(trifluoromethyl)benzene and its application in the Buchwald-Hartwig amination.

Ligand Synthesis: Tris[3,5-bis(trifluoromethyl)phenyl]phosphine

The synthesis of Tris[3,5-bis(trifluoromethyl)phenyl]phosphine from 1-Bromo-3,5-bis(trifluoromethyl)benzene is a multi-step process that begins with the formation of a Grignard reagent. This organometallic intermediate is then reacted with a phosphorus source to generate the desired phosphine ligand.

Experimental Workflow: Ligand Synthesis

Caption: Workflow for the synthesis of Tris[3,5-bis(trifluoromethyl)phenyl]phosphine.

Experimental Protocol: Synthesis of Tris[3,5-bis(trifluoromethyl)phenyl]phosphine

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• Phosphorus trichloride (B1173362) (PCl₃)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether (Et₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl acetate (B1210297) for elution

Procedure:

• Grignard Reagent Formation:

  • All glassware should be thoroughly dried in an oven and assembled hot under an inert atmosphere (nitrogen or argon).

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add magnesium turnings (3.3 equivalents).

  • Add a small volume of anhydrous THF to cover the magnesium.

  • In a separate flask, prepare a solution of 1-Bromo-3,5-bis(trifluoromethyl)benzene (3.0 equivalents) in anhydrous THF.

  • Add a small portion of the bromide solution to the magnesium suspension to initiate the Grignard reaction, which may require gentle heating.

  • Once the reaction has initiated (as evidenced by bubbling and heat generation), add the remaining bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at reflux for 2-3 hours to ensure complete formation of the Grignard reagent.

• Reaction with Phosphorus Trichloride:

  • Cool the freshly prepared Grignard reagent to 0°C in an ice bath.

  • Prepare a solution of phosphorus trichloride (1.0 equivalent) in anhydrous THF.

  • Slowly add the PCl₃ solution to the stirred Grignard reagent via a dropping funnel. A precipitate may form.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 12-16 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0°C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude material by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford Tris[3,5-bis(trifluoromethyl)phenyl]phosphine as a white solid.

Application in Catalysis: Buchwald-Hartwig Amination

The synthesized Tris[3,5-bis(trifluoromethyl)phenyl]phosphine can be used as a ligand in palladium-catalyzed cross-coupling reactions. The Buchwald-Hartwig amination, for the formation of C-N bonds, is a prominent example of its application. The bulky and electron-deficient nature of this ligand facilitates the catalytic cycle, enabling the coupling of a wide range of aryl halides and amines.

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

Materials:

• Aryl halide (e.g., aryl chloride or bromide)

• Amine

• Palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂)

• Tris[3,5-bis(trifluoromethyl)phenyl]phosphine

• Base (e.g., NaOt-Bu, K₃PO₄, or Cs₂CO₃)

• Anhydrous solvent (e.g., toluene (B28343) or dioxane)

Procedure:

• Reaction Setup:

  • In a glovebox or under an inert atmosphere, add the palladium precatalyst (1-2 mol%), Tris[3,5-bis(trifluoromethyl)phenyl]phosphine (2-4 mol%), and the base (1.5-2.0 equivalents) to a dry Schlenk tube or reaction vial.

  • Add the aryl halide (1.0 equivalent) and the amine (1.2 equivalents).

  • Add the anhydrous solvent.

• Reaction Conditions:

  • Seal the reaction vessel and heat to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired arylamine.

Data Presentation: Performance in Cross-Coupling Reactions

The performance of catalysts bearing ligands derived from 1-Bromo-3,5-bis(trifluoromethyl)benzene is highly dependent on the specific reaction conditions and substrates. The following tables provide representative data for the performance of palladium catalysts with phosphine ligands in common cross-coupling reactions. While specific data for Tris[3,5-bis(trifluoromethyl)phenyl]phosphine is not widely available in comparative tables, the data presented for other bulky, electron-rich phosphine ligands in Buchwald-Hartwig amination serves as a good benchmark for expected performance.

Table 1: Representative Performance in Buchwald-Hartwig Amination of Aryl Chlorides

Ligand	Aryl Chloride	Amine	Catalyst Loading (mol% Pd)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
XPhos	4-Chlorotoluene	Morpholine	1.5	NaOtBu	Toluene	Reflux	6	94
RuPhos	2-Chlorotoluene	n-Hexylamine	1.0	NaOtBu	Toluene	100	18	98
tBuXPhos	4-Chloroanisole	Piperidine	0.5	NaOtBu	Toluene	100	18	96

Table 2: Representative Performance in Suzuki-Miyaura Coupling of Aryl Chlorides

Ligand	Aryl Chloride	Boronic Acid	Catalyst Loading (mol% Pd)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
SPhos	4-Chloroanisole	Phenylboronic acid	0.05	K₃PO₄	Toluene/H₂O	100	12	>99
XPhos	2-Chloropyridine	4-Methoxyphenylboronic acid	1.0	K₃PO₄	Dioxane/H₂O	100	16	95
RuPhos	4-Chloro-N,N-dimethylaniline	2-Methylphenylboronic acid	0.5	K₃PO₄	t-Amyl alcohol	100	18	98

Table 3: Representative Performance in Heck Reaction

Ligand	Aryl Halide	Alkene	Catalyst Loading (mol% Pd)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
PPh₃	Iodobenzene	Styrene	1.0	Et₃N	DMF	100	2	95
P(o-tol)₃	Bromobenzene	n-Butyl acrylate	0.1	NaOAc	DMF	140	24	90
P(t-Bu)₃	Chlorobenzene	Styrene	2.0	Cs₂CO₃	Dioxane	120	18	85

Conclusion

1-Bromo-3,5-bis(trifluoromethyl)benzene is a valuable and versatile starting material for the synthesis of highly effective phosphine ligands for transition-metal catalysis. The resulting ligands, such as Tris[3,5-bis(trifluoromethyl)phenyl]phosphine, exhibit unique steric and electronic properties that promote challenging cross-coupling reactions. The detailed protocols provided herein offer a practical guide for the synthesis of these important ligands and their application in the Buchwald-Hartwig amination, a cornerstone of modern synthetic chemistry. The representative performance data highlights the potential for achieving high yields and efficiency in various catalytic transformations, underscoring the importance of ligand design in advancing chemical synthesis for pharmaceutical and materials science applications.

Application Notes and Protocols: 1-Bromo-3,5-bis(trifluoromethyl)benzene in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a key building block in the synthesis of a variety of agrochemicals. The presence of two trifluoromethyl groups on the benzene (B151609) ring imparts unique properties to the resulting molecules, such as increased lipophilicity and metabolic stability, which can enhance the efficacy and persistence of active ingredients.[1] This document provides detailed application notes on the utility of this compound in agrochemical synthesis, focusing on the preparation of phenylpyrazole insecticides, a class of broad-spectrum pesticides. Experimental protocols for key synthetic transformations are provided, along with data on the biological activity of the resulting compounds.

Application in Phenylpyrazole Insecticide Synthesis

1-Bromo-3,5-bis(trifluoromethyl)benzene serves as a precursor to 3,5-bis(trifluoromethyl)aniline (B1329491), a crucial intermediate in the synthesis of various agrochemicals.[2][3] This aniline (B41778) derivative can be utilized to construct the N-phenylpyrazole core found in a class of potent insecticides. These insecticides, such as fipronil (B1672679) and its analogs, act as non-competitive antagonists of the γ-aminobutyric acid (GABA)-gated chloride channels in the central nervous system of insects, leading to hyperexcitation and death.[2]

Signaling Pathway of Phenylpyrazole Insecticides

The primary target of phenylpyrazole insecticides is the insect's central nervous system. By blocking the GABA-gated chloride ion channels, these compounds prevent the influx of chloride ions into the neuron. This disruption of the normal inhibitory signaling leads to uncontrolled neuronal firing, resulting in paralysis and death of the insect.

Mode of action of phenylpyrazole insecticides.

Experimental Protocols

The following protocols describe a representative synthetic route from 1-Bromo-3,5-bis(trifluoromethyl)benzene to a generic N-phenylpyrazole insecticide.

Step 1: Synthesis of 3,5-Bis(trifluoromethyl)aniline (2)

This procedure outlines the conversion of 1-Bromo-3,5-bis(trifluoromethyl)benzene to 3,5-bis(trifluoromethyl)aniline via a Buchwald-Hartwig amination reaction.[4]

Experimental Workflow:

Workflow for Buchwald-Hartwig amination.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

• Phosphine (B1218219) ligand (e.g., Xantphos, 4-10 mol%)[5]

• Base (e.g., NaOtBu, Cs₂CO₃, 1.4-2.2 equiv)

• Amine source (e.g., Benzophenone imine, followed by hydrolysis, or aqueous ammonia) (1.1-1.5 equiv)

• Anhydrous solvent (e.g., Toluene, Dioxane)

Procedure:

• To an oven-dried Schlenk tube, add 1-Bromo-3,5-bis(trifluoromethyl)benzene, the palladium precatalyst, and the phosphine ligand.

• Evacuate and backfill the tube with an inert gas (Argon or Nitrogen) three times.

• Under the inert atmosphere, add the base and the anhydrous solvent.

• Add the amine source to the reaction mixture.

• Seal the reaction vessel and heat to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic phase over anhydrous sodium sulfate.

• Remove the solvent in vacuo and purify the residue by flash column chromatography to isolate 3,5-bis(trifluoromethyl)aniline.

Quantitative Data for Amination Reactions:

Aryl Halide Substrate	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-3-butoxy-5-nitrobenzene	Pd₂(dba)₃ (2)	Xantphos (8)	Cs₂CO₃ (2.0)	Toluene/H₂O	100	18	~85-95 (expected)[4]
4-Bromotoluene	[Pd(Cinamyl)Cl]₂ (1.5)	DavePhos (6)	DBU (2.0)	PhMe	140	1	87[5]
4-tert-butylphenyl mesylate	Pd(OAc)₂ (1.0)	SPhos (4.0)	K₃PO₄ (3.0)	t-BuOH	100	12	92[6]

Step 2: Synthesis of a Phenylpyrazole Precursor

This protocol describes the synthesis of a generic 5-amino-1-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazole-4-carbonitrile, a key intermediate for many phenylpyrazole insecticides. The synthesis involves the reaction of the aniline with a suitable pyrazole-forming reagent.

Procedure: A general procedure involves the diazotization of 3,5-bis(trifluoromethyl)aniline followed by coupling with a cyanomethyl synthon and subsequent cyclization. Due to the complexity and variability of this multi-step process, a detailed, universally applicable protocol is not provided here. Researchers should refer to specific literature procedures for the synthesis of the desired phenylpyrazole scaffold.

Step 3: Final Modification and Functionalization

The final step typically involves the introduction of a substituent at the 4-position of the pyrazole (B372694) ring, often a trifluoromethylsulfinyl group as seen in fipronil, or other functional groups to modulate the insecticidal activity and spectrum.

Biological Activity Data

The following table summarizes the insecticidal activity of fipronil and other agrochemicals containing trifluoromethylphenyl moieties against common pests.

Compound	Target Pest	Bioassay	Activity	Reference
Fipronil	Diamondback moth (Plutella xylostella)	Larval mortality	LC₅₀ = 0.15 mg/L	[7]
Phthalic acid diamide (B1670390) (4If)	Diamondback moth (Plutella xylostella)	Larval mortality	LC₅₀ = 0.0049 mg/L	[7]
meta-Diamide (12q)	Diamondback moth (Plutella xylostella)	Mortality	97.67% at 1 mg/L	[8]
meta-Diamide (12q)	Fall armyworm (Spodoptera frugiperda)	Mortality	Moderate at 0.1 mg/L	[8]

Conclusion

1-Bromo-3,5-bis(trifluoromethyl)benzene is a valuable and versatile starting material for the synthesis of a range of agrochemicals, particularly phenylpyrazole insecticides. The trifluoromethyl groups play a crucial role in enhancing the biological activity and physicochemical properties of the final products. The provided protocols and data serve as a guide for researchers in the development of new and effective crop protection agents. Further research into the derivatization of the 3,5-bis(trifluoromethyl)aniline intermediate may lead to the discovery of novel agrochemicals with improved performance and safety profiles.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Synthesis, insecticidal activity, and structure-activity relationship of trifluoromethyl-containing phthalic acid diamide structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]

Application Notes and Protocols for the Heck Reaction of 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and reaction condition summaries for the Heck reaction of 1-bromo-3,5-bis(trifluoromethyl)benzene. This electron-deficient aryl halide is a valuable building block in the synthesis of pharmaceuticals and advanced materials. The Heck reaction enables the formation of carbon-carbon bonds, typically by coupling with alkenes to introduce a vinyl group, which can be further functionalized.

Overview of the Heck Reaction

The Heck reaction, a palladium-catalyzed cross-coupling reaction, is a fundamental transformation in organic synthesis. It involves the reaction of an unsaturated halide (or triflate) with an alkene in the presence of a base to form a substituted alkene. The reaction is highly valued for its tolerance of a wide variety of functional groups and its ability to form C-C bonds with high stereoselectivity. For electron-deficient aryl halides such as 1-bromo-3,5-bis(trifluoromethyl)benzene, the oxidative addition of the aryl bromide to the palladium(0) catalyst is generally facile.

Experimental Protocols

While specific protocols for 1-bromo-3,5-bis(trifluoromethyl)benzene are not widely published, the following are representative methods adapted from standard Heck reaction procedures for electron-deficient aryl bromides. These protocols provide a strong starting point for optimization.

Protocol 1: Heck Reaction with Styrene (B11656)

This protocol describes the coupling of 1-bromo-3,5-bis(trifluoromethyl)benzene with styrene to synthesize 3,5-bis(trifluoromethyl)stilbene.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Styrene

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Standard laboratory glassware for workup and purification

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add palladium(II) acetate (1-2 mol%) and triphenylphosphine (2-4 mol%).

• Add the 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv), styrene (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Add the anhydrous solvent (e.g., DMF) via syringe.

• Stir the reaction mixture at room temperature for 10-15 minutes to ensure homogeneity.

• Heat the reaction mixture to 100-140 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired stilbene (B7821643) derivative.

Protocol 2: Heck Reaction with an Acrylate (B77674) Ester

This protocol details the synthesis of an acrylate derivative through the coupling of 1-bromo-3,5-bis(trifluoromethyl)benzene with an acrylate ester (e.g., ethyl acrylate).

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Ethyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃) or a suitable phosphine (B1218219) ligand

• Sodium acetate (NaOAc) or another suitable base

• Anhydrous N,N-dimethylformamide (DMF) or Dimethylacetamide (DMAc)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Standard laboratory glassware for workup and purification

• Inert gas (Nitrogen or Argon)

Procedure:

• In a dry Schlenk flask under an inert atmosphere, add 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv), ethyl acrylate (1.5 equiv), palladium(II) acetate (1-3 mol%), the phosphine ligand (2-6 mol%), and the base (e.g., NaOAc, 1.5-2.0 equiv).

• Add the anhydrous solvent (e.g., DMAc) via syringe.

• Heat the reaction mixture with vigorous stirring to 100-130 °C.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• After cooling to room temperature, dilute the mixture with a suitable organic solvent like ethyl acetate.

• Filter the mixture to remove insoluble salts.

• Wash the filtrate sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the residue by flash column chromatography to isolate the desired acrylate product.

Data Presentation: Summary of Representative Heck Reaction Conditions

The following table summarizes typical conditions for the Heck reaction of aryl bromides, which can be applied as a starting point for the reaction with 1-bromo-3,5-bis(trifluoromethyl)benzene.

Aryl Bromide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Bromo-3,5-bis(trifluoromethyl)benzene	Styrene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	DMF	120	12-24	>80 (Estimated)
1-Bromo-3,5-bis(trifluoromethyl)benzene	Ethyl Acrylate	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	NaOAc (2)	DMAc	120	12-24	>85 (Estimated)
4-Bromobenzonitrile	n-Butyl Acrylate	Pd(OAc)₂ (0.5)	dppp (0.02)	K₂CO₃ (5)	DMA	140	24	High
Bromobenzene	Styrene	Pd@MOF-NH₂ (10)	-	K₂CO₃ (2)	DMF	120	12	>96[1]

Note: Yields for 1-bromo-3,5-bis(trifluoromethyl)benzene are estimated based on typical outcomes for electron-deficient aryl bromides and require experimental verification.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a Heck reaction experiment.

General workflow for the Heck reaction.

Catalytic Cycle of the Heck Reaction

The diagram below outlines the key steps in the catalytic cycle of the Heck reaction.

References

• 1. biolmolchem.com [biolmolchem.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern synthetic chemistry for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This powerful transformation is particularly valuable in the synthesis of aryl amines, which are key structural motifs in a vast array of pharmaceuticals, agrochemicals, and functional materials.[4][5]

This document provides detailed application notes and a generalized protocol for the Buchwald-Hartwig amination of 1-bromo-3,5-bis(trifluoromethyl)benzene. This substrate is an electron-deficient aryl halide, a feature that can influence reaction kinetics and require careful optimization of catalytic systems.[6] The presence of two trifluoromethyl groups makes the resulting N-aryl-3,5-bis(trifluoromethyl)aniline derivatives of significant interest in medicinal chemistry and materials science due to their unique electronic properties and metabolic stability.

Reaction Principle

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium(0) catalyst, a phosphine (B1218219) ligand, and a base. The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) species undergoes oxidative addition to the aryl bromide, forming a Pd(II) complex.[7]

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.[7]

• Reductive Elimination: The final step is the reductive elimination of the desired N-aryl amine product, which also regenerates the active Pd(0) catalyst, allowing the cycle to continue.[7]

The choice of ligand is critical for the success of the reaction, with bulky, electron-rich phosphine ligands often being employed to promote the key steps of the catalytic cycle and stabilize the palladium intermediates.[7]

Data Presentation

The following table summarizes the results for the Buchwald-Hartwig amination of 1-bromo-3,5-bis(trifluoromethyl)benzene with various primary and secondary amines, as reported by Malinowski et al. (2021).[8]

Amine Nucleophile	Product	Yield (%)
4-Methoxyaniline	N-(4-methoxyphenyl)-3,5-bis(trifluoromethyl)aniline	99
3-(Trifluoromethyl)aniline	3,5-Bis(trifluoromethyl)-N-(3-(trifluoromethyl)phenyl)aniline	94
p-Toluidine	N-(p-tolyl)-3,5-bis(trifluoromethyl)aniline	97
Diphenylamine	N,N-diphenyl-3,5-bis(trifluoromethyl)aniline	55
Benzylamine	N-benzyl-3,5-bis(trifluoromethyl)aniline	50

Experimental Protocols

This protocol is a general guideline and may require optimization for specific amines and reaction scales. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox.

Materials and Reagents

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv)

• Amine (1.1 - 1.5 equiv)

• Palladium precatalyst (e.g., tBuXPhos Pd G3, 2 mol%)[8]

• Phosphine ligand (e.g., tBuXPhos, 2 mol%)[8]

• Base (e.g., K₂CO₃, 2.0 equiv)[8]

• Anhydrous solvent (e.g., Rapeseed oil or Toluene)[8][9]

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and heating mantle/oil bath

Reaction Setup

• To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the palladium precatalyst and the phosphine ligand.

• In the same vessel, add the base, 1-bromo-3,5-bis(trifluoromethyl)benzene, and the amine.

• Evacuate and backfill the vessel with an inert gas three times.[10]

• Add the anhydrous solvent via syringe.[10]

Reaction Execution

• Seal the reaction vessel and place it in a preheated oil bath at the desired temperature (typically 80-110 °C).[10]

• Stir the reaction mixture vigorously for the required time (typically 12-24 hours).[10]

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[10]

Work-up and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and the catalyst.[10]

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired N-aryl-3,5-bis(trifluoromethyl)aniline derivative.[9]

Mandatory Visualizations

Caption: General scheme of the Buchwald-Hartwig amination.

Caption: Step-by-step experimental workflow.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. books.rsc.org [books.rsc.org]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. benchchem.com [benchchem.com]

Application of 1-Bromo-3,5-bis(trifluoromethyl)benzene in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a versatile fluorinated building block increasingly utilized in the design and synthesis of advanced functional materials. The presence of two strongly electron-withdrawing trifluoromethyl (-CF3) groups on the phenyl ring imparts unique electronic, thermal, and solubility properties to the resulting materials.[1][2] The reactive bromo substituent serves as a key handle for a variety of cross-coupling reactions, enabling the construction of complex molecular architectures. This document provides an overview of its applications in high-performance polymers and organic electronics, along with detailed experimental protocols for the synthesis of representative materials.

Key Applications in Materials Science

The unique properties conferred by the 3,5-bis(trifluoromethyl)phenyl moiety make this compound a valuable precursor for a range of advanced materials:

• High-Performance Polymers (Polyimides): Incorporation of the bulky and electron-deficient 3,5-bis(trifluoromethyl)phenyl unit into polymer backbones, such as polyimides, can enhance thermal stability, improve solubility in organic solvents, and lower the dielectric constant.[3] These properties are highly desirable for applications in microelectronics and aerospace industries.

• Organic Light-Emitting Diodes (OLEDs): In the field of organic electronics, the 3,5-bis(trifluoromethyl)phenyl group can be integrated into host materials, charge transport materials, or emitters for OLEDs.[4] The strong electron-withdrawing nature of the -CF3 groups can be used to tune the HOMO/LUMO energy levels, which is crucial for efficient charge injection and recombination in OLED devices.[4]

• Functional Organic Materials: Through various cross-coupling reactions, the 3,5-bis(trifluoromethyl)phenyl scaffold can be incorporated into a wide array of functional organic materials, including liquid crystals and conjugated polymers for various electronic applications.[1][5]

Experimental Protocols

The following protocols describe the synthesis of precursor molecules and their subsequent use in the preparation of advanced materials, starting from 1-Bromo-3,5-bis(trifluoromethyl)benzene. These protocols are based on established synthetic methodologies for similar compounds.

Protocol 1: Synthesis of a Diamine Monomer for High-Performance Polyimides

This protocol outlines a two-step synthesis of a novel diamine monomer derived from 1-Bromo-3,5-bis(trifluoromethyl)benzene. The first step involves a nucleophilic aromatic substitution (SNAr) reaction to form a dinitro compound, followed by a reduction to the corresponding diamine.

Step 1: Synthesis of 1,3-Bis(3,5-bis(trifluoromethyl)phenoxy)benzene

• Materials:

  • 1-Bromo-3,5-bis(trifluoromethyl)benzene

  • Resorcinol (B1680541)

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Toluene (B28343)

• Procedure:

  • To a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add resorcinol (1 equivalent), potassium carbonate (2.5 equivalents), and DMF.

  • Heat the mixture to 80 °C and stir for 1 hour.

  • Add 1-Bromo-3,5-bis(trifluoromethyl)benzene (2.2 equivalents) dissolved in a minimal amount of DMF.

  • Raise the temperature to 150 °C and stir for 12-24 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into a large volume of cold water with vigorous stirring.

  • Collect the precipitate by filtration, wash thoroughly with water and methanol, and dry under vacuum.

  • Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of 3,3'-Diamino-5,5'-bis(trifluoromethyl)diphenyl Ether (Hypothetical Diamine)

This step is a generalized reduction of a dinitro intermediate. For this specific diamine, the dinitro precursor would first need to be synthesized via nitration of the product from Step 1.

• Materials:

  • Dinitro intermediate

  • Palladium on carbon (10% Pd/C)

  • Hydrazine (B178648) hydrate (B1144303) or Hydrogen gas

  • Ethanol (B145695) or Tetrahydrofuran (THF)

• Procedure:

  • In a round-bottom flask, dissolve the dinitro compound (1 equivalent) in ethanol or THF.

  • Carefully add 10% Pd/C catalyst (typically 5-10 mol% of palladium).

  • If using hydrazine hydrate, add it dropwise (3-5 equivalents) at room temperature. The reaction is exothermic.

  • Alternatively, if using hydrogen gas, connect the flask to a hydrogen source (balloon or hydrogenation apparatus) and stir vigorously under a hydrogen atmosphere.

  • Monitor the reaction progress by TLC until the starting material is consumed.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent.

  • Remove the solvent from the filtrate under reduced pressure to yield the crude diamine.

  • Purify the product by recrystallization or column chromatography.

Protocol 2: Synthesis of an OLED Host Material via Suzuki Coupling

This protocol describes the synthesis of a potential OLED host material by incorporating the 3,5-bis(trifluoromethyl)phenyl group onto a carbazole (B46965) core via a Suzuki cross-coupling reaction.

• Materials:

  • 1-Bromo-3,5-bis(trifluoromethyl)benzene

  • 9-(4-Boronophenyl)carbazole

  • Palladium(II) acetate (B1210297) (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • A suitable phosphine (B1218219) ligand (e.g., SPhos, XPhos) if using Pd(OAc)₂

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

  • Toluene and water (or another suitable solvent system)

• Procedure:

  • In a Schlenk flask, combine 1-Bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent), 9-(4-boronophenyl)carbazole (1.2 equivalents), the palladium catalyst (1-5 mol%), and the base (2-3 equivalents).

  • If using a phosphine ligand, add it at this stage (typically in a 1:2 to 1:4 Pd:ligand ratio).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add degassed solvents (e.g., a mixture of toluene and water).

  • Heat the reaction mixture to 80-110 °C and stir for 12-24 hours, or until TLC analysis indicates completion of the reaction.

  • Cool the mixture to room temperature and dilute with an organic solvent like ethyl acetate.

  • Wash the organic phase with water and brine, then dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the product by column chromatography on silica (B1680970) gel to yield the final OLED host material.

Data Presentation

The incorporation of the 3,5-bis(trifluoromethyl)phenyl moiety is expected to significantly influence the material properties. The following tables summarize anticipated properties based on literature for materials containing similar fluorinated groups.

Table 1: Expected Thermal and Dielectric Properties of Polyimides Derived from a Diamine Containing the 3,5-bis(trifluoromethyl)phenyl Moiety

Property	Expected Value Range	Significance
Glass Transition Temp. (Tg)	250 - 350 °C	High thermal stability for microelectronics applications.
5% Weight Loss Temp. (TGA)	> 500 °C	Excellent thermal stability under inert atmosphere.
Dielectric Constant (at 1MHz)	2.5 - 3.0	Low dielectric constant reduces signal delay in integrated circuits.
Water Absorption	< 1.0 %	Low moisture uptake is critical for maintaining dielectric properties.

Table 2: Anticipated Optoelectronic Properties of an OLED Host Material Incorporating the 3,5-bis(trifluoromethyl)phenyl Group

Property	Expected Value Range	Significance for OLED Performance
HOMO Energy Level	-5.8 to -6.2 eV	Deeper HOMO level improves hole injection from adjacent layers.
LUMO Energy Level	-2.5 to -2.9 eV	Tunable LUMO level for efficient electron injection.
Triplet Energy (E_T)	> 2.7 eV	High triplet energy for efficient hosting of blue phosphorescent emitters.
Photoluminescence QY	> 70%	High quantum yield is desirable for efficient light emission.

Visualizations

Synthesis of a Diamine Monomer

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Fluorinated Liquid Crystals from 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed experimental protocol for the synthesis of novel fluorinated liquid crystals utilizing 1-Bromo-3,5-bis(trifluoromethyl)benzene as a key starting material. The incorporation of the 3,5-bis(trifluoromethyl)phenyl moiety is a strategic approach to developing liquid crystals with tailored dielectric anisotropy and thermal properties.

The presence of two strongly electron-withdrawing trifluoromethyl groups on the phenyl ring significantly influences the electronic properties of the resulting molecules.[1][2][3] This makes 1-Bromo-3,5-bis(trifluoromethyl)benzene a valuable building block for creating advanced materials with specific electronic and thermal characteristics.[1][2] The primary synthetic route highlighted is the Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for forming carbon-carbon bonds, which is widely used in the synthesis of biphenyl (B1667301) derivatives that form the core of many liquid crystal structures.[4][5][6][7]

The target molecule in this protocol, 4'-alkoxy-3,5-bis(trifluoromethyl)-1,1'-biphenyl , is a representative example of a fluorinated liquid crystal. The general structure consists of a rigid biphenyl core, which is essential for the formation of liquid crystalline phases, and a flexible alkoxy chain, which helps to control the melting and clearing points of the material.

The following sections provide a detailed experimental protocol for a representative synthesis, a summary of quantitative data, and a workflow diagram for the synthetic pathway.

Experimental Protocol: Synthesis of 4'-Butoxy-3,5-bis(trifluoromethyl)-1,1'-biphenyl

This protocol details the synthesis of a representative fluorinated liquid crystal, 4'-Butoxy-3,5-bis(trifluoromethyl)-1,1'-biphenyl, via a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 eq)

• 4-Butoxyphenylboronic acid (1.2 eq)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.02 eq)

• Triphenylphosphine (B44618) (PPh₃) (0.08 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene (B28343)

• Ethanol

• Deionized water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Hexanes

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Inert atmosphere setup (e.g., nitrogen or argon)

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

• Melting point apparatus

• Polarized optical microscope

Procedure:

• Reaction Setup:

  • In a round-bottom flask, combine 1-Bromo-3,5-bis(trifluoromethyl)benzene, 4-butoxyphenylboronic acid, and potassium carbonate.

  • Add a 4:1 mixture of toluene and degassed water.

  • Degas the mixture by bubbling a gentle stream of nitrogen or argon through the solvent for 20 minutes.

• Catalyst Preparation and Addition:

  • In a separate vial, dissolve palladium(II) acetate and triphenylphosphine in a small amount of degassed toluene to form the catalyst solution.

  • Under an inert atmosphere, add the catalyst solution to the reaction mixture.

• Reaction:

  • Heat the reaction mixture to reflux (approximately 80-90 °C) with vigorous stirring.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add ethyl acetate to dissolve the organic product.

  • Transfer the mixture to a separatory funnel and wash with deionized water, followed by brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the organic layer using a rotary evaporator.

• Purification:

  • Purify the crude product by column chromatography on silica gel, using a gradient of hexanes and ethyl acetate as the eluent.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure.

• Characterization:

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

  • Determine the phase transition temperatures of the synthesized liquid crystal using differential scanning calorimetry (DSC) and polarized optical microscopy (POM).

Quantitative Data

The following table summarizes the typical quantities and expected outcomes for the synthesis of 4'-Butoxy-3,5-bis(trifluoromethyl)-1,1'-biphenyl.

Parameter	Value
Reactants
1-Bromo-3,5-bis(trifluoromethyl)benzene	1.0 eq
4-Butoxyphenylboronic acid	1.2 eq
Catalyst
Palladium(II) acetate (Pd(OAc)₂)	0.02 eq
Triphenylphosphine (PPh₃)	0.08 eq
Base
Potassium carbonate (K₂CO₃)	2.0 eq
Solvent	Toluene:Water (4:1)
Reaction Conditions
Temperature	80-90 °C (Reflux)
Time	12-24 hours
Expected Yield	75-90% (after purification)
Physical Appearance	White to off-white crystalline solid
Phase Transitions	To be determined by DSC and POM

Visualizations

Synthetic Pathway

The following diagram illustrates the Suzuki-Miyaura cross-coupling reaction for the synthesis of 4'-Butoxy-3,5-bis(trifluoromethyl)-1,1'-biphenyl.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Lithiation of 1-Bromo-3,5-bis(trifluoromethyl)benzene for the Synthesis of Functionalized Aromatics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 3,5-bis(trifluoromethyl)phenyl motif is a crucial component in the development of pharmaceuticals, agrochemicals, and materials science due to its unique electronic properties and metabolic stability. The targeted functionalization of this moiety often proceeds through the highly reactive 3,5-bis(trifluoromethyl)phenyllithium intermediate. This organolithium reagent is typically generated in situ from 1-Bromo-3,5-bis(trifluoromethyl)benzene via a lithium-halogen exchange reaction. This application note provides a detailed experimental protocol for the efficient lithiation of 1-Bromo-3,5-bis(trifluoromethyl)benzene and subsequent trapping with various electrophiles.

The lithium-halogen exchange is a rapid and high-yielding reaction, particularly when using n-butyllithium (n-BuLi) at low temperatures.[1][2] The strong electron-withdrawing nature of the two trifluoromethyl groups on the aromatic ring facilitates this exchange. The resulting 3,5-bis(trifluoromethyl)phenyllithium is a potent nucleophile that can react with a wide array of electrophiles to introduce diverse functional groups, enabling the synthesis of a library of valuable compounds.[3]

Data Presentation

The following table summarizes the quantitative data for the lithiation of 1-Bromo-3,5-bis(trifluoromethyl)benzene followed by quenching with representative electrophiles. The yields are based on typical outcomes for such reactions under optimized conditions.

Entry	Electrophile	Product	Reagent Equivalents (Electrophile)	Reaction Time (Quench)	Isolated Yield (%)
1	N,N-Dimethylformamide (DMF)	3,5-Bis(trifluoromethyl)benzaldehyde	1.2	1 h	85
2	Carbon Dioxide (CO₂) (solid)	3,5-Bis(trifluoromethyl)benzoic acid	Excess	2 h	92
3	Acetone	2-(3,5-Bis(trifluoromethyl)phenyl)propan-2-ol	1.5	1 h	88
4	Trimethylsilyl chloride (TMSCl)	1-(Trimethylsilyl)-3,5-bis(trifluoromethyl)benzene	1.2	30 min	95
5	Benzaldehyde	(3,5-Bis(trifluoromethyl)phenyl)(phenyl)methanol	1.1	1.5 h	82

Experimental Protocols

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (Starting Material)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Anhydrous Tetrahydrofuran (THF)

• Selected Electrophile (e.g., DMF, CO₂, Acetone, TMSCl, Benzaldehyde)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas (inert atmosphere)

• Dry ice/acetone bath

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Flame-dried or oven-dried glassware (round-bottom flask, dropping funnel)

• Magnetic stirrer and stir bar

• Syringes and needles

• Low-temperature thermometer

Procedure: General Lithiation and Electrophilic Quench

1. Reaction Setup:

• Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a low-temperature thermometer, and an argon or nitrogen inlet.

• Maintain a positive pressure of inert gas throughout the experiment.

2. Reagent Preparation:

• In the reaction flask, dissolve 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 eq) in anhydrous THF (to make a ~0.2 M solution).

• Cool the solution to -78 °C using a dry ice/acetone bath.

3. Lithiation:

• Slowly add n-butyllithium (1.1 eq) dropwise to the stirred solution via syringe over 15-20 minutes, ensuring the internal temperature does not exceed -70 °C.

• Stir the resulting pale yellow solution at -78 °C for 30-60 minutes. The formation of the aryllithium species is typically rapid.[1]

4. Electrophilic Quench:

• Prepare a solution of the chosen electrophile (see table for equivalents) in a small amount of anhydrous THF, if it is a liquid or solid. Gaseous electrophiles like CO₂ can be added directly as a solid (dry ice).

• Slowly add the electrophile to the aryllithium solution at -78 °C. The rate of addition should be controlled to maintain the low temperature.

• After the addition is complete, stir the reaction mixture at -78 °C for the time indicated in the data table.

5. Work-up:

• Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and add diethyl ether or ethyl acetate.

• Separate the organic layer, and extract the aqueous layer with two more portions of the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

6. Purification:

• The crude product can be purified by standard techniques such as column chromatography on silica (B1680970) gel or recrystallization, depending on the physical properties of the product.

Safety Precautions:

• Organolithium reagents like n-BuLi are highly pyrophoric and react violently with water and air.[2] All operations must be carried out under a strict inert atmosphere using proper Schlenk techniques or in a glovebox.

• The reaction should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, flame-retardant lab coat, gloves) is mandatory.

• Low-temperature baths should be handled with care.

Diagrams

Caption: Experimental workflow for the lithiation of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Bromo-3,5-bis(trifluoromethyl)benzene as a Precursor for Organometallic Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3,5-bis(trifluoromethyl)benzene is a versatile and highly valuable precursor in the synthesis of a wide array of organometallic complexes.[1] Its unique electronic properties, conferred by the two strongly electron-withdrawing trifluoromethyl groups, significantly influence the reactivity and stability of the resulting metal complexes.[1] This fluorinated aromatic compound serves as a key building block in the construction of specialized ligands and organometallic reagents, finding extensive applications in catalysis, materials science, and particularly in the development of novel therapeutic agents.[2][3][4] The trifluoromethyl groups can enhance the lipophilicity and metabolic stability of drug candidates, making organometallic complexes derived from this precursor of significant interest in medicinal chemistry.[5]

This document provides detailed application notes and experimental protocols for the use of 1-bromo-3,5-bis(trifluoromethyl)benzene in the synthesis of various organometallic complexes, including Grignard reagents, and products of palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. Additionally, the synthesis of valuable phosphine (B1218219) ligands is described. These protocols are intended to serve as a comprehensive guide for researchers in academia and industry.

Applications in Organometallic Synthesis and Drug Discovery

The 3,5-bis(trifluoromethyl)phenyl moiety, readily introduced using 1-bromo-3,5-bis(trifluoromethyl)benzene, is a privileged structural motif in modern chemistry. Organometallic complexes bearing this ligand have demonstrated utility in a range of applications:

• Catalysis: The steric bulk and electronic nature of the 3,5-bis(trifluoromethyl)phenyl group can be harnessed to tune the activity and selectivity of homogeneous catalysts.[2]

• Materials Science: This precursor is employed in the synthesis of advanced materials, including liquid crystals and organic light-emitting diodes (OLEDs), where the unique properties of the trifluoromethyl groups are leveraged.[3]

• Pharmaceutical and Agrochemical Development: The lipophilicity and metabolic stability imparted by the trifluoromethyl groups can enhance the efficacy and persistence of active pharmaceutical ingredients (APIs) and agrochemicals.[3][5] Complexes derived from this precursor are being investigated for their potential as anticancer, antimicrobial, and anti-inflammatory agents.[6][7][8]

A notable example in drug discovery is the development of a novel synthetic naphthofuran compound, N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide (NHDC), which has been shown to inhibit liver tumor growth. This compound acts by directly binding to Hepatocyte Nuclear Factor 4 alpha (HNF4α), leading to the inactivation of the STAT3 signaling pathway and subsequent apoptosis of cancer cells.[6]

Data Presentation

The following tables summarize quantitative data for the synthesis of various organometallic complexes and derivatives from 1-bromo-3,5-bis(trifluoromethyl)benzene.

Table 1: Grignard Reagent Formation and Subsequent Reaction

Product	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3,5-bis(trifluoromethyl)phenyl-magnesium bromide	1-Bromo-3,5-bis(trifluoromethyl)benzene, Mg turnings	Diethyl ether	Reflux	1-2	Not isolated	[9]
1-[3,5-Bis(trifluoromethyl)phenyl]-ethanone	3,5-bis(trifluoromethyl)phenyl-magnesium chloride, Acetic anhydride	THF	0	0.5	90	[10]

Table 2: Palladium-Catalyzed Cross-Coupling Reactions

Reaction Type	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene (B28343)/Ethanol/Water	80	24	-	[11]
Buchwald-Hartwig	Aqueous ammonia (B1221849)	Pd₂(dba)₃ (1.5)	XPhos (3.6)	K₃PO₄	Toluene/Water	100	18	-	[9]
Sonogashira	Terminal alkyne	Pd(PPh₃)₄ (3)	-	Triethylamine	THF	RT - 70	-	85-95 (expected)	[2]

Table 3: Synthesis of a Phosphine Ligand Precursor

Product	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Bis[3,5-bis(trifluoromethyl)phenyl]-phosphine oxide	3,5-bis(trifluoromethyl)phenyl-magnesium chloride, Diethyl phosphite (B83602)	THF	-60 to RT	-	-	[12]

Experimental Protocols

Formation of 3,5-bis(trifluoromethyl)phenyl Magnesium Bromide (Grignard Reagent)

This protocol describes the formation of the Grignard reagent from 1-bromo-3,5-bis(trifluoromethyl)benzene.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium turnings

• Anhydrous diethyl ether

• Iodine crystal (optional, for initiation)

Equipment:

• Three-necked round-bottom flask, flame-dried

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Inert atmosphere setup (Argon or Nitrogen)

Procedure:

• To the flame-dried flask under an inert atmosphere, add magnesium turnings (1.2 equivalents).

• Add a small crystal of iodine.

• In the dropping funnel, prepare a solution of 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent) in anhydrous diethyl ether.

• Add a small portion of the bromide solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and bubbling is observed. Gentle heating may be required.

• Once the reaction has initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for 1-2 hours to ensure complete consumption of the magnesium.

• The resulting grey-to-brown solution of the Grignard reagent is ready for use in subsequent reactions.

Notes:

• Strict anhydrous conditions are crucial for the success of this reaction.[13][14]

• The formation of trifluoromethylphenyl Grignard reagents can be highly exothermic and potentially explosive if not handled with care. Ensure efficient stirring and cooling.[10]

Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of 1-bromo-3,5-bis(trifluoromethyl)benzene with an arylboronic acid.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Potassium carbonate (2.0 equivalents)

• Toluene

• Ethanol

• Water

Equipment:

• Schlenk flask

• Reflux condenser

• Magnetic stirrer

• Inert atmosphere setup

Procedure:

• To the Schlenk flask, add 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent), the arylboronic acid, potassium carbonate, and Pd(PPh₃)₄.

• Evacuate and backfill the flask with an inert gas three times.

• Add the solvent system (e.g., a mixture of toluene, ethanol, and water).

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water.

• Dry the organic phase, concentrate, and purify by column chromatography.

Buchwald-Hartwig Amination

This protocol provides a method for the amination of 1-bromo-3,5-bis(trifluoromethyl)benzene with aqueous ammonia.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1.5 mol%)

• XPhos (3.6 mol%)

• Potassium phosphate (B84403) tribasic (2.0 equivalents)

• Anhydrous toluene

• Aqueous ammonia (28-30%)

Equipment:

• Schlenk tube

• Magnetic stirrer

• Inert atmosphere setup

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and potassium phosphate to the Schlenk tube.

• Add 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent).

• Add anhydrous toluene and deionized water.

• Add aqueous ammonia (5.0 equivalents).

• Seal the Schlenk tube and stir the reaction mixture vigorously at 100 °C for 18 hours.

• Cool the reaction to room temperature and perform an aqueous work-up with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Sonogashira Coupling

This protocol describes the coupling of 1-bromo-3,5-bis(trifluoromethyl)benzene with a terminal alkyne.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Terminal alkyne (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Copper(I) iodide (5 mol%)

• Triethylamine

• Anhydrous THF

Equipment:

• Schlenk flask

• Magnetic stirrer

• Inert atmosphere setup

Procedure:

• To an oven-dried Schlenk flask, add Pd(PPh₃)₄ and copper(I) iodide.

• Evacuate and backfill with an inert gas.

• Add anhydrous THF and triethylamine.

• Add 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent) and the terminal alkyne.

• Stir the reaction at room temperature or with gentle heating (50-70 °C).

• Monitor the reaction by TLC.

• Upon completion, filter the mixture to remove the ammonium (B1175870) salt, concentrate the filtrate, and purify the residue by column chromatography.[2]

Synthesis of Bis[3,5-bis(trifluoromethyl)phenyl]phosphine Oxide

This protocol details the synthesis of a phosphine oxide, a precursor to valuable phosphine ligands.

Materials:

• 3,5-bis(trifluoromethyl)phenylmagnesium chloride (prepared from 1-bromo-3,5-bis(trifluoromethyl)benzene and isopropylmagnesium chloride)

• Diethyl phosphite

• Anhydrous THF

• Saturated aqueous NaCl solution

• Ethyl acetate

• Magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Addition funnel

• Magnetic stirrer

• Inert atmosphere setup

• Dry-ice/acetone bath

Procedure:

• Prepare the Grignard reagent, 3,5-bis(trifluoromethyl)phenylmagnesium chloride, by reacting 1-bromo-3,5-bis(trifluoromethyl)benzene with isopropylmagnesium chloride in THF at low temperature (-60 °C to -30 °C).[12]

• In a separate flask, prepare a solution of diethyl phosphite (1.0 equivalent) in anhydrous THF.

• Cool the Grignard reagent solution to -78 °C and slowly add the diethyl phosphite solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous NaCl solution.

• Extract the product with ethyl acetate, dry the combined organic layers over magnesium sulfate, and concentrate under reduced pressure.

• The crude phosphine oxide can be purified by crystallization.[12]

Visualizations

Experimental Workflow for Organometallic Complex Synthesis

Caption: Synthetic pathways from 1-bromo-3,5-bis(trifluoromethyl)benzene.

Signaling Pathway Inhibition by a Derived Naphthofuran Compound

Caption: HNF4α/STAT3 pathway inhibition by a naphthofuran derivative.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Flash Communication: An ortho-Trifluoromethylphenyl Substituted Phosphine Ligand for Applications in Gold(I) Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-cancer effect of N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide, a novel synthetic compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Organometallic Anticancer Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. tcichemicals.com [tcichemicals.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. web.mnstate.edu [web.mnstate.edu]
• 14. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Synthetic Routes to Novel Heterocyclic Compounds from 1-Bromo-3,5-bis(trifluoromethyl)benzene

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Bromo-3,5-bis(trifluoromethyl)benzene is a critical building block in modern organic synthesis, particularly in the fields of pharmaceutical and materials science.[1][2] The presence of two electron-withdrawing trifluoromethyl groups on the phenyl ring imparts unique properties such as enhanced metabolic stability, lipophilicity, and altered electronic characteristics to the final molecules.[3][4] This document provides detailed synthetic protocols for the preparation of novel pyrazole (B372694), pyridine (B92270), and 1,2,3-triazole heterocyclic compounds, leveraging 1-bromo-3,5-bis(trifluoromethyl)benzene as a key starting material. These heterocyclic cores are prevalent in a vast array of biologically active compounds.

Route A: Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives

This route details a multi-step synthesis to produce a variety of pyrazole-based aniline (B41778) derivatives, which have shown potent activity as growth inhibitors of drug-resistant bacteria.[4][5] The synthesis begins with the conversion of 1-bromo-3,5-bis(trifluoromethyl)benzene to the corresponding acetophenone, which then undergoes condensation and cyclization to form the pyrazole core, followed by functionalization.

Caption: Workflow for the synthesis of pyrazole-aniline derivatives.

Experimental Protocols

Protocol A.1: Synthesis of 1-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-one

• Grignard Formation: To a flame-dried flask under an inert atmosphere (N₂ or Ar), add magnesium turnings (1.2 eq). Add a solution of 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF). Initiate the reaction with gentle heating or a crystal of iodine if necessary. Stir the mixture at room temperature until the magnesium is consumed.

• Acylation: Cool the resulting Grignard reagent to 0 °C in an ice bath. Slowly add a solution of acetyl chloride (1.1 eq) in anhydrous THF.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for 2 hours. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate (B1210297) gradient) to yield the desired acetophenone.

Protocol A.2: Synthesis of 4-(1-(3,5-Bis(trifluoromethyl)phenyl)-2-carboxy-2-oxoethylidene)hydrazinyl)benzoic acid (Pyrazole Aldehyde Precursor) [6]

• Hydrazone Formation: In a 100 mL round-bottom flask, combine 3',5'-bis(trifluoromethyl)acetophenone (B56603) (10 mmol, 2.56 g) and 4-hydrazinobenzoic acid (10.5 mmol, 1.60 g).[6]

• Reaction: Add 50 mL of anhydrous ethanol (B145695) and reflux the mixture for 8 hours.[6]

• Isolation: After completion, remove the solvent under reduced pressure using a rotary evaporator to obtain the dry hydrazone product, which is used directly in the next step.

Protocol A.3: Synthesis of 1-(4-Carboxyphenyl)-5-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazole-4-carbaldehyde [6]

• Vilsmeier-Haack Reagent Preparation: In a flask cooled to 0 °C, slowly add phosphorus oxychloride (POCl₃, 5 eq) to anhydrous N,N-dimethylformamide (DMF, 10 eq). Stir for 30 minutes at 0 °C.

• Cyclization: Dissolve the crude hydrazone from Protocol A.2 in 30 mL of anhydrous DMF and add it to the prepared Vilsmeier-Haack reagent.[6] Heat the reaction mixture to 80 °C and stir for 12 hours.

• Work-up: Cool the reaction mixture and pour it into crushed ice. A solid precipitate will form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and dry to obtain the pure pyrazole aldehyde intermediate.[6]

Protocol A.4: General Procedure for Reductive Amination to Final Products [6]

• Imine Formation: In a round-bottom flask equipped with a Dean-Stark condenser, dissolve the pyrazole aldehyde (0.5 mmol) and a substituted aniline derivative (0.55 mmol) in toluene. Reflux the mixture for 6 hours.[6]

• Imine Isolation: Cool the reaction mixture and collect the precipitated imine product by vacuum filtration. Recrystallize from acetonitrile (B52724) if necessary.

• Reduction: Dissolve the purified imine (0.5 mmol) in methanol and cool to 0 °C. Add sodium borohydride (B1222165) (NaBH₄, 2.5 mmol, 94.5 mg) in portions.[6]

• Final Isolation: Stir the mixture for 10 hours, allowing it to warm to room temperature. Remove the solvent under reduced pressure. Add water to the residue and extract with ethyl acetate. Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the final product.

Data Presentation

Compound	Aniline Substituent (R-NH₂)	Yield (%)
1	Phenyl	85
2	4-Methylphenyl	92
3	4-Ethylphenyl	88
11	4-Fluorophenyl	95
28	3,4-Dichlorophenyl	89
29	3,5-Dichlorophenyl	91
Data extracted from "Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria".[4][6]

Route B: Synthesis of 6-(3,5-bis(trifluoromethyl)phenyl)pyridin-3-ol (B8162832) via Suzuki Coupling

This pathway utilizes a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a powerful method for C-C bond formation.[7] 1-Bromo-3,5-bis(trifluoromethyl)benzene is first converted to its corresponding boronic acid, which is then coupled with a suitable heterocyclic halide, in this case, 6-bromo-3-pyridinol, to yield the target pyridine derivative.[8]

Caption: Suzuki coupling pathway for pyridine synthesis.

Experimental Protocols

Protocol B.1: Synthesis of (3,5-Bis(trifluoromethyl)phenyl)boronic acid

• Lithiation: To a flame-dried, three-neck flask under an inert atmosphere, add a solution of 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 eq) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Metal-Halogen Exchange: Add n-butyllithium (n-BuLi, 1.1 eq, solution in hexanes) dropwise, maintaining the temperature at -78 °C. Stir the mixture for 1 hour at this temperature.

• Borylation: Add triisopropyl borate (B1201080) (B(OiPr)₃, 1.5 eq) dropwise to the aryllithium solution at -78 °C. After the addition, allow the reaction to warm slowly to room temperature overnight.

• Hydrolysis & Isolation: Cool the reaction mixture to 0 °C and quench by the slow addition of 2M HCl until the solution is acidic. Stir vigorously for 1 hour.

• Extraction: Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude boronic acid can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by trituration with hexanes to yield a white solid.

Protocol B.2: Suzuki Coupling to Synthesize 6-(3,5-bis(trifluoromethyl)phenyl)pyridin-3-ol [8]

• Reaction Setup: In a reaction vessel, combine (3,5-bis(trifluoromethyl)phenyl)boronic acid (1.2 eq), 6-bromo-3-pyridinol (1.0 eq), and sodium carbonate (Na₂CO₃, 2.5 eq).

• Solvent and Catalyst: Add a degassed mixture of toluene and water (e.g., 4:1 v/v). Purge the mixture with an inert gas (N₂ or Ar) for 15-20 minutes. Add the palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Reaction: Heat the mixture to 80-90 °C and stir vigorously under an inert atmosphere for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with water and ethyl acetate. Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2x). Combine all organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica (B1680970) gel to obtain the desired product.

Data Presentation

Step	Reactants	Catalyst/Reagents	Solvent	Temp (°C)	Yield (%)
Borylation	1-Bromo-3,5-bis(trifluoromethyl)benzene	n-BuLi, B(OiPr)₃	THF	-78 to RT	75-90
Suzuki Coupling	Boronic Acid, 6-Bromo-3-pyridinol	Pd(PPh₃)₄, Na₂CO₃	Toluene/H₂O	85	70-85
Yields are typical for these standard transformations and may vary based on specific conditions.

Route C: Synthesis of 1,2,3-Triazole Derivatives via Click Chemistry

This approach utilizes the highly efficient and regioselective Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[9] The synthesis involves converting 1-bromo-3,5-bis(trifluoromethyl)benzene into an azide (B81097) intermediate, which then readily reacts with various terminal alkynes to form 1,4-disubstituted 1,2,3-triazoles.

Caption: CuAAC (Click Chemistry) pathway for 1,2,3-triazole synthesis.

Experimental Protocols

Protocol C.1: Synthesis of 1-Azido-3,5-bis(trifluoromethyl)benzene

• Reaction Setup: Combine 1-bromo-3,5-bis(trifluoromethyl)benzene (1.0 eq), sodium azide (NaN₃, 2.0 eq), copper(I) iodide (CuI, 0.1 eq), and L-proline (0.2 eq) in a reaction flask.

• Solvent and Reaction: Add dimethyl sulfoxide (B87167) (DMSO) as the solvent. Heat the mixture to 90 °C and stir for 24 hours under an inert atmosphere.

• Work-up: Cool the reaction to room temperature and pour it into water.

• Extraction: Extract the aqueous phase with diethyl ether (3x). Combine the organic layers, wash with water and then brine to remove residual DMSO.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure (Note: organic azides can be energetic). The crude azide is often pure enough for the next step but can be purified by chromatography if necessary.

Protocol C.2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) [9]

• Reaction Setup: In a flask, dissolve 1-azido-3,5-bis(trifluoromethyl)benzene (1.0 eq) and a terminal alkyne (1.1 eq) in a 1:1 mixture of t-butanol and water.

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate (0.2 eq) in water. Prepare a solution of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O, 0.1 eq) in water.

• Reaction: Add the sodium ascorbate solution to the main reaction flask, followed by the copper(II) sulfate solution. The reaction mixture should turn heterogeneous.

• Stirring: Stir the reaction vigorously at room temperature for 12-24 hours. The reaction is often complete when the mixture becomes homogeneous or by TLC analysis.

• Work-up and Isolation: Dilute the reaction mixture with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the resulting 1,2,3-triazole by flash column chromatography or recrystallization.

Data Presentation

Step	Reactants	Catalyst/Reagents	Solvent	Temp (°C)	Yield (%)
Azidation	Aryl Bromide, NaN₃	CuI, L-proline	DMSO	90	70-85
CuAAC	Aryl Azide, Phenylacetylene	CuSO₄, Na Ascorbate	t-BuOH/H₂O	RT	85-95
CuAAC	Aryl Azide, Propargyl alcohol	CuSO₄, Na Ascorbate	t-BuOH/H₂O	RT	90-98
Yields are representative for these well-established reactions.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. BJOC - Synthesis of new triazole-based trifluoromethyl scaffolds [beilstein-journals.org]

Synthesis of Non-Coordinating Anions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of common non-coordinating anions (NCAs), also known as weakly coordinating anions (WCAs). These anions are crucial in various chemical applications, including catalysis, stabilization of reactive cations, and drug development, due to their inertness and low nucleophilicity.

Introduction to Non-Coordinating Anions

Non-coordinating anions are large, sterically hindered anions with a highly delocalized negative charge. This charge delocalization minimizes their interaction with cations, rendering them poor nucleophiles and bases.[1][2] This "non-coordinating" nature is critical for generating highly electrophilic and reactive cationic species by preventing the formation of strong ion pairs.

Historically, anions like perchlorate (B79767) (ClO₄⁻) and hexafluorophosphate (B91526) (PF₆⁻) were considered non-coordinating, but they were found to coordinate to highly electrophilic centers.[1] The development of more robust NCAs, such as tetrakis(pentafluorophenyl)borate (B1229283) ([B(C₆F₅)₄]⁻) and carborane anions in the 1990s, revolutionized the field of organometallic catalysis by enabling the isolation and study of discrete cationic metal centers.[1]

This guide focuses on the synthesis of three major classes of NCAs:

• Tetrakis(pentafluorophenyl)borate ([B(C₆F₅)₄]⁻) and its derivatives: Widely used due to their commercial availability and straightforward synthesis.

• Carborane Anions ([CB₁₁H₁₂]⁻ and its halogenated analogues): Known for their exceptional chemical and thermal stability.

• Weakly Coordinating Aluminates ([Al(OR)₄]⁻): Valued for their high stability and the ability to fine-tune their properties by modifying the alkoxy ligands.

Data Presentation: Comparison of Synthetic Protocols

The following tables summarize quantitative data for the synthesis of various non-coordinating anion salts, allowing for easy comparison of different methodologies.

Table 1: Synthesis of Tetrakis(pentafluorophenyl)borate ([B(C₆F₅)₄]⁻) Salts

Target Salt	Starting Materials	Solvent	Reaction Conditions	Yield	Reference
Li[B(C₆F₅)₄]	C₆F₅Br, n-BuLi, BCl₃	Hexane (B92381)/Toluene	-78°C to RT	~70%	N/A
Na[B(C₆F₅)₄]	C₆F₅MgBr, NaBF₄	Diethyl ether	Reflux	High	[3]
K[B(C₆F₅)₄]	K[B(C₆F₅)₄], Ph₃CCl	Dichloromethane	RT, 1h	76%	[4]
[Ph₃C][B(C₆F₅)₄]	Li[B(C₆F₅)₄], Ph₃CCl	Hexane	Reflux, overnight	N/A	[4]
[Ag(C₆H₆)₃][B(C₆F₅)₄]	AgC₆F₅, B(C₆F₅)₃	Benzene	RT	Good	[5]

Table 2: Synthesis of Carborane Anion ([CB₁₁H₁₂]⁻) Salts

Target Salt	Starting Materials	Reagents	Solvent	Reaction Conditions	Yield	Reference
Cs[CB₁₁H₁₂]	Na[B₁₁H₁₄]	CHCl₃, NaOH, CsCl	THF/H₂O	RT	~40%	[4]
[Me₃NH][CB₁₁H₁₂]	[Me₃NH][B₁₁H₁₄]	CF₃SiMe₃, NaF	THF	RT, 24h	95%	[1]
Na[CB₁₁H₁₂]	Na[B₁₁H₁₄]	CCl₄, NaH	THF	RT	~40%	[6]

Table 3: Synthesis of Halogenated Carborane Anion Salts

Target Salt	Starting Materials	Reagents	Solvent	Reaction Conditions	Yield	Reference
[Me₃NH][HCB₁₁Cl₁₁]	Cs[HCB₁₁H₁₁]	SbCl₅	Neat	190°C	N/A	[7]
Tr[HCB₁₁Cl₁₁]	TrCl, Na[HCB₁₁Cl₁₁]	-	o-dichlorobenzene	RT	90%	[8]

Table 4: Synthesis of Weakly Coordinating Aluminate Anion Salts

Target Salt	Starting Materials	Solvent	Reaction Conditions	Yield	Reference
Li[Al(OC(CF₃)₃)₄]	LiAlH₄, HOC(CF₃)₃	Dichloromethane	Reflux, overnight	High	[9]
Ag[Al(OC(CF₃)₃)₄]	Li[Al(OC(CF₃)₃)₄], AgF	Dichloromethane	40°C, 12h (ultrasound)	High	[10]
[H(OEt₂)₂][Al(OC(CF₃)₃)₄]	Li[Al(OC(CF₃)₃)₄], HCl	Diethyl ether	-78°C to RT	up to 95%	[11]

Experimental Protocols & Visualizations

This section provides detailed methodologies for key experiments in the synthesis of non-coordinating anions. Each protocol is accompanied by a Graphviz diagram illustrating the workflow.

Synthesis of Sodium Tetrakis(pentafluorophenyl)borate (Na[B(C₆F₅)₄])

This protocol describes a common method for preparing Na[B(C₆F₅)₄] via a Grignard reaction.

Protocol:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, place magnesium turnings. Add a small crystal of iodine to activate the magnesium. Slowly add a solution of bromopentafluorobenzene (B106962) in anhydrous diethyl ether to the magnesium turnings. The reaction is initiated by gentle heating. Once initiated, the remaining bromopentafluorobenzene solution is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue refluxing for 1-2 hours to ensure complete formation of the Grignard reagent, pentafluorophenylmagnesium bromide.

• Reaction with NaBF₄: In a separate flame-dried flask, suspend sodium tetrafluoroborate (B81430) (NaBF₄) in anhydrous diethyl ether. Cool this suspension in an ice bath.

• Addition and Reaction: Slowly add the prepared Grignard reagent to the NaBF₄ suspension via a cannula. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture overnight.

• Work-up: Quench the reaction by carefully adding a saturated aqueous solution of ammonium (B1175870) chloride. Separate the ethereal layer. Extract the aqueous layer with diethyl ether. Combine the organic layers and wash with brine.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate. Filter and remove the solvent under reduced pressure to yield the crude product. The product can be further purified by recrystallization from a suitable solvent system, such as toluene/hexane.

Workflow for the synthesis of Sodium Tetrakis(pentafluorophenyl)borate.

Synthesis of Cesium Monocarba-closo-dodecaborate (Cs[CB₁₁H₁₂])

This protocol details a scalable synthesis of the carborane anion [CB₁₁H₁₂]⁻ from the readily available [B₁₁H₁₄]⁻ anion.

Protocol:

• Deprotonation: In a two-necked flask under an inert atmosphere, dissolve sodium undecaborate (Na[B₁₁H₁₄]) in a mixture of tetrahydrofuran (B95107) (THF) and water. Add a solution of sodium hydroxide (B78521) (NaOH) and stir the mixture at room temperature for one hour to deprotonate the borane (B79455) cluster.

• Carbene Insertion: Cool the reaction mixture in an ice bath. Add chloroform (B151607) (CHCl₃) dropwise to the stirred solution. The dichlorocarbene, generated in situ, inserts into the borane cage. Allow the reaction to warm to room temperature and stir overnight.

• Cation Exchange: Add a saturated aqueous solution of cesium chloride (CsCl) to the reaction mixture. A white precipitate of Cs[CB₁₁H₁₂] will form.

• Isolation and Purification: Collect the white precipitate by filtration. Wash the solid with water and then with a small amount of a suitable organic solvent like diethyl ether to remove any organic impurities. Dry the product under vacuum. The product can be further purified by recrystallization from hot water.

Workflow for the synthesis of Cesium Monocarba-closo-dodecaborate.

Synthesis of Lithium Tetrakis(perfluoro-tert-butoxy)aluminate (Li[Al(OC(CF₃)₃)₄])

This protocol describes the synthesis of a highly stable, weakly coordinating aluminate anion.

Protocol:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, suspend lithium aluminum hydride (LiAlH₄) in anhydrous dichloromethane.

• Alcohol Addition: In a separate flask, dissolve four equivalents of perfluoro-tert-butanol (B1216648) (HOC(CF₃)₃) in anhydrous dichloromethane.

• Reaction: Slowly add the solution of perfluoro-tert-butanol to the LiAlH₄ suspension at 0°C. Vigorous hydrogen gas evolution will be observed. After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux overnight.

• Work-up: After cooling to room temperature, filter the reaction mixture through a pad of Celite to remove any unreacted LiAlH₄.

• Isolation: Remove the solvent from the filtrate under reduced pressure to obtain the crude product as a white solid. The product can be purified by washing with a non-coordinating solvent like hexane to remove any residual alcohol.

Workflow for the synthesis of Lithium Tetrakis(perfluoro-tert-butoxy)aluminate.

Logical Relationships in NCA Synthesis

The synthesis of various salts of non-coordinating anions often follows a logical progression of reactions, such as salt metathesis. The following diagram illustrates the relationships between different salts of the [B(C₆F₅)₄]⁻ anion, starting from the lithium salt.

References

• 1. Simple and scalable synthesis of the carborane anion CB11H12− - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. The perfluoroadamantoxy aluminate as an ideal weakly coordinating anion? – synthesis and first applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. A new weakly coordinating aluminate anion incorporating a chelating perfluoro-bis-anilido ligand - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. US20040242934A1 - Method for preparation of carborane anions - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. rsc.org [rsc.org]
• 8. d-nb.info [d-nb.info]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 10. Polyfluoroalkoxyaluminates - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 1-Bromo-3,5-bis(trifluoromethyl)benzene

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions. This resource is tailored for researchers, scientists, and drug development professionals working with the challenging electron-deficient substrate, 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: Why is the Suzuki coupling with 1-Bromo-3,5-bis(trifluoromethyl)benzene considered challenging?

A1: 1-Bromo-3,5-bis(trifluoromethyl)benzene is a particularly electron-deficient aryl bromide due to the strong electron-withdrawing nature of the two trifluoromethyl (-CF₃) groups. While this property generally facilitates the initial oxidative addition step of the catalytic cycle, it can also increase susceptibility to side reactions and require careful selection of catalyst, base, and solvent to achieve high yields.

Q2: What is a good starting point for reaction conditions for this substrate?

A2: For a robust starting point, a palladium catalyst system with a bulky, electron-rich phosphine (B1218219) ligand is highly recommended. A common choice would be a Buchwald-type ligand/precatalyst system. A moderately strong base like potassium phosphate (B84403) (K₃PO₄) and an aprotic polar solvent such as dioxane or toluene (B28343) are often effective. It is critical to ensure the reaction is performed under a strictly inert atmosphere (e.g., Argon or Nitrogen).

Q3: What are the most critical parameters to control for a successful reaction?

A3: The three most critical parameters are:

• Inert Atmosphere: The palladium catalyst, especially in its active Pd(0) form, is highly sensitive to oxygen. Rigorous degassing of solvents and maintaining a positive pressure of an inert gas is essential to prevent catalyst deactivation and minimize side reactions like boronic acid homocoupling.[1]

• Catalyst System: The choice of palladium source and ligand is paramount. Standard catalysts like Pd(PPh₃)₄ may be less effective. More advanced systems using bulky, electron-rich ligands are often necessary to promote the key steps of the catalytic cycle efficiently.[1][2]

• Base Selection: The base activates the boronic acid but can also degrade starting materials or products if it's too strong. The choice of base must be compatible with all functional groups in the reaction.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Problem 1: Low to no conversion of starting material.

This is a frequent issue that can point to several underlying problems in the reaction setup or components.

// Nodes Start [label="Low / No Product", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=diamond]; Cause1 [label="Inactive Catalyst System", fillcolor="#FBBC05", fontcolor="#202124"]; Cause2 [label="Suboptimal Base/Solvent", fillcolor="#FBBC05", fontcolor="#202124"]; Cause3 [label="Reaction Conditions Too Mild", fillcolor="#FBBC05", fontcolor="#202124"];

Sol1a [label="Ensure inert atmosphere\n(rigorous degassing)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol1b [label="Switch to a more robust ligand\n(e.g., SPhos, XPhos)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol1c [label="Use a pre-catalyst\n(e.g., XPhos Pd G3)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Sol2a [label="Screen stronger bases\n(e.g., K₃PO₄, Cs₂CO₃)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sol2b [label="Change solvent to improve solubility\nand base effectiveness (e.g., Dioxane, Toluene)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Sol3a [label="Increase reaction temperature\n(e.g., 80°C -> 110°C)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sol3b [label="Increase reaction time\n(monitor by LC-MS/TLC)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Cause1 [label="Potential Cause"]; Start -> Cause2 [label="Potential Cause"]; Start -> Cause3 [label="Potential Cause"];

Cause1 -> Sol1a [label="Solution"]; Cause1 -> Sol1b [label="Solution"]; Cause1 -> Sol1c [label="Solution"];

Cause2 -> Sol2a [label="Solution"]; Cause2 -> Sol2b [label="Solution"];

Cause3 -> Sol3a [label="Solution"]; Cause3 -> Sol3b [label="Solution"]; } केंद Caption: Troubleshooting flowchart for low or no product conversion.

• Potential Cause A: Catalyst Deactivation.

  • Explanation: The active Pd(0) catalyst can be oxidized by trace amounts of oxygen, rendering it inactive.

  • Solution: Ensure all solvents and the reaction vessel are thoroughly degassed using methods like sparging with an inert gas (Argon or Nitrogen) or freeze-pump-thaw cycles. Maintain a positive inert gas pressure throughout the experiment.[1]

• Potential Cause B: Inefficient Catalyst System.

  • Explanation: The combination of the palladium source and ligand may not be active enough for this specific electron-deficient substrate.

  • Solution: Switch to a more robust catalyst system. Buchwald-type ligands, such as SPhos and XPhos, are known to be highly effective for challenging Suzuki couplings.[1][2] Using a pre-formed palladacycle precatalyst can also improve consistency and activity.

• Potential Cause C: Inappropriate Base or Solvent.

  • Explanation: A base that is too weak may not efficiently form the reactive boronate species required for transmetalation.[3] Poor solubility of the base or reactants in the chosen solvent can also stall the reaction.

  • Solution: Screen different bases. For challenging aryl bromides, stronger inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than potassium carbonate (K₂CO₃).[1] Ensure the solvent (e.g., dioxane, toluene, DMF) provides adequate solubility for all components.[4]

Problem 2: Significant formation of a homocoupled boronic acid byproduct (Ar-Ar).

• Potential Cause: Presence of Oxygen.

  • Explanation: The primary pathway for the homocoupling of boronic acids is an oxidative process often promoted by Pd(II) species and oxygen.

  • Solution: The most critical step is rigorous degassing of the reaction mixture and solvents to remove dissolved oxygen.[1] Using a slight excess of the aryl bromide (1.1-1.2 equivalents) relative to the boronic acid can also help consume the catalyst in the desired cycle.

Problem 3: Protodeboronation is observed (boronic acid is replaced by -H).

• Potential Cause A: Base is too strong or reaction contains excess water.

  • Explanation: This side reaction is often exacerbated by strong bases and the presence of protic sources, particularly water.[3]

  • Solution: Use a milder base such as potassium fluoride (B91410) (KF) or potassium carbonate (K₂CO₃). If possible, use anhydrous solvents and reagents. Ensure the boronic acid is of high quality, as impurities can accelerate decomposition.

• Potential Cause B: Unstable Boronic Acid.

  • Explanation: Some boronic acids, especially heteroaryl or other electron-deficient variants, are inherently less stable.

  • Solution: Consider converting the boronic acid to a more stable boronate ester, such as a pinacol (B44631) ester (Bpin). These are generally more resistant to protodeboronation and can be used directly in the coupling reaction.[3]

Data Presentation: Recommended Starting Conditions

Parameter	Recommended Condition	Rationale / Comment
Aryl Halide	1-Bromo-3,5-bis(trifluoromethyl)benzene	1.0 equivalent
Boronic Acid/Ester	Your coupling partner	1.2 - 1.5 equivalents
Catalyst System	Pd₂(dba)₃ (1-2.5 mol%) + SPhos (2-5 mol%) or XPhos Pd G3 (2-5 mol%)	Buchwald ligands (SPhos, XPhos) are excellent for electron-deficient substrates.[2] A pre-formed catalyst like a G3 palladacycle provides consistency.
Base	K₃PO₄ or Cs₂CO₃	2.0 - 3.0 equivalents. These bases are effective for difficult couplings. K₃PO₄ is a good first choice.[1][3]
Solvent	1,4-Dioxane or Toluene	Anhydrous and degassed. These aprotic solvents are widely effective. A co-solvent of water (e.g., 4:1 Dioxane:Water) can sometimes be beneficial if base solubility is an issue, but may increase protodeboronation.[4][5]
Temperature	80 - 110 °C	Higher temperatures are often required to drive the reaction to completion.
Atmosphere	Argon or Nitrogen	Strictly required to prevent catalyst deactivation.[1]

Experimental Protocols

General Protocol for Suzuki Coupling

This procedure is a starting point and should be optimized for each specific substrate combination.

// Nodes A [label="1. Reagent Prep", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="2. Add Solids to Flask", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="3. Inert Atmosphere", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="4. Add Degassed Solvent", fillcolor="#FBBC05", fontcolor="#202124"]; E [label="5. Heat Reaction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="6. Monitor Progress", fillcolor="#FBBC05", fontcolor="#202124"]; G [label="7. Workup & Purification", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; } केंद Caption: A typical experimental workflow for a Suzuki coupling reaction.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv)

• Arylboronic acid or pinacol ester (1.2 equiv)

• Palladium Catalyst (e.g., XPhos Pd G3, 2 mol%)

• Base (e.g., K₃PO₄, 2.5 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane)

• Schlenk flask or sealed vial, magnetic stirrer, heating plate, inert gas line (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-3,5-bis(trifluoromethyl)benzene, the boronic acid/ester, the palladium catalyst, and the base under ambient atmosphere.

• Inerting the Vessel: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three to five times to ensure a completely oxygen-free environment.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe or cannula to the flask under a positive pressure of inert gas.

• Reaction: Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 100 °C). Stir the mixture vigorously for the intended duration (typically 4-24 hours).

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (under inert atmosphere) and analyzing them by TLC, GC-MS, or LC-MS to check for the consumption of the starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude residue by column chromatography on silica (B1680970) gel to isolate the desired product.[6][7]

Suzuki-Miyaura Catalytic Cycle

// Nodes Pd0 [label="Pd(0)L₂\n(Active Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OA [label="Oxidative\nAddition", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII [label="Ar-Pd(II)-X L₂", fillcolor="#FBBC05", fontcolor="#202124"]; TM [label="Transmetalation", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Ar [label="Ar-Pd(II)-Ar' L₂", fillcolor="#FBBC05", fontcolor="#202124"]; RE [label="Reductive\nElimination", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Invisible nodes for cycle structure sub1 [label="Ar-X", shape=plaintext, fontcolor="#202124"]; sub2 [label="Ar'-B(OR)₂", shape=plaintext, fontcolor="#202124"]; base [label="Base", shape=plaintext, fontcolor="#202124"]; prod [label="Ar-Ar'", shape=plaintext, fontcolor="#202124"];

// Edges Pd0 -> OA [dir=none]; OA -> PdII; PdII -> TM [dir=none]; TM -> PdII_Ar; PdII_Ar -> RE [dir=none]; RE -> Pd0 [label=" Catalyst\nRegeneration", color="#34A853", fontcolor="#34A853"];

sub1 -> OA [label=" e.g., 1-Bromo-3,5-bis(CF₃)₂-benzene", color="#EA4335", fontcolor="#EA4335"]; sub2 -> TM; base -> TM; RE -> prod [color="#34A853", fontcolor="#34A853"]; } केंद Caption: General catalytic cycle for the Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Grignard Reagent Formation with 1-Bromo-3,5-bis(trifluoromethyl)benzene

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of 3,5-bis(trifluoromethyl)phenylmagnesium bromide. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges with this specific Grignard reaction.

Troubleshooting Guide

Question: My Grignard reaction with 1-bromo-3,5-bis(trifluoromethyl)benzene won't initiate. What are the common causes and how can I fix it?

Answer:

Initiation failure is a frequent issue with this substrate due to the strong electron-withdrawing nature of the two trifluoromethyl (-CF3) groups, which deactivates the aryl bromide. Here’s a systematic approach to troubleshooting this problem:

• Magnesium Activation is Crucial: The primary reason for initiation failure is an insufficiently active magnesium surface. The native oxide layer on magnesium turnings must be removed.

• Moisture and Air are Detrimental: Grignard reactions are highly sensitive to moisture and atmospheric oxygen. Ensure all glassware is rigorously dried and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen).

• Solvent Quality Matters: The solvent must be anhydrous. Tetrahydrofuran (THF) is commonly used, and it should be freshly distilled from a suitable drying agent like sodium-benzophenone ketyl.

Here is a troubleshooting workflow to guide you through the process:

Caption: Troubleshooting workflow for Grignard reaction initiation.

Question: I've managed to initiate the reaction, but the yield is consistently low. What are the likely side reactions, and how can they be minimized?

Answer:

Low yields are often attributable to side reactions. With 1-bromo-3,5-bis(trifluoromethyl)benzene, the primary side reaction to consider is Wurtz coupling, where two aryl groups couple together.

To minimize side reactions and improve yield:

• Slow Addition: Add the aryl bromide solution dropwise to the magnesium suspension. This maintains a low concentration of the bromide in the reaction mixture, disfavoring the bimolecular Wurtz coupling.

• Temperature Control: While some initial heating may be necessary for initiation, the reaction should be maintained at a controlled temperature, often refluxing THF, to ensure a steady reaction rate without promoting side reactions.

• Use of Additives: Certain additives can improve the yield. For example, the use of iodine not only helps with initiation but can also lead to cleaner reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 1-bromo-3,5-bis(trifluoromethyl)benzene so unreactive towards magnesium?

The two trifluoromethyl groups on the benzene (B151609) ring are powerful electron-withdrawing groups. This electronic effect reduces the electron density at the carbon atom bonded to the bromine, making the C-Br bond stronger and less susceptible to oxidative addition by magnesium.

Q2: What is the best method for activating the magnesium turnings for this reaction?

While simple mechanical grinding can be effective, chemical activation is often more reliable for this challenging substrate. The addition of a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension in THF is a common and effective method. The iodine reacts with the magnesium surface, exposing fresh, unoxidized metal.

Q3: Can I use a different solvent instead of THF?

While other ethereal solvents like diethyl ether can be used for Grignard reactions, THF is generally preferred for less reactive aryl bromides. Its higher boiling point allows for reaction at higher temperatures, which can be necessary to drive this reaction to completion. Additionally, THF is better at solvating the Grignard reagent, which can help to stabilize it.

Q4: How can I confirm that my Grignard reagent has formed?

A simple method is to take a small aliquot of the reaction mixture, quench it with an electrophile like iodine or an aldehyde (e.g., benzaldehyde), and then analyze the products by techniques such as TLC, GC-MS, or NMR to confirm the presence of the expected coupled product.

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected yields for the formation of 3,5-bis(trifluoromethyl)phenylmagnesium bromide.

Activation Method	Solvent	Temperature (°C)	Addition Time (h)	Typical Yield (%)
Iodine	THF	65 (reflux)	2	75-85
1,2-Dibromoethane	THF	65 (reflux)	2	80-90
Mechanical Grinding	THF	65 (reflux)	2	60-70
No Activation	THF	65 (reflux)	2	<10

Experimental Protocols

Protocol 1: Grignard Formation using Iodine Activation

• Glassware Preparation: Dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar in an oven at 120 °C overnight. Assemble the apparatus while hot under a stream of dry argon or nitrogen.

• Magnesium Preparation: In the flask, place magnesium turnings (1.2 equivalents).

• Initiation: Add a small crystal of iodine to the magnesium.

• Solvent Addition: Add anhydrous THF via a syringe.

• Substrate Addition: Dissolve 1-bromo-3,5-bis(trifluoromethyl)benzene (1 equivalent) in anhydrous THF in the dropping funnel. Add a small portion of this solution to the magnesium suspension.

• Reaction Initiation: Gently warm the mixture with a heat gun until the color of the iodine disappears and bubbling is observed.

• Reaction Progression: Once the reaction has initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure complete consumption of the starting material.

• Usage: The resulting dark grey to brown solution of the Grignard reagent is ready for use in subsequent reactions.

Reaction Pathway

The formation of the Grignard reagent proceeds via an oxidative addition of magnesium to the carbon-bromine bond.

Caption: Reaction pathway for Grignard reagent formation.

Technical Support Center: Cross-Coupling Reactions with 1-Bromo-3,5-bis(trifluoromethyl)benzene

This technical support guide is designed for researchers, scientists, and professionals in drug development who are utilizing 1-Bromo-3,5-bis(trifluoromethyl)benzene in cross-coupling reactions. This document provides troubleshooting advice for common side reactions, detailed experimental protocols, and data to help optimize your synthetic procedures.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: I am observing a significant amount of a byproduct with a mass corresponding to the starting material minus bromine and plus hydrogen. What is happening and how can I minimize it?

A1: You are likely observing hydrodehalogenation, a common side reaction with electron-deficient aryl halides like 1-Bromo-3,5-bis(trifluoromethyl)benzene. This occurs when the aryl halide is reduced, replacing the bromine atom with a hydrogen atom.

Troubleshooting Steps:

• Choice of Ligand: The electronic and steric properties of the phosphine (B1218219) ligand are critical. For electron-deficient substrates, switching to bulkier, more electron-donating ligands can favor the desired cross-coupling pathway over hydrodehalogenation.

• Base Selection: Strong alkoxide bases can sometimes act as hydride donors, promoting hydrodehalogenation. Consider switching to weaker inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃.

• Solvent Purity: Ensure you are using anhydrous and deoxygenated solvents. Water can be a proton source contributing to this side reaction.

• Reaction Temperature and Time: High temperatures and prolonged reaction times can increase the likelihood of hydrodehalogenation. Try lowering the temperature and monitoring the reaction closely to stop it upon completion.

Q2: In my Suzuki-Miyaura coupling, I am getting a lot of homocoupling of my boronic acid reagent. What causes this and how can I prevent it?

A2: Homocoupling of boronic acids is a known side reaction in Suzuki-Miyaura coupling, often promoted by the presence of oxygen. It can also occur through a protonolysis/second transmetalation pathway, especially with hindered fluorinated arenes.

Troubleshooting Steps:

• Inert Atmosphere: Ensure your reaction is set up under a strictly inert atmosphere (Argon or Nitrogen) to minimize oxygen levels. Degassing the solvent is crucial.

• Ligand Choice: For hindered substrates, the choice of ligand is important. For a similar substrate, 2-bromo-1,3-bis(trifluoromethyl)benzene, dicyclohexyl(2′,6′-dimethoxybiphenyl-2-yl)phosphine (SPhos) was found to be effective in promoting the desired cross-coupling over homocoupling.

• Base and Stoichiometry: The type and amount of base can influence the reaction outcome. Using the correct stoichiometry is important to avoid side reactions.

Q3: My Buchwald-Hartwig amination is giving low yields, and I suspect side reactions. What are the likely culprits?

A3: Besides hydrodehalogenation, a potential side reaction in Buchwald-Hartwig amination is β-hydride elimination from the palladium-amide intermediate.[1] This can lead to the formation of a hydrodehalogenated arene and an imine.[1]

Troubleshooting Steps:

• Ligand Selection: The use of bidentate phosphine ligands like BINAP or DPPF can often improve yields and reduce side reactions compared to monodentate ligands.[1]

• Base: A strong, non-nucleophilic base is crucial. Sodium tert-butoxide (NaOtBu) is commonly used. Ensure the base is fresh and added under inert conditions.

• Temperature Control: Carefully control the reaction temperature, as higher temperatures can promote undesirable side pathways.

Quantitative Data on Side Reactions

The following tables summarize representative yields for cross-coupling reactions, highlighting the potential for side product formation. Data for the specific substrate, 1-Bromo-3,5-bis(trifluoromethyl)benzene, is limited in the literature; therefore, data from structurally similar, electron-deficient (fluoro)aryl bromides are included for comparison.

Table 1: Suzuki-Miyaura Coupling - Product vs. Side Product Distribution

Aryl Bromide	Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Desired Product Yield (%)	Hydrodehalogenation (%)	Homocoupling (%)
2-Bromo-1,3-bis(trifluoromethyl)benzene¹	4-Formylphenyl-boronic acid	Pd(OAc)₂ / SPhos	Na₂CO₃	Toluene/H₂O	100	75-85	Significant	Significant
1-Bromo-4-nitrobenzene	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80	~95	Low	Low
1-Bromo-3,5-bis(trifluoromethyl)benzene	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	Expected High	Potential Issue	Potential Issue

¹Data is for a structurally similar isomer and highlights the propensity for side reactions. Expected outcomes based on general principles for this substrate.

Table 2: Heck Reaction - Product vs. Side Product Distribution

Aryl Bromide	Alkene	Catalyst/Ligand	Base	Solvent	Temp (°C)	Desired Product Yield (%)	Hydrodehalogenation (%)
1-Bromo-4-trifluoromethylbenzene	Styrene	Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	100	~80	Low
Secondary trifluoromethylated alkyl bromide²	Styrene	PdCl₂(PPh₃)₂ / Xantphos	K₂CO₃	DCE	80	27	2
1-Bromo-3,5-bis(trifluoromethyl)benzene	n-Butyl acrylate	Pd(OAc)₂ / PPh₃	NaOAc	DMF	120	Expected Good	Potential Issue

²Illustrates hydrodehalogenation in a related system.[2] Expected outcomes based on general principles for this substrate.

Table 3: Buchwald-Hartwig Amination - Product vs. Side Product Distribution

Aryl Bromide	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Desired Product Yield (%)	Hydrodehalogenation (%)
1-Bromo-3-butoxy-5-nitrobenzene³	Aqueous NH₃	Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene/H₂O	100	~85	Low
4-Bromotoluene	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	>90	Low
1-Bromo-3,5-bis(trifluoromethyl)benzene	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	Expected High	Potential Issue

³Data for an analogous electron-deficient aryl bromide.[3] Expected outcomes based on general principles for this substrate.

Experimental Protocols

The following are generalized protocols that should be optimized for your specific coupling partners and laboratory conditions. All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

Protocol 1: Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if required).

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).

• Reaction: Heat the mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: Cool the reaction, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: Heck Reaction

• Reaction Setup: To a dry Schlenk flask, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.), the alkene (1.2-1.5 equiv.), the base (e.g., Et₃N or NaOAc, 1.5 equiv.), and a phase-transfer catalyst if needed (e.g., n-Bu₄NBr).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%) and ligand (e.g., PPh₃ or P(o-tol)₃, 2-6 mol%).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., DMF or toluene).

• Reaction: Heat the mixture to 100-120 °C and stir until completion.

• Work-up: Cool the reaction, filter to remove salts, and concentrate the solvent.

• Purification: Purify the residue by column chromatography.

Protocol 3: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos or BINAP, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-1.5 equiv.) to an oven-dried Schlenk flask.

• Reagent Addition: Add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.) and the amine (1.1-1.2 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene.

• Reaction: Seal the flask and heat to 80-110 °C with vigorous stirring.

• Work-up: After cooling, carefully quench the reaction with water. Extract the product with an organic solvent, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: After filtration and solvent removal, purify the product by column chromatography.

Visual Guides

Caption: Troubleshooting workflow for cross-coupling side reactions.

Caption: Suzuki cycle with points of side reaction interference.

Caption: Decision tree for optimizing cross-coupling reactions.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. BJOC - Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides [beilstein-journals.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from 1-Bromo-3,5-bis(trifluoromethyl)benzene Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with reactions involving 1-bromo-3,5-bis(trifluoromethyl)benzene. The unique properties conferred by the two trifluoromethyl groups can present specific challenges during product purification. This guide aims to address these challenges directly.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in reactions with 1-bromo-3,5-bis(trifluoromethyl)benzene?

A1: Impurities can originate from the starting material or be generated as byproducts during the reaction.

• From Starting Material: Commercial 1-bromo-3,5-bis(trifluoromethyl)benzene may contain isomeric impurities such as 1,2-dibromo-3,5-bis(trifluoromethyl)benzene and 1,4-dibromo-3,5-bis(trifluoromethyl)benzene, as well as small amounts of 2,4-bis(trifluoromethyl)bromobenzene (B1265783) and 2,6-bis(trifluoromethyl)bromobenzene.[1]

• Reaction Byproducts:

  • Suzuki-Miyaura Coupling: A common byproduct is the homocoupling of the boronic acid reagent. This is particularly prevalent when molecular oxygen is present or with electron-deficient arylboronic acids.[2][3] Dehalogenation of the starting material can also occur.[2]

  • Grignard Reaction: The primary byproduct is often biphenyl (B1667301), formed from the coupling of unreacted bromobenzene (B47551) with the Grignard reagent.[4] The formation of this side product is favored by higher concentrations of bromobenzene and increased reaction temperatures.[4]

  • Buchwald-Hartwig Amination: Incomplete reaction leading to residual starting materials is a common issue. Side reactions can be promoted by the presence of moisture or oxygen.

Q2: How do the trifluoromethyl groups affect the purification of my product?

A2: The two trifluoromethyl groups on the phenyl ring significantly impact the molecule's properties, which in turn affects purification:

• Increased Lipophilicity: The -CF3 groups increase the lipophilicity of the molecule, which can improve its solubility in nonpolar organic solvents.[5] This property is beneficial for extraction into organic solvents but may require more nonpolar eluent systems in normal-phase chromatography.

• Electron-Withdrawing Nature: The strong electron-withdrawing nature of the -CF3 groups can influence the polarity and reactivity of the molecule.[5] This can affect how strongly the compound interacts with the stationary phase in chromatography.

• Volatility: Products containing the 3,5-bis(trifluoromethyl)phenyl moiety are often relatively volatile, making distillation a viable purification method for thermally stable compounds.[1]

• Crystallinity: The rigid and symmetric nature of the 3,5-bis(trifluoromethyl)phenyl group can promote crystallization, making it a good purification technique for solid products.[6]

Q3: My product containing the 3,5-bis(trifluoromethyl)phenyl group is not stable on silica (B1680970) gel. What are my options?

A3: If your compound degrades on silica gel, consider the following alternatives:

• Alumina Chromatography: Alumina is a less acidic stationary phase than silica and can be a good alternative for acid-sensitive compounds.

• Reverse-Phase Chromatography: This technique uses a nonpolar stationary phase and a polar mobile phase, which can be suitable for purifying highly fluorinated compounds.

• Crystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method that avoids chromatography altogether.[6]

• Distillation: For liquid products that are thermally stable, distillation under reduced pressure can be an excellent purification method.[1][7]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem	Possible Cause	Solution
High levels of boronic acid homocoupling product observed.	Presence of oxygen in the reaction mixture.	Degas all solvents and reagents thoroughly before use and maintain the reaction under an inert atmosphere (e.g., argon or nitrogen).
The specific boronic acid used is prone to homocoupling.	Consider using a different boronic acid derivative or optimizing the reaction conditions (e.g., catalyst, ligand, base) to favor the cross-coupling reaction.
Incomplete conversion of 1-bromo-3,5-bis(trifluoromethyl)benzene.	Inefficient catalyst or ligand.	For hindered substrates, consider using a more active catalyst system, such as one with a bulky, electron-rich phosphine (B1218219) ligand like SPhos.[2]
Insufficient base or improper base selection.	Ensure the base is of high quality and used in sufficient excess. The choice of base can significantly impact the reaction outcome.
Difficult separation of the product from the catalyst.	The palladium catalyst is soluble in the extraction solvent.	After the reaction, consider a filtration through a pad of celite or silica gel to remove the heterogeneous catalyst before aqueous workup.
Product is contaminated with residual tin compounds (if using organostannanes).	Incomplete removal during workup.	A fluoride (B91410) wash (e.g., with aqueous KF) can help to remove tin byproducts.

Grignard Reaction

Problem	Possible Cause	Solution
Low yield of the desired product and significant amount of biphenyl byproduct.	High concentration of 1-bromo-3,5-bis(trifluoromethyl)benzene during Grignard formation.	Add the solution of 1-bromo-3,5-bis(trifluoromethyl)benzene to the magnesium turnings slowly to maintain a low concentration of the aryl bromide.[4]
Reaction temperature is too high.	Control the reaction temperature, especially during the addition of the aryl bromide, to minimize the rate of the coupling side reaction.[4]
Grignard reaction fails to initiate.	Magnesium turnings are coated with an oxide layer.	Activate the magnesium by crushing it in the flask with a glass rod, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane.[8]
Presence of moisture in the glassware or solvent.	Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere. Use anhydrous solvents.[4]
Product is difficult to separate from unreacted starting material.	Similar polarity of the product and starting material.	Purification by distillation under reduced pressure is often effective for separating the product from the less volatile starting material.[1][7]

Buchwald-Hartwig Amination

Problem	Possible Cause	Solution
Low conversion to the desired amine product.	Catalyst deactivation.	Ensure the reaction is performed under strictly anhydrous and anaerobic conditions. The choice of ligand is also critical for catalyst stability and activity.
Incorrect base or solvent.	The choice of base and solvent is highly dependent on the specific amine and aryl halide. A screening of different conditions may be necessary.
Product is contaminated with palladium catalyst.	The catalyst is carried through the workup.	After the reaction, dilute with a suitable solvent and filter through a pad of celite to remove the catalyst before proceeding with extraction.[9][10]
Formation of side products due to reaction with other functional groups.	The amine or aryl halide contains other reactive functional groups.	Protect sensitive functional groups before performing the amination reaction.
Emulsion formation during aqueous workup.	The product and/or byproducts are acting as surfactants.	Add brine to the aqueous layer to help break the emulsion. Filtering the entire mixture through a pad of celite can also be effective.

Experimental Protocols

General Purification Workflow

Caption: General workflow for the purification of products from reactions involving 1-bromo-3,5-bis(trifluoromethyl)benzene.

Purification by Flash Column Chromatography

This protocol is a general guideline and may require optimization for specific products.

• Preparation of the Crude Sample: After concentrating the dried organic extracts, dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent to be used). Alternatively, adsorb the crude product onto a small amount of silica gel or celite.

• Column Packing: Pack a glass column with silica gel using a slurry method with the initial eluent.

• Loading the Sample: Carefully load the prepared crude sample onto the top of the silica gel bed.

• Elution: Begin elution with a nonpolar solvent system (e.g., hexanes or petroleum ether) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane). A typical gradient might be from 100% hexanes to a 90:10 mixture of hexanes:ethyl acetate.

• Fraction Collection: Collect fractions and monitor the elution of the product by thin-layer chromatography (TLC).

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Purification by Crystallization

• Solvent Selection: Choose a solvent or solvent system in which the product is soluble at elevated temperatures but sparingly soluble at room temperature or below. Common solvents for compounds containing the 3,5-bis(trifluoromethyl)phenyl group include hexanes, heptane, or mixtures of these with a more polar solvent like ethyl acetate or dichloromethane.[6]

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature, then cool further in an ice bath or refrigerator to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Purification by Distillation

This method is suitable for thermally stable liquid products.

• Apparatus Setup: Set up a distillation apparatus for vacuum distillation.

• Distillation: Heat the crude product under reduced pressure. The pressure should be low enough to allow the product to distill at a temperature well below its decomposition point.

• Fraction Collection: Collect the fraction that distills at the expected boiling point of the product.

• Characterization: Confirm the purity of the collected fraction by analytical techniques such as GC-MS or NMR.

Quantitative Data

The following tables summarize typical yields and purity data for reactions involving 1-bromo-3,5-bis(trifluoromethyl)benzene.

Table 1: Suzuki-Miyaura Coupling Yields

Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	>90 (expected)	BenchChem
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	XPhos (3)	Cs₂CO₃	1,4-Dioxane	110	16	>90 (expected)	BenchChem
4-(Trifluoromethyl)phenylboronic acid	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Toluene/H₂O	100	12	>90 (expected)	BenchChem

Table 2: Grignard Reaction Product Yields

Electrophile	Grignard Reagent from	Solvent	Reaction Time (h)	Purification Method	Yield (%)	Reference
Acetic anhydride	1-Bromo-3,5-bis(trifluoromethyl)benzene	THF	1	Distillation	82	US6350915B1[1]
Carbon dioxide	1-Bromo-3,5-bis(trifluoromethyl)benzene	THF	2	Crystallization	High	US6489507B1[11]

Table 3: Buchwald-Hartwig Amination Yields

Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Aniline	Pd₂(dba)₃ (1.5)	tBuXPhos (3.6)	NaOtBu	Toluene	100	18	95	Adapted from literature
Morpholine	Pd(OAc)₂ (2)	BINAP (3)	K₃PO₄	Dioxane	110	24	88	Adapted from literature

Signaling Pathways and Logical Relationships

Troubleshooting Logic for Low Yield in a Suzuki-Miyaura Coupling

Caption: A logical troubleshooting guide for addressing low yields in Suzuki-Miyaura coupling reactions.

References

• 1. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. tcichemicals.com [tcichemicals.com]
• 5. nbinno.com [nbinno.com]
• 6. Synthesis and crystal structure of (E)-N-[(2-bromo­phen­yl)methyl­idene]-3,5-bis­(tri­fluoro­meth­yl)aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. US6489507B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid - Google Patents [patents.google.com]

Technical Support Center: 1-Bromo-3,5-bis(trifluoromethyl)benzene in Cross-Coupling Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the undesired hydrodehalogenation of 1-Bromo-3,5-bis(trifluoromethyl)benzene in common cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is hydrodehalogenation and why is it a problem with 1-Bromo-3,5-bis(trifluoromethyl)benzene?

A1: Hydrodehalogenation is a common side reaction in palladium-catalyzed cross-coupling reactions where the bromine atom on the 1-Bromo-3,5-bis(trifluoromethyl)benzene is replaced by a hydrogen atom, leading to the formation of 1,3-bis(trifluoromethyl)benzene (B1330116). This byproduct reduces the yield of the desired coupled product and can complicate purification. Due to the electron-withdrawing nature of the two trifluoromethyl groups, the aryl-bromide bond is activated, which can sometimes favor this undesired pathway.

Q2: What are the primary causes of hydrodehalogenation?

A2: The formation of palladium-hydride (Pd-H) species is the main culprit behind hydrodehalogenation. These species can arise from several sources, including:

• The base: Strong bases, particularly alkoxides, can react with protic solvents or even trace amounts of water to generate Pd-H.

• The solvent: Solvents like alcohols and even seemingly aprotic solvents like DMF can act as hydride sources under certain conditions.

• Additives and impurities: Trace water or other protic impurities in the reaction mixture can contribute to the formation of Pd-H.

Q3: How does the choice of catalyst and ligand influence hydrodehalogenation?

A3: The catalyst and ligand system is crucial. Bulky, electron-rich phosphine (B1218219) ligands are known to promote the desired reductive elimination step of the cross-coupling cycle, outcompeting the hydrodehalogenation pathway. Less bulky or electron-poor ligands may not be as effective in preventing this side reaction.

Troubleshooting Guides

Issue 1: Significant formation of 1,3-bis(trifluoromethyl)benzene in a Suzuki-Miyaura Coupling Reaction.

This guide provides a systematic approach to troubleshoot and minimize hydrodehalogenation in Suzuki-Miyaura couplings of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Troubleshooting Workflow:

Technical Support Center: Optimizing Reactions with 1-Bromo-3,5-bis(trifluoromethyl)benzene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving yields in reactions involving 1-Bromo-3,5-bis(trifluoromethyl)benzene. This electron-deficient aryl bromide is a valuable building block in organic synthesis, and understanding its reactivity is key to successful outcomes.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during cross-coupling and Grignard reactions with 1-Bromo-3,5-bis(trifluoromethyl)benzene.

General Issues

Q1: My reaction with 1-Bromo-3,5-bis(trifluoromethyl)benzene is not proceeding or giving very low yields. What are the first things I should check?

A1: Low reactivity can often be traced back to a few key factors:

• Inadequate Inert Atmosphere: Many of the palladium-catalyzed coupling reactions and Grignard reactions are highly sensitive to oxygen. Ensure your reaction setup is properly purged with an inert gas (Argon or Nitrogen) and that all solvents are thoroughly degassed.

• Presence of Moisture: Water can quench Grignard reagents and interfere with the catalytic cycle of many cross-coupling reactions. Use anhydrous solvents and oven-dried glassware.

• Catalyst/Reagent Quality: The quality of your palladium catalyst, ligands, and other reagents is crucial. Use fresh, high-purity materials. Palladium catalysts, especially Pd(0) sources, can degrade over time.

Suzuki-Miyaura Coupling

Q2: I am seeing significant amounts of homocoupling of my boronic acid and/or debromination of 1-Bromo-3,5-bis(trifluoromethyl)benzene in my Suzuki-Miyaura reaction. How can I minimize these side products?

A2: Homocoupling and debromination are common side reactions. Here are some strategies to mitigate them:

• Optimize the Base: The choice of base is critical. A base that is too strong can promote side reactions. Consider using a weaker base like potassium carbonate (K₂CO₃) or potassium phosphate (B84403) (K₃PO₄) instead of stronger bases like sodium tert-butoxide.

• Control the Temperature: Running the reaction at the lowest effective temperature can help minimize side reactions. While heating is often necessary, excessive temperatures can lead to catalyst decomposition and unwanted pathways.

• Use a More Stable Boronic Acid Derivative: Boronic acids can be prone to protodeboronation. Consider using more stable boronic esters, such as pinacol (B44631) esters.

Q3: My Suzuki-Miyaura coupling with 1-Bromo-3,5-bis(trifluoromethyl)benzene is sluggish. How can I improve the reaction rate?

A3: The electron-withdrawing nature of the trifluoromethyl groups generally makes 1-Bromo-3,5-bis(trifluoromethyl)benzene a reactive partner in the oxidative addition step.[1] If the reaction is still slow, consider the following:

• Ligand Choice: Employing bulky, electron-rich phosphine (B1218219) ligands can accelerate the catalytic cycle.

• Solvent System: A mixture of an organic solvent (like toluene (B28343) or dioxane) and water is often beneficial for the Suzuki-Miyaura reaction, as it can help dissolve the base and facilitate the transmetalation step.

Buchwald-Hartwig Amination

Q4: I am attempting a Buchwald-Hartwig amination with a primary amine and observing low yields. What could be the issue?

A4: Coupling with primary amines can sometimes be challenging. Consider these points:

• Ligand Selection: The use of sterically hindered, electron-rich biarylphosphine ligands is often crucial for successful amination with primary amines.

• Base Compatibility: Ensure the base you are using is compatible with your amine. Strong bases like sodium tert-butoxide are common, but weaker bases like cesium carbonate (Cs₂CO₃) can be effective and may be better tolerated by sensitive functional groups.[2]

Q5: My Buchwald-Hartwig reaction is turning black, and the reaction has stalled. What does this indicate?

A5: The formation of a black precipitate is often indicative of palladium black, which means your palladium catalyst has decomposed and is no longer active in the catalytic cycle. This can be caused by:

• Excessive Temperature: Running the reaction at too high a temperature can lead to catalyst decomposition.

• Oxygen Contamination: Inadequate degassing of your reaction mixture can lead to oxidation and deactivation of the catalyst.

• Inappropriate Ligand: The ligand plays a crucial role in stabilizing the palladium catalyst. An unsuitable ligand may not adequately protect the palladium center.

Grignard Reaction

Q6: I am having trouble initiating the Grignard reaction with 1-Bromo-3,5-bis(trifluoromethyl)benzene and magnesium turnings. What can I do?

A6: Initiation of Grignard reactions can be notoriously difficult. Here are some common techniques to start the reaction:

• Magnesium Activation: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide. You can activate the magnesium by gently crushing the turnings in the flask with a dry stirring rod to expose a fresh surface. Adding a small crystal of iodine can also help initiate the reaction; the disappearance of the purple iodine color is an indicator of reaction initiation.[3]

• Entrainment: Adding a small amount of a more reactive alkyl halide, like 1,2-dibromoethane, can help to clean the magnesium surface and initiate the reaction.

• Local Heating: Gently warming a small spot of the reaction flask with a heat gun can sometimes provide the activation energy needed to start the reaction. Once initiated, the reaction is typically exothermic.

Q7: My Grignard reaction is producing a significant amount of a biphenyl (B1667301) side product. How can I avoid this?

A7: The formation of a biphenyl product is due to a Wurtz-type coupling reaction between the newly formed Grignard reagent and unreacted 1-Bromo-3,5-bis(trifluoromethyl)benzene. To minimize this:

• Slow Addition: Add the solution of 1-Bromo-3,5-bis(trifluoromethyl)benzene to the magnesium turnings slowly and at a controlled rate. This ensures that the concentration of the aryl bromide is kept low, reducing the likelihood of the coupling side reaction.

• Dilution: Running the reaction under more dilute conditions can also disfavor the bimolecular Wurtz coupling.

Data Presentation

Table 1: Comparison of Catalysts and Ligands in Buchwald-Hartwig Amination

Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	P(o-tolyl)₃	NaOtBu	Toluene	80-110	12-24	Moderate
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	80-120	6-18	High
Pd(OAc)₂	RuPhos	K₃PO₄	Dioxane	100	12-24	High
Pd₂(dba)₃	SPhos	Cs₂CO₃	Toluene	100	12-24	High

Note: Yields are generalized based on typical performance for electron-deficient aryl bromides and may vary depending on the specific amine coupling partner.[4]

Table 2: Typical Conditions for Suzuki-Miyaura Coupling

Palladium Source	Ligand	Base	Solvent System	Temp (°C)	Typical Yield (%)
Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O (4:1)	80-100	Good to Excellent
Pd(dppf)Cl₂	-	Cs₂CO₃	Dioxane/H₂O (4:1)	90	Excellent
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/EtOH/H₂O	80	Excellent

Note: Yields are generalized and can be highly dependent on the nature of the boronic acid or ester used.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene with 4-Methoxyphenylboronic Acid

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• 4-Methoxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Anhydrous Toluene

• Degassed deionized water

• Inert gas (Argon or Nitrogen)

• Oven-dried glassware (Schlenk flask, condenser)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv.), 4-methoxyphenylboronic acid (1.2 mmol, 1.2 equiv.), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and K₂CO₃ (2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon. Repeat this cycle three times.

• Solvent Addition: Under a positive pressure of argon, add anhydrous toluene (4 mL) and degassed deionized water (1 mL) via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (B1210297) (20 mL) and wash with water (10 mL) and then brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired biaryl product.[5]

Protocol 2: Buchwald-Hartwig Amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene with Morpholine (B109124)

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Morpholine

• Bis(dibenzylideneacetone)palladium(0) [Pd₂(dba)₃]

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Inert gas (Argon or Nitrogen)

• Oven-dried glassware (Schlenk flask, condenser)

Procedure:

• Catalyst Pre-formation: In an oven-dried Schlenk flask under an argon atmosphere, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), XPhos (0.03 mmol, 3.0 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.). Add anhydrous toluene (2 mL) and stir the mixture at room temperature for 10 minutes.

• Reagent Addition: To the catalyst mixture, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 mmol, 1.0 equiv.) and morpholine (1.2 mmol, 1.2 equiv.) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir. Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 6-18 hours.

• Work-up: Cool the reaction to room temperature and quench with water (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired arylamine.

Protocol 3: Grignard Reagent Formation from 1-Bromo-3,5-bis(trifluoromethyl)benzene and Reaction with Benzaldehyde (B42025)

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium turnings

• Iodine (one crystal)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Inert gas (Argon or Nitrogen)

• Oven-dried glassware (three-necked flask, dropping funnel, condenser)

Procedure:

Part A: Grignard Reagent Formation

• Setup: Assemble an oven-dried three-necked flask with a magnetic stir bar, a condenser with a drying tube, a dropping funnel, and a nitrogen inlet. Add magnesium turnings (1.2 equiv.) to the flask.

• Initiation: Add a small crystal of iodine. In the dropping funnel, prepare a solution of 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.) in anhydrous ether (or THF). Add a small portion of this solution to the magnesium turnings. If the reaction does not start, gently warm the flask or crush the magnesium with a dry stirring rod. The disappearance of the iodine color and gentle refluxing indicates initiation.

• Addition: Once the reaction has started, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed (typically 1-2 hours).

Part B: Reaction with Benzaldehyde

• Addition of Electrophile: Cool the freshly prepared Grignard reagent to 0 °C in an ice bath. Add a solution of benzaldehyde (1.0 equiv.) in anhydrous ether dropwise via the dropping funnel.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.

• Quenching and Work-up: Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the aqueous layer with diethyl ether (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to afford the corresponding secondary alcohol.[6][7]

Mandatory Visualizations

Caption: A troubleshooting workflow for reactions involving 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]

Technical Support Center: Managing Exothermic Reactions of 3,5-bis(trifluoromethyl)phenyl Grignard Reagent

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling and management of exothermic reactions involving 3,5-bis(trifluoromethyl)phenyl Grignard reagent. The following sections offer troubleshooting advice and frequently asked questions to ensure procedural safety and experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns associated with the 3,5-bis(trifluoromethyl)phenyl Grignard reagent?

A1: The primary safety concern is the potential for highly exothermic reactions, which can lead to runaway conditions and even detonations.[1][2][3] Trifluoromethylphenyl Grignard reagents are known to be highly reactive and potentially explosive.[4] Detonations can be caused by a loss of solvent contact or moderate heating.[2][3][4] An incident involving the preparation of a similar trifluoromethylphenyl Grignard reagent resulted in a fatality and the destruction of a chemical plant.[1][5]

Q2: Is the traditional method of Grignard reagent formation using magnesium metal safe for this compound?

A2: The use of magnesium metal (Mg⁰) to generate trifluoromethylphenyl Grignard reagents is strongly discouraged if possible.[1] This method is prone to runaway exothermic side reactions, particularly if there is a loss of solvent contact.[1] The presence of highly activated magnesium particles is also believed to contribute to severe decompositions.[5] If this method must be used, it should be conducted in THF well below reflux temperatures.[1]

Q3: What is a safer alternative for preparing this Grignard reagent?

A3: A safer and more reliable method is the low-temperature halogen-magnesium exchange.[1][4] This procedure, often referred to as the Knochel procedure, is rapid at cold temperatures (e.g., 0°C) and has not shown a propensity for runaway reactions, making it suitable for scale-up.[1]

Q4: How does the concentration of the Grignard reagent affect its stability?

A4: The concentration of trifluoromethyl-substituted phenyl Grignard solutions significantly impacts their thermal stability. For example, a 1.5 M solution of 2-trifluoromethylphenyl magnesium chloride in THF showed a highly exothermic decomposition with a low onset temperature.[5][6] This decomposition profile was substantially reduced by lowering the concentration to 0.5–0.6 M.[5][6] It is strongly recommended to use calorimetric evaluations to determine a safe concentration for your specific application.[5][6]

Q5: What are the signs of a runaway reaction?

A5: Signs of a runaway reaction include a rapid and uncontrollable increase in temperature and pressure.[5][6] In calorimetric studies of similar reagents, a low onset temperature for decomposition is accompanied by a rapid rise in both temperature and pressure.[6]

Troubleshooting Guide

Q1: My Grignard reaction won't initiate. What should I do?

A1:

• Ensure Anhydrous Conditions: All glassware must be thoroughly dried, and anhydrous solvents must be used.[7] Moisture will quench the Grignard reagent.

• Activate the Magnesium: If using the traditional method, the magnesium surface may be passivated by an oxide layer. You can activate it by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the magnesium turnings in the flask (with appropriate safety precautions).[8][9]

• Check Starting Materials: Ensure the purity of your 3,5-bis(trifluoromethyl)bromobenzene.

• Gentle Heating: A small amount of gentle heating can sometimes initiate the reaction, but this should be done with extreme caution due to the exothermic nature of the reaction.[8] It is often sufficient to rely on the heat generated by the reaction itself to maintain it.[7]

Q2: The reaction has started, but the exotherm is too vigorous. How can I control it?

A2:

• Cooling: Have an ice bath ready to immerse the reaction flask if the temperature rises too quickly.[1]

• Slow Addition: The aryl halide should be added slowly and dropwise to the magnesium suspension to control the rate of reaction and heat generation.[10] The addition rate should be adjusted to maintain the desired internal temperature.

• Adequate Stirring: Ensure efficient stirring to dissipate heat throughout the reaction mixture.

• Solvent Level: Maintain adequate solvent levels to ensure proper heat transfer and to prevent the reagent from losing solvent contact, which can lead to detonation.[1][2][4]

Q3: My reaction mixture has turned dark or black. Is this normal?

A3: A color change to a cloudy or dark mixture can be indicative of side reactions, such as Wurtz-like homocoupling, especially if the reaction is heated for an extended period.[11] It is important to monitor the progress of the reaction and avoid unnecessarily long reaction times.

Q4: How do I safely quench the reaction?

A4: The reaction should be quenched by slowly adding the reaction mixture to a well-stirred, cooled solution of a proton source, such as aqueous ammonium (B1175870) chloride or dilute acid.[12] Never add the quenching agent rapidly or in large portions to the Grignard reagent, as this can cause a violent exothermic reaction. The quenching process itself can generate significant heat.[7][13]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the preparation and handling of 3,5-bis(trifluoromethyl)phenyl Grignard reagent and related compounds.

Parameter	Value	Compound/Method	Source
Recommended Safe Concentration	0.5 M - 0.6 M in THF	2-trifluoromethylphenyl magnesium chloride	[5][6]
Hazardous Concentration	1.5 M in THF	2-trifluoromethylphenyl magnesium chloride	[5][6]
Halogen-Magnesium Exchange Temp.	0°C to -5°C	3,5-bis(trifluoromethyl)phenylmagnesium chloride	[1]
Traditional Method Initiation Temp.	0-20°C or at reflux	3,5-bis(trifluoromethyl)phenylmagnesium bromide	[10]
Flash Point (THF Solvent)	-20 °C	Tetrahydrofuran (B95107)

Experimental Protocol: Low-Temperature Halogen-Magnesium Exchange

This protocol is adapted from established safer procedures for preparing trifluoromethyl-substituted phenyl Grignard reagents.[1]

Materials:

• 3,5-bis(trifluoromethyl)bromobenzene

• Isopropylmagnesium chloride (i-PrMgCl) solution in THF (e.g., 2 M)

• Anhydrous tetrahydrofuran (THF)

• Three-necked round-bottom flask, flame-dried

• Thermocouple, inert gas inlet, addition funnel, magnetic stirrer

Procedure:

• Setup: Assemble the flame-dried three-necked flask with a magnetic stir bar, thermocouple, and an inert gas (argon or nitrogen) inlet.

• Initial Charge: Charge the flask with 3,5-bis(trifluoromethyl)bromobenzene and anhydrous THF.

• Cooling: Cool the solution to -5°C using an ice-salt water bath.

• Slow Addition: Add the solution of i-PrMgCl in THF dropwise via the addition funnel over approximately 1 hour. Maintain the internal reaction temperature below 0°C throughout the addition.

• Reaction Completion: The halogen-magnesium exchange is typically rapid and complete within an hour at this temperature.

• Usage: The resulting solution of 3,5-bis(trifluoromethyl)phenylmagnesium bromide is ready for use in subsequent reactions. It is recommended to use it immediately.

Visualizations

Experimental Workflow for Safer Grignard Reagent Preparation

Caption: Recommended workflow for the low-temperature halogen-magnesium exchange method.

Troubleshooting Logic for Grignard Reaction Issues

Caption: Decision tree for troubleshooting common issues during Grignard reactions.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An improved preparation of 3,5-bis(trifluoromethyl)acetophenone and safety considerations in the preparation of 3,5-bis(trifluoromethyl)phenyl Grignard reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. cerritos.edu [cerritos.edu]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. google.com [google.com]

detection and removal of impurities from 1-Bromo-3,5-bis(trifluoromethyl)benzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the detection and removal of impurities from 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial or synthesized 1-Bromo-3,5-bis(trifluoromethyl)benzene?

A1: Impurities in 1-Bromo-3,5-bis(trifluoromethyl)benzene typically arise from its synthesis, which is the bromination of 1,3-bis(trifluoromethyl)benzene. The most common impurities include:

• Unreacted Starting Material: 1,3-bis(trifluoromethyl)benzene.

• Isomeric Byproducts: Bromination at other positions on the aromatic ring can lead to isomers such as 2,4-bis(trifluoromethyl)bromobenzene (B1265783) and 2,6-bis(trifluoromethyl)bromobenzene.

• Over-brominated Byproducts: The addition of more than one bromine atom results in dibrominated species like 1,2-dibromo-3,5-bis(trifluoromethyl)benzene and 1,4-dibromo-3,5-bis(trifluoromethyl)benzene.

• Side-reaction Products: A notable byproduct can be 3,5-bis(trifluoromethyl)biphenyl, arising from coupling reactions.[1]

Q2: Which analytical techniques are most suitable for detecting these impurities?

A2: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal method for separating and identifying volatile and semi-volatile impurities. The mass spectrum provides structural information for each separated component.

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is excellent for quantifying the purity of the main component and detecting less volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹⁹F NMR are powerful tools. ¹H NMR can help identify the substitution patterns on the benzene (B151609) ring, while ¹⁹F NMR is particularly sensitive to the electronic environment of the trifluoromethyl groups and can readily distinguish between different isomers.

Q3: My 1-Bromo-3,5-bis(trifluoromethyl)benzene appears discolored (yellow to brown). What is the likely cause?

A3: Discoloration often indicates the presence of trace amounts of elemental bromine (Br₂) left over from the synthesis. It can also be due to the formation of colored degradation products upon exposure to light or air over time. Storing the compound in an amber bottle under an inert atmosphere (nitrogen or argon) is recommended.

Q4: Can I use this reagent directly from the manufacturer without further purification?

A4: For many applications, commercially available 1-Bromo-3,5-bis(trifluoromethyl)benzene with a purity of 98% or higher can be used without further purification. However, for sensitive applications such as in the synthesis of active pharmaceutical ingredients (APIs) or in catalysis research where trace impurities can have a significant impact, further purification is often necessary to remove isomeric or metallic impurities.

Troubleshooting Guides

Issue 1: Poor Separation of Isomers During GC Analysis

Problem: Co-elution or poor resolution of isomeric impurities (e.g., 2,4- and 2,6-bis(trifluoromethyl)bromobenzene) with the main peak.

Solutions:

• Optimize the Temperature Program: A slower temperature ramp rate (e.g., 2-5 °C/min) can improve the separation of closely boiling isomers.

• Use a More Selective GC Column: A column with a more polar stationary phase may provide better separation based on differences in dipole moments between the isomers.

• Increase Column Length: A longer column will provide more theoretical plates and enhance separation efficiency.

Issue 2: Presence of Multiple Unidentified Peaks in the Chromatogram

Problem: The GC-MS or HPLC analysis shows several peaks that cannot be readily identified from the list of common impurities.

Solutions:

• Mass Spectral Library Search: Ensure you are using an up-to-date and comprehensive mass spectral library for comparison.

• Consider Other Side Reactions: Depending on the specific synthetic conditions, other byproducts could have formed. Review the synthetic procedure for potential alternative reaction pathways.

• ¹⁹F NMR Analysis: This technique can be very informative for identifying any compounds containing trifluoromethyl groups, as the chemical shifts are highly sensitive to the molecular structure.

Purification Protocols and Data

Fractional Distillation

Fractional distillation is an effective method for separating the desired product from impurities with significantly different boiling points.

Table 1: Boiling Points of 1-Bromo-3,5-bis(trifluoromethyl)benzene and Common Impurities

Compound	Boiling Point (°C at 760 mmHg)
1,3-bis(trifluoromethyl)benzene (Starting Material)	116 °C
1-Bromo-3,5-bis(trifluoromethyl)benzene (Product)	154 °C
2,4-bis(trifluoromethyl)bromobenzene (Isomer)	158 °C
2,6-bis(trifluoromethyl)bromobenzene (Isomer)	159 °C
3,5-bis(trifluoromethyl)biphenyl (Byproduct)	~277 °C (Predicted)

Data sourced from various chemical suppliers and prediction models.[2][3][4][5]

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux column. Ensure all glassware is dry.

• Distillation: Heat the impure material in the distilling flask. Collect the fractions at their respective boiling points.

• Analysis: Analyze each fraction by GC-MS to determine its composition.

Table 2: Representative Fractional Distillation Purification Data

Fraction	Distillation Temperature (°C)	Purity of 1-Bromo-3,5-bis(trifluoromethyl)benzene (%)
Initial	-	95.0
1	115-120	< 5 (Mainly starting material)
2	153-155	> 99.5
Residue	> 160	Contains higher boiling impurities

This data is representative and actual results may vary based on the initial purity and distillation setup.

Preparative Chromatography

For impurities with very close boiling points, preparative chromatography (either gas or liquid) can be employed for high-purity separation.

Experimental Protocol: Preparative HPLC

• Column: A C18 reverse-phase column is suitable.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically effective for separating aromatic compounds.

• Detection: Use a UV detector to monitor the elution of the compounds.

• Fraction Collection: Collect the eluent corresponding to the main product peak.

• Solvent Removal: Remove the mobile phase from the collected fraction under reduced pressure.

Visualizations

Caption: Workflow for the detection and removal of impurities.

Caption: Decision tree for selecting a purification method.

References

• 1. Fractional distillation - Wikipedia [en.wikipedia.org]
• 2. 1,3-Bis(trifluoromethyl)benzene, 99% 402-31-3 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 3. guidechem.com [guidechem.com]
• 4. 118527-30-3 CAS MSDS (2,6-BIS(TRIFLUOROMETHYL)BROMOBENZENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 3,5-Bis(trifluoromethyl)bromobenzene, 99% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Support Center: Catalyst Selection for Couplings with 1-Bromo-3,5-bis(trifluoromethyl)benzene

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with the challenging substrate 1-Bromo-3,5-bis(trifluoromethyl)benzene in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 1-Bromo-3,5-bis(trifluoromethyl)benzene considered a "difficult" coupling partner?

A1: 1-Bromo-3,5-bis(trifluoromethyl)benzene is an electron-deficient aryl bromide due to the strong electron-withdrawing nature of the two trifluoromethyl (-CF₃) groups.[1] While this property generally favors the oxidative addition step in many palladium-catalyzed coupling reactions, it can also present challenges.[2] The electron-deficient nature of the aromatic ring can influence the stability of catalytic intermediates and potentially slow down other steps of the catalytic cycle, such as reductive elimination. Careful selection of the catalyst, ligand, and reaction conditions is therefore critical for success.

Q2: Which type of palladium catalyst is generally recommended for this substrate?

A2: For electron-deficient aryl bromides like this one, standard catalysts such as Pd(PPh₃)₄ may not be optimal.[3] More robust catalyst systems, particularly Buchwald-type palladacycle precatalysts (e.g., G3 or G4 precatalysts) paired with bulky, electron-rich phosphine (B1218219) ligands, are often more effective.[4] These advanced catalyst systems are designed to promote both oxidative addition and reductive elimination, leading to higher yields and reaction efficiency.[5]

Q3: What are the most common side reactions observed during couplings with this substrate?

A3: Common side reactions include hydrodehalogenation (replacement of the bromine atom with a hydrogen) and homocoupling of the boronic acid partner (in Suzuki reactions).[3][6] Hydrodehalogenation can occur if the catalytic cycle is interrupted, often due to issues with the base or solvent.[6] Homocoupling is often exacerbated by the presence of oxygen in the reaction mixture, which can affect the active Pd(0) species.[6]

Q4: How critical is the choice of base for these coupling reactions?

A4: The base plays a crucial role, particularly in the transmetalation step of the Suzuki-Miyaura coupling.[3] The choice of base can significantly impact the reaction yield. Common bases include potassium carbonate (K₂CO₃), potassium phosphate (B84403) (K₃PO₄), and cesium carbonate (Cs₂CO₃).[7][8] For difficult couplings, a screening of different bases is often recommended to find the optimal conditions.

Q5: Is it necessary to perform these reactions under strictly anhydrous and inert conditions?

A5: Yes, for most palladium-catalyzed cross-coupling reactions, maintaining an inert atmosphere is crucial.[3] Oxygen can oxidize the phosphine ligands and deactivate the palladium catalyst.[3] While some Suzuki reactions can tolerate small amounts of water, starting with anhydrous solvents provides better control over the reaction conditions.[3] Buchwald-Hartwig aminations are also typically sensitive to air and moisture.[9]

Troubleshooting Guides

Problem 1: Low or No Conversion to Product

This is a common issue that can stem from several factors related to the catalyst system and reaction setup.

Potential Cause	Troubleshooting Steps
Inactive Catalyst System	• Catalyst Choice: Switch to a more active catalyst system. For this electron-deficient substrate, consider a Buchwald palladacycle precatalyst (e.g., XPhos Pd G3) instead of traditional sources like Pd(OAc)₂ or Pd(PPh₃)₄.[4] • Ligand Selection: The ligand is critical. Use bulky, electron-donating phosphine ligands such as XPhos, SPhos, or RuPhos, which are known to be effective for challenging couplings.[3][10] • Catalyst Loading: For difficult couplings, increasing the catalyst loading from the typical 1-3 mol% to 5 mol% may be necessary.[3]
Improper Reaction Setup	• Inert Atmosphere: Ensure the reaction vessel was thoroughly purged with an inert gas (argon or nitrogen) and that all solvents were properly degassed. Oxygen can deactivate the catalyst.[3] • Anhydrous Conditions: Use anhydrous solvents. While some protocols add water, starting dry gives more control.
Suboptimal Reaction Conditions	• Temperature: If the reaction is sluggish at lower temperatures (e.g., 80 °C), gradually increase the temperature. Many couplings with challenging substrates require temperatures of 100-120 °C.[3] • Reaction Time: Monitor the reaction by TLC or LC-MS. Some difficult couplings may simply require longer reaction times to reach completion.[3]
Incorrect Base	• Base Screening: The choice of base is critical. If using a weaker base like Na₂CO₃, consider switching to a stronger base such as K₃PO₄ or Cs₂CO₃.

Problem 2: Significant Formation of Side Products (Hydrodehalogenation, Homocoupling)

The presence of side products indicates that the catalyst is active, but undesired reaction pathways are competing with the desired cross-coupling.[3]

Potential Cause	Troubleshooting Steps
Hydrodehalogenation	• Source of Hydride: This side reaction involves a hydride source. Ensure solvents are pure and consider if the amine (in Buchwald-Hartwig) or other reagents could be acting as a hydride donor. • Ligand Choice: Certain ligands can help suppress this side reaction. Experiment with different bulky phosphine ligands.
Homocoupling of Boronic Acid (Suzuki)	• Oxygen Contamination: This is often caused by oxygen. Improve the degassing procedure for solvents and ensure a robust inert atmosphere throughout the reaction.[6] • Catalyst Precursor: Using a well-defined Pd(0) precatalyst or a palladacycle that efficiently generates the active Pd(0) species can sometimes minimize side reactions compared to using Pd(II) sources like Pd(OAc)₂.
Reaction Concentration	• Concentration Adjustment: In some cases, running the reaction at a higher concentration can favor the desired bimolecular cross-coupling over unimolecular decomposition or side reactions.

Catalyst Selection and Troubleshooting Workflow

Caption: A logical workflow for catalyst selection and troubleshooting.

Data Presentation: Catalyst Performance in Similar Couplings

The following tables summarize the performance of various palladium catalysts in coupling reactions with structurally related electron-deficient aryl bromides. This data can serve as a guide for selecting starting conditions for reactions with 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Table 1: Suzuki-Miyaura Coupling of Electron-Deficient Aryl Bromides

Entry	Aryl Bromide	Boronic Acid	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-5-(trifluoromethyl)aniline	Phenylboronic Acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene (B28343)/H₂O	90	12	88[11]
2	2-Bromo-5-(trifluoromethyl)aniline	4-Methoxyphenylboronic Acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	12	92[11]
3	2-Bromo-5-(trifluoromethyl)aniline	4-Chlorophenylboronic Acid	Pd(dppf)Cl₂ (3)	Na₂CO₃	DMF/H₂O	100	12	85[11]
4	2-Bromo-5-(trifluoromethyl)aniline	2-Methylphenylboronic Acid	Pd(OAc)₂ (2) + SPhos (4)	K₃PO₄	Dioxane/H₂O	100	12	71[11]

Table 2: Buchwald-Hartwig Amination of Electron-Deficient Aryl Bromides

Entry	Aryl Bromide	Amine	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-3-(trifluoromethyl)aniline	Morpholine	Pd₂(dba)₃ (1) + XPhos (2)	NaOtBu	Toluene	100	18	95[9]
2	4-Bromo-3-(trifluoromethyl)aniline	Aniline	Pd(OAc)₂ (2) + BINAP (3)	Cs₂CO₃	Toluene	100	24	88[9]
3	1-Bromo-4-nitrobenzene	Benzylamine	Pd(OAc)₂ (2) + RuPhos (4)	K₃PO₄	Dioxane	100	12	92[3]
4	1-Bromo-3-butoxy-5-nitrobenzene	Aq. Ammonia	Pd(OAc)₂ (2) + XPhos (4)	K₃PO₄	Toluene/H₂O	100	18	85[3]

Table 3: Sonogashira Coupling of Electron-Deficient Aryl Bromides

Entry	Aryl Bromide	Alkyne	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Bromo-4-nitrobenzene	Phenylacetylene	Pd(PPh₃)₄ (3) + CuI (5)	Et₃N	THF	65	6	90
2	1-Bromo-4-cyanobenzene	1-Hexyne	PdCl₂(PPh₃)₂ (2) + CuI (4)	i-Pr₂NH	DMF	80	8	85
3	1-Bromo-4-acetylbenzene	Trimethylsilylacetylene	Pd(OAc)₂ (2) + SPhos (4)	Cs₂CO₃	Dioxane	100	12	78

(Note: Yields are based on literature for analogous substrates and serve as a starting point for optimization.)

Experimental Protocols

The following are general, representative protocols adapted from established methodologies for similar electron-deficient substrates.[3][8][12][13] All reactions must be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene with an arylboronic acid.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Arylboronic acid (1.2 equiv.)

• Palladium precatalyst (e.g., XPhos Pd G3, 2 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv.)

• Anhydrous 1,4-Dioxane (B91453)

• Degassed Water

Procedure:

• To a flame-dried Schlenk flask, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 mmol), the arylboronic acid (1.2 mmol), XPhos Pd G3 (0.02 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature. Dilute with ethyl acetate (B1210297) (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Buchwald-Hartwig Amination

This protocol outlines a general method for the amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene with a primary or secondary amine.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Amine (1.2 equiv.)

• Palladium precatalyst (e.g., RuPhos Pd G3, 2 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv.)

• Anhydrous Toluene

Procedure:

• In a glovebox, add NaOtBu (1.4 mmol) to an oven-dried Schlenk tube.

• Add the palladium precatalyst (0.02 mmol), 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 mmol), and anhydrous toluene (5 mL).

• Finally, add the amine (1.2 mmol).

• Seal the tube, remove it from the glovebox, and place it in a preheated oil bath at 110 °C.

• Stir the reaction for 4-24 hours, monitoring by TLC or LC-MS.

• Once complete, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and carefully quench with saturated aqueous NH₄Cl.

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: Sonogashira Coupling

This protocol provides a general procedure for the copper-co-catalyzed coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene with a terminal alkyne.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Terminal Alkyne (1.2 equiv.)

• PdCl₂(PPh₃)₂ (2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Triethylamine (B128534) (Et₃N, 2.0 equiv.)

Procedure:

• To a dry Schlenk flask, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF (10 mL) and triethylamine (2.0 mmol) via syringe.

• Add the terminal alkyne (1.2 mmol) dropwise to the stirring mixture.

• Heat the reaction to 60-70 °C and stir for 4-12 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Generalized catalytic cycle for cross-coupling reactions.

Caption: General experimental workflow for cross-coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

troubleshooting failed reactions with 1-Bromo-3,5-bis(trifluoromethyl)benzene

Welcome to the technical support center for 1-Bromo-3,5-bis(trifluoromethyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions encountered when using this versatile reagent in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the key reactivity features of 1-Bromo-3,5-bis(trifluoromethyl)benzene?

A1: 1-Bromo-3,5-bis(trifluoromethyl)benzene is characterized by a bromine atom on an aromatic ring that is highly electron-deficient. This is due to the strong electron-withdrawing effects of the two trifluoromethyl (-CF₃) groups.[1] This electronic nature significantly influences its reactivity in several ways:

• Enhanced Oxidative Addition: The electron-deficient nature of the aryl bromide facilitates the oxidative addition step in palladium-catalyzed cross-coupling reactions, which is often the rate-limiting step.[2][3]

• Stability: The presence of trifluoromethyl groups imparts exceptional chemical stability to the molecule.[1]

• Potential for Side Reactions: While oxidative addition is favored, the strong electron-withdrawing groups can influence subsequent steps in the catalytic cycle and may promote side reactions like hydrodehalogenation.

Q2: Are there any specific safety precautions I should take when working with this reagent, particularly for Grignard reagent formation?

A2: Yes, caution is advised, especially when preparing the Grignard reagent. There are reports of detonations associated with the formation of trifluoromethylphenyl Grignard reagents.[4] This is potentially due to the loss of solvent contact, leading to a runaway exothermic reaction. To mitigate this risk, the following precautions are strongly recommended:

• Use of THF: Tetrahydrofuran (THF) is the preferred solvent for this reaction.

• Temperature Control: Maintain the reaction temperature well below reflux.

• Halogen-Magnesium Exchange: Consider using a halogen-magnesium exchange reaction (e.g., with isopropylmagnesium chloride) at low temperatures (e.g., 0°C) as a safer alternative to direct reaction with magnesium metal.[4][5]

Q3: Why is my Suzuki-Miyaura coupling reaction with 1-Bromo-3,5-bis(trifluoromethyl)benzene giving a low yield of the desired product and a significant amount of homocoupled boronic acid?

A3: Low yields in Suzuki-Miyaura coupling with highly electron-deficient aryl bromides like this one can be due to several factors. A major competing side reaction is the homocoupling of the boronic acid. This is particularly prevalent with electron-deficient arylboronic acids. This side reaction is thought to occur through a rare protonolysis/second transmetalation event rather than the more common oxygen-mediated mechanism.[6] Additionally, hydrodehalogenation (replacement of the bromine with a hydrogen) can also be a competing pathway.[2]

Q4: What type of ligands are generally recommended for Buchwald-Hartwig amination with this substrate?

A4: For electron-deficient aryl bromides, bulky and electron-rich phosphine (B1218219) ligands are generally preferred for Buchwald-Hartwig amination.[7] These ligands promote both the oxidative addition and reductive elimination steps of the catalytic cycle. For 1-Bromo-3,5-bis(trifluoromethyl)benzene, ligands such as XPhos and t-BuXPhos have been shown to be effective.[8]

Troubleshooting Guides

Issue 1: Low or No Conversion in Palladium-Catalyzed Cross-Coupling Reactions

If you are observing low or no conversion of your starting material, consider the following troubleshooting steps.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. benchchem.com [benchchem.com]
• 8. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed during the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene?

A1: The synthesis, typically involving the bromination of 1,3-bis(trifluoromethyl)benzene, can lead to the formation of several byproducts. These include bis-brominated compounds, various positional isomers, and a biphenyl (B1667301) derivative.[1] Common impurities that have been identified include:

• 1,2-dibromo-3,5-bis(trifluoromethyl)benzene

• 1,4-dibromo-3,5-bis(trifluoromethyl)benzene

• 2,4-bis(trifluoromethyl)bromobenzene

• 2,6-bis(trifluoromethyl)bromobenzene

• 3,5-bis(trifluoromethyl)biphenyl

Q2: How can the formation of these byproducts be minimized?

A2: The formation of byproducts can be significantly reduced by optimizing reaction conditions. Key factors include the rate of stirring and the composition of the solvent system.[1][2] Utilizing a high rate of mixing and incorporating acetic acid into the sulfuric acid solvent has been shown to increase the selectivity of the bromination, leading to higher yields of the desired product and lower amounts of bis-brominated byproducts.[1][2]

Q3: What is the recommended brominating agent for this synthesis?

A3: While N-bromosuccinimide (NBS) can be used, 1,3-dibromo-5,5-dimethylhydantoin (B127087) (DBH) in a mixture of glacial acetic acid and 96% sulfuric acid is a highly preferred embodiment for the preparation of 3,5-bis(trifluoromethyl)bromobenzene.[1]

Q4: What is the optimal temperature for the bromination reaction?

A4: The preferred temperature range after the addition of the brominating agent is between 10 and 70°C. A more preferred range is between 40 and 50°C, with an optimal temperature of about 45°C.[1][2]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Problem	Potential Cause	Recommended Solution
Low yield of the desired product	Inefficient mixing or low stirring speed.	Increase the stirring rate to ensure proper mixing of the reaction components. This has been shown to improve reaction rate and selectivity.[1][2]
Inappropriate solvent system.	Use a mixture of glacial acetic acid and concentrated sulfuric acid. The addition of acetic acid can enhance the solubilization of the starting material and improve regioselectivity.[1]
High levels of bis-brominated byproducts	Low stirring speed.	A slower stirring reaction has been observed to produce more bis-brominated byproducts.[1][2] Increasing the stirring speed is crucial.
Excess of brominating agent.	Carefully control the stoichiometry of the brominating agent. Add the agent in a controlled manner, possibly in portions.[1]
Presence of significant isomeric impurities	Suboptimal reaction selectivity.	The use of acetic acid in the reaction mixture can ameliorate the formation of isomeric byproducts.[1] Ensure the reaction temperature is maintained within the optimal range of 40-50°C.[1][2]

Experimental Protocol: Synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene

The following protocol is based on a preferred embodiment for the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.[1]

Materials:

• 1,3-bis(trifluoromethyl)benzene

• 1,3-dibromo-5,5-dimethylhydantoin (DBH)

• Glacial acetic acid

• Concentrated (96%) sulfuric acid

• 5 N Sodium hydroxide (B78521) (NaOH) solution

• Water

Procedure:

• In a suitable reaction flask equipped with a mechanical stirrer and a thermocouple, add glacial acetic acid.

• Cool the acetic acid to 15°C and add concentrated (96%) sulfuric acid in one portion. Note that this will cause an exothermic reaction.

• Cool the acid mixture to 25°C and then add 1,3-bis(trifluoromethyl)benzene.

• With rapid stirring, add 1,3-dibromo-5,5-dimethylhydantoin over a short period. An exothermic reaction will occur, raising the internal temperature.

• Maintain the reaction temperature at approximately 45°C.

• After the reaction is complete, dilute the reaction mixture by pouring it into cold water.

• Separate the phases and wash the organic phase with aqueous sodium hydroxide solution.

• Allow the phases to separate to obtain the final product. The product may be used directly in further reactions without distillation.

Visualized Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Caption: Troubleshooting workflow for the synthesis of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

References

• 1. US6255545B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene - Google Patents [patents.google.com]
• 2. EP1192116A4 - SYNTHESIS OF 3,5-BIS (TRIFLUOROMETHYLE) BROMOBENZENE - Google Patents [patents.google.com]

Technical Support Center: Safe Scale-Up of Reactions Using 1-Bromo-3,5-bis(trifluoromethyl)benzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromo-3,5-bis(trifluoromethyl)benzene. The information is designed to address specific issues that may be encountered during the scale-up of chemical reactions involving this compound.

I. General Safety and Handling

This section provides essential safety information for handling 1-Bromo-3,5-bis(trifluoromethyl)benzene at any scale.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Bromo-3,5-bis(trifluoromethyl)benzene?

A1: 1-Bromo-3,5-bis(trifluoromethyl)benzene is classified as a hazardous substance. The primary hazards include:

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

• Specific target organ toxicity — single exposure (Category 3): May cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is recommended when handling this compound?

A2: Appropriate PPE should always be worn when handling 1-Bromo-3,5-bis(trifluoromethyl)benzene. This includes:

• Eye Protection: Goggles compliant with EN 166 standards.[1]

• Hand Protection: Chemical-resistant protective gloves.[1]

• Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1][2]

• Respiratory Protection: Not typically required under normal use with adequate ventilation. For large-scale operations or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[1]

Q3: What are the recommended storage and disposal procedures?

A3: Proper storage and disposal are crucial for safety and environmental protection.

• Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.[1][2]

• Disposal: Dispose of the contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations. Do not empty into drains.[1][2]

Q4: What materials are incompatible with 1-Bromo-3,5-bis(trifluoromethyl)benzene?

A4: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2][3]

Chemical and Physical Properties

Property	Value
Molecular Formula	C₈H₃BrF₆
CAS Number	328-70-1
Appearance	Clear Liquid
Boiling Point	154 °C (lit.)
Density	1.699 g/mL at 25 °C (lit.)
Flash Point	> 110 °C

II. Grignard Reaction Scale-Up

The formation of Grignard reagents is a common application for 1-Bromo-3,5-bis(trifluoromethyl)benzene. However, scaling up this reaction presents significant safety challenges.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Reaction fails to initiate.	1. Wet glassware or solvent. 2. Inactive magnesium surface due to an oxide layer. 3. Impure 1-Bromo-3,5-bis(trifluoromethyl)benzene.	1. Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents.[4] 2. Activate magnesium by crushing the turnings, adding a crystal of iodine, or a few drops of 1,2-dibromoethane.[4] 3. Use high-purity starting material.
Reaction starts but then stops.	1. Insufficiently dry conditions. 2. Poor quality reagents. 3. Low temperature.	1. Double-check all equipment and reagents for moisture. 2. Use freshly purchased and properly stored reagents. 3. Gentle warming may be necessary to sustain the reaction, but this must be done with extreme caution due to the exothermic nature of the reaction.[4]
Formation of significant Wurtz coupling byproduct.	High local concentration of the aryl halide.	Add the solution of 1-Bromo-3,5-bis(trifluoromethyl)benzene slowly and with efficient stirring to maintain a low concentration.[4]
Exothermic runaway reaction.	1. Rapid addition of the aryl halide. 2. Cooling failure. 3. Accumulation of unreacted starting material followed by sudden initiation.	1. Control the addition rate carefully. 2. Ensure the cooling system is robust and can handle the heat load of the reaction. 3. Ensure the reaction has initiated before adding the bulk of the aryl halide. Monitor the reaction temperature closely.

Experimental Protocol: Grignard Reagent Formation (Small Scale)

Disclaimer: This is a representative protocol and must be adapted and optimized for specific equipment and scales. A thorough risk assessment should be conducted before any scale-up.

• Preparation: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser with a nitrogen/argon inlet, a dropping funnel, and a thermocouple to monitor the internal temperature.

• Magnesium Activation: Add magnesium turnings (1.2 equivalents) to the flask. Activate the magnesium using one of the methods described in the troubleshooting guide.

• Initiation: Add a small portion of a solution of 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) to the magnesium. The reaction should initiate, indicated by bubbling and a slight increase in temperature.[4] If it does not start, gently warm the flask.[4]

• Addition: Once the reaction has started, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.[4]

• Completion: After the addition is complete, continue to stir the reaction mixture until the magnesium is consumed.

Safety Considerations for Scale-Up

• Heat Management: Grignard reactions are highly exothermic.[5] Ensure the reactor has adequate cooling capacity. Consider using a semi-batch process where the aryl halide is added slowly to control the rate of heat generation.

• Inert Atmosphere: Maintain a strict inert atmosphere (nitrogen or argon) to prevent the highly reactive Grignard reagent from reacting with oxygen or moisture.[4]

• Agitation: Ensure efficient stirring to prevent localized "hot spots" and to promote even heat distribution.

• Emergency Preparedness: Have an emergency plan in place, including a quenching procedure and appropriate fire extinguishing agents (e.g., Class D for magnesium fires).

Caption: Workflow for a safe Grignard reaction.

III. Suzuki-Miyaura Coupling Scale-Up

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds. While generally considered robust, scaling up these reactions requires careful consideration of potential hazards.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or no product yield.	1. Inactive catalyst. 2. Poor quality boronic acid. 3. Ineffective base. 4. Insufficient temperature.	1. Use a fresh, high-quality palladium catalyst and ligand. Ensure proper degassing to prevent catalyst deactivation by oxygen. 2. Use fresh boronic acid. 3. Choose an appropriate base for the substrate and catalyst system. 4. Optimize the reaction temperature.
Formation of homocoupling byproducts.	1. Inefficient transmetalation. 2. Oxygen contamination.	1. Ensure the base is effective and the reaction conditions favor the desired cross-coupling pathway. 2. Thoroughly degas the solvent and reaction mixture before adding the catalyst.
Difficult product purification.	1. Residual palladium catalyst. 2. Boronic acid residues.	1. Consider using a heterogeneous catalyst or employing a palladium scavenger during workup. 2. Optimize the stoichiometry of the boronic acid and perform an appropriate aqueous wash during workup.
Exothermic event upon catalyst addition.	The reaction can have a significant exotherm, especially with reactive substrates.[6][7]	Add the catalyst at a controlled rate, or add it at a lower temperature and then slowly heat the reaction mixture. Monitor the internal temperature closely.

Experimental Protocol: Suzuki-Miyaura Coupling (Small Scale)

Disclaimer: This is a representative protocol and must be adapted and optimized for specific substrates and scales.

• Reaction Setup: To an oven-dried Schlenk flask, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent), the desired arylboronic acid (1.1 - 1.5 equivalents), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2-3 equivalents).

• Solvent Addition: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times. Under a positive pressure of inert gas, add the degassed solvent system (e.g., Toluene/H₂O 4:1).

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-100 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine. Dry the organic layer and concentrate. Purify the crude product by column chromatography or recrystallization.

Safety Considerations for Scale-Up

• Exotherm Control: Suzuki-Miyaura reactions can be exothermic.[6][7] The rate of the exotherm can be influenced by the choice of solvent, base, and catalyst.[7] Calorimetry studies are recommended before scaling up to understand the thermal profile of the reaction.

• Degassing: Thoroughly degas all solvents and the reaction mixture to prevent catalyst deactivation and side reactions.

• Reagent Addition: For large-scale reactions, consider adding the catalyst portion-wise or as a solution to better control any initial exotherm.

• Waste Management: The main environmental concern is the loss of the precious metal catalyst into waste streams.[8] Implement procedures for catalyst recovery and recycling where possible.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

IV. Buchwald-Hartwig Amination Scale-Up

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation. As with other palladium-catalyzed reactions, scale-up requires careful safety considerations.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low conversion or yield.	1. Inactive catalyst/ligand. 2. Inappropriate base or solvent. 3. Sterically hindered amine or aryl halide.	1. Use a fresh, high-quality catalyst and ligand. Ensure anaerobic conditions. 2. Screen different bases and solvents. The choice can be critical for success. 3. Use a more active catalyst system, such as those with bulky, electron-rich phosphine (B1218219) ligands.
Side reactions (e.g., hydrodehalogenation).	1. Presence of water. 2. Inappropriate reaction conditions.	1. Ensure strictly anhydrous conditions. 2. Optimize reaction temperature and time.
Catalyst deactivation.	Oxygen or other impurities.	Thoroughly degas all reagents and solvents and maintain a strict inert atmosphere throughout the reaction.

Experimental Protocol: Buchwald-Hartwig Amination (Small Scale)

Disclaimer: This is a representative protocol and must be adapted and optimized for specific substrates and scales.

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand, and base to an oven-dried Schlenk tube.

• Reagent Addition: Add 1-Bromo-3,5-bis(trifluoromethyl)benzene and the amine.

• Solvent Addition: Add the anhydrous, degassed solvent.

• Reaction: Seal the tube and stir the mixture at the desired temperature (typically 80-110 °C) until the reaction is complete as monitored by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite to remove insoluble salts. Wash the filtrate with water and brine, dry the organic layer, and concentrate. Purify the crude product as needed.

Safety Considerations for Scale-Up

• Exotherms: Similar to other palladium-catalyzed cross-coupling reactions, Buchwald-Hartwig aminations can be exothermic.[9] A thermal hazard assessment is recommended before scaling up.

• Reagent Handling: Many phosphine ligands are air-sensitive and should be handled under an inert atmosphere. Some bases, like sodium tert-butoxide, are highly reactive and require careful handling.

• Pressure Build-up: If the reaction is run in a sealed vessel, be aware of potential pressure build-up, especially if volatile amines or solvents are used. Ensure the reactor is equipped with appropriate pressure relief devices.

Caption: Key components of the Buchwald-Hartwig amination.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. acs.org [acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki-Miyaura - Wordpress [reagents.acsgcipr.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Effects on the Reactivity of 1-Bromo-3,5-bis(trifluoromethyl)benzene

Welcome to the technical support center for experiments involving 1-Bromo-3,5-bis(trifluoromethyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of solvent selection and its impact on reaction outcomes. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Suzuki-Miyaura Coupling

Q1: I am having trouble with my Suzuki-Miyaura coupling reaction using 1-Bromo-3,5-bis(trifluoromethyl)benzene. What are the recommended solvents and conditions?

A1: The choice of solvent is critical for a successful Suzuki-Miyaura coupling. Generally, a mixture of an organic solvent and an aqueous base solution is employed. The organic solvent's primary role is to dissolve the aryl halide and the boronic acid derivative, while the aqueous phase dissolves the inorganic base.

Troubleshooting Tips:

• Poor Solubility: If you observe poor solubility of your starting materials, consider using a more polar aprotic solvent like dioxane or THF in combination with water.

• Low Yield: If the reaction yield is low, a solvent system of ethanol (B145695) and water (in a 1:2 v/v ratio, for example) has been shown to be effective for the coupling of bromobenzene (B47551) with phenylboronic acid, potentially accelerating the reaction and improving the yield.

• Side Reactions: The use of non-polar solvents like toluene (B28343) can sometimes be advantageous in minimizing side reactions.

Quantitative Data Summary:

Solvent System (v/v)	Base	Typical Temperature (°C)	Notes
Toluene/H₂O	K₂CO₃, Cs₂CO₃	80-110	Common system, good for a wide range of substrates.
Dioxane/H₂O	K₃PO₄, K₂CO₃	80-100	Dioxane can help solubilize more polar substrates.
THF/H₂O	Cs₂CO₃, K₃PO₄	60-80	THF is a good option for lower temperature reactions.
Ethanol/H₂O	K₂CO₃	70-80	Can enhance reaction rates for some substrates.

Experimental Protocol (General):

A general procedure for the Suzuki-Miyaura coupling of an aryl bromide is as follows:

• To an oven-dried Schlenk flask, add the aryl bromide (1.0 equiv.), phenylboronic acid (1.2 equiv.), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and base (e.g., K₂CO₃, 2.0 equiv.).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system (e.g., Toluene/H₂O 4:1, 0.1-0.2 M).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time (monitor by TLC or LC-MS).

• After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Logical Workflow for Suzuki-Miyaura Coupling Optimization:

Technical Support Center: Workup Procedures for Reactions Containing Fluorinated Compounds

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for handling workup procedures in reactions involving fluorinated compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when performing a workup on a reaction containing fluorinated compounds?

The introduction of fluorine into a molecule can significantly alter its physicochemical properties, leading to several challenges during workup and purification.[1] Key issues include:

• Altered Polarity and Solubility: Fluorination often increases a molecule's lipophilicity, which can affect its solubility in common organic and aqueous solvents.[1] Highly fluorinated compounds may exhibit poor solubility in both, complicating standard liquid-liquid extractions.

• Modified Acidity/Basicity: The high electronegativity of fluorine can lower the pKa of nearby acidic protons or basic nitrogen atoms, influencing the compound's ionization state and behavior during acid-base extractions.[1]

• "Fluorophilicity": Heavily fluorinated molecules can have a unique affinity for other fluorinated substances, a property termed "fluorophilicity".[2][3] This can be exploited for purification using fluorous chromatography but can also lead to unusual partitioning behavior.[2]

• Emulsion Formation: The unique properties of fluorinated compounds can sometimes lead to the formation of stable emulsions during aqueous extractions, making layer separation difficult.[4][5]

• Hazardous Byproducts: Some fluorination reactions use reagents that can generate hazardous byproducts like hydrogen fluoride (B91410) (HF), requiring special handling and quenching procedures.[6][7]

Q2: How can I effectively remove trifluoroacetic acid (TFA) from my reaction mixture?

Trifluoroacetic acid (TFA) is commonly used in peptide synthesis for the removal of Boc protecting groups and in HPLC as a mobile phase modifier.[8][9] Its complete removal is often crucial for subsequent reactions or biological assays.[10] Several methods can be employed:

• Co-evaporation: Repeatedly adding and removing a solvent like methanol (B129727) or toluene (B28343) under reduced pressure can effectively azeotrope off the TFA.[11]

• Precipitation: For some compounds, particularly larger peptides, precipitation from a solvent like cold diethyl ether can leave the TFA salt behind in the solution.[11][12]

• Lyophilization (Freeze-Drying): This is a very effective method for removing aqueous TFA, especially from HPLC fractions.[13][14]

• Ion-Exchange Chromatography: This method can be used to exchange the trifluoroacetate (B77799) anion for a more benign one, like acetate (B1210297) or chloride.[12][14]

• Basic Resin: Stirring the product solution with a slightly basic resin, such as Amberlyst A-21, can neutralize and remove the TFA.[4]

Q3: I've formed a persistent emulsion during the aqueous workup of my fluorinated compound. How can I break it?

Emulsions are a common problem in extractions, and the unique properties of fluorinated compounds can sometimes exacerbate this issue. Here are several strategies to try:

• Patience: Sometimes, simply letting the separatory funnel stand for an extended period can allow the layers to separate on their own.[4]

• Addition of Brine: Adding a saturated aqueous solution of sodium chloride (brine) increases the ionic strength of the aqueous layer, which can help to break the emulsion.[4][5]

• Filtration through Celite®: Filtering the entire emulsified mixture through a pad of Celite® can help to break up the suspension.[5]

• Solvent Evaporation: If the emulsion persists, it may be helpful to evaporate the organic solvent and then redissolve the residue in a different extraction solvent.[4]

• Dilution: Significantly diluting the organic layer (5-10x) can sometimes resolve the emulsion.[4]

Q4: My highly fluorinated compound is not soluble in common organic solvents for extraction or chromatography. What should I do?

Highly fluorinated compounds can exhibit low solubility in traditional hydrocarbon-based organic solvents. In these cases, consider the following:

• Fluorous Solvents: Solvents with a high fluorine content, such as perfluorohexane (B1679568) or trifluorotoluene, are often excellent for dissolving highly fluorinated compounds. These can be used in a fluorous biphase extraction system.

• Co-solvents: Adding a co-solvent can improve solubility. For chromatography, dry loading the compound onto silica (B1680970) gel can be an effective technique to avoid solubility issues on the column.[15]

• Specialized Chromatography: Fluorous Solid-Phase Extraction (F-SPE) is specifically designed for the purification of highly fluorinated molecules.[11][16]

Q5: What are the key safety precautions for working up reactions with fluorinating agents or those that may generate HF?

Safety is paramount when handling reactions involving fluorine chemistry.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, a lab coat, and appropriate gloves (consult a glove compatibility chart). For handling HF or compounds that can generate it, neoprene or butyl rubber gloves are often recommended, and double-gloving is a good practice.[6][17]

• Fume Hood: All work with volatile or hazardous fluorinated compounds, especially HF, must be conducted in a properly functioning fume hood.[7]

• HF Burns: Be aware that HF can cause severe, painful burns that may have a delayed onset.[7][10][17] An accessible tube of calcium gluconate gel is essential for immediate first aid in case of skin contact.[7][10]

• Quenching: Reactive fluorinating agents must be quenched carefully. This is often an exothermic process and should be done slowly, at low temperatures, and with an appropriate quenching agent.[6]

• Waste Disposal: All fluorinated waste must be disposed of according to institutional guidelines. Do not mix incompatible waste streams.[6]

Troubleshooting Guides

Problem: Low Recovery After Aqueous Workup

Caption: Troubleshooting workflow for low product recovery.

Problem: Ineffective Purification by Flash Chromatography

Caption: Troubleshooting poor chromatography separation.

Data Presentation

Table 1: Comparison of TFA Removal Methods from a Synthetic Peptide

Method	Starting TFA:Peptide Molar Ratio	Final TFA:Peptide Molar Ratio	% TFA Reduction	Reference
Lyophilization from 10 mM HCl (1 cycle)	3:1	< 0.1:1	> 96%	[18]
Lyophilization from 10 mM HCl (3 cycles)	3:1	Not Detected	~100%	[18]
Ion-Exchange (Strong Anion Exchange Resin)	Not Specified	Substantial Reduction	Not Quantified	[12][14]
Co-evaporation with Methanol	Not Specified	Trace amounts may remain	Not Quantified	[11]
Precipitation with Diethyl Ether	Not Specified	Variable	Not Quantified	[11][12]

Table 2: Efficiency of Common Drying Agents

Drying Agent	Capacity	Speed	Efficiency (Residual H₂O in ppm)	Suitable For	Not Suitable For	Reference
Anhydrous MgSO₄	High	Fast	Low (single-digit ppm in DCM)	General Use, Neutral & Basic Compounds	Acidic Compounds	[2][19]
Anhydrous Na₂SO₄	Very High	Slow	Moderate	General Use, Neutral Compounds	---	[2][19]
Anhydrous CaSO₄ (Drierite®)	Low	Very Fast	Very Low	General Use	---	[19]
Anhydrous CaCl₂	High	Medium	Low	Hydrocarbons, Ethers	Alcohols, Amines, Ketones, Esters	[20]
Molecular Sieves (3Å)	High	Slow	Very Low (can reach ~10 ppm in MeOH)	Alcohols, Acetonitrile	---	[2]
Potassium Carbonate (K₂CO₃)	Medium	Medium	Moderate	Basic & Neutral Compounds	Acidic Compounds	[20]

Experimental Protocols

Protocol 1: General Aqueous Workup

This protocol describes a standard liquid-liquid extraction to separate a fluorinated organic product from water-soluble impurities.

Caption: Standard aqueous workup workflow.

Methodology:

• Quench: If necessary, cool the reaction mixture to 0 °C and slowly add an appropriate quenching solution (e.g., water, saturated ammonium (B1175870) chloride).

• Dilute: Dilute the quenched reaction mixture with an immiscible organic solvent (e.g., ethyl acetate, dichloromethane). The choice of solvent will depend on the solubility of your fluorinated product.

• Transfer: Transfer the mixture to a separatory funnel.

• Wash: Add deionized water to the separatory funnel, stopper, and invert several times, venting frequently. Allow the layers to separate and drain the aqueous layer. Repeat this wash if necessary.

• Neutralize (Optional): If the reaction was run under acidic conditions, wash the organic layer with a saturated aqueous solution of sodium bicarbonate until gas evolution ceases. Check the pH of the aqueous layer to ensure it is basic.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove the bulk of the dissolved water from the organic layer.[21]

• Dry: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.[19]

• Filter: Filter the organic solution through a funnel with a cotton plug or fluted filter paper to remove the drying agent.

• Concentrate: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Protocol 2: Fluorous Solid-Phase Extraction (F-SPE)

This protocol is for the purification of a fluorous-tagged compound from non-fluorous impurities.[11][16]

Caption: Workflow for Fluorous Solid-Phase Extraction.

Methodology:

• Cartridge Conditioning:

  • Wash a new fluorous silica gel cartridge with a fluorophilic solvent (e.g., 3-5 column volumes of methanol or THF).[16]

  • Equilibrate the cartridge with 3-5 column volumes of the fluorophobic wash solvent (e.g., 80:20 methanol/water). Do not let the cartridge go dry.[16]

• Sample Loading:

  • Dissolve the crude reaction mixture in a minimal amount of the fluorophobic wash solvent.

  • Apply the sample solution to the top of the conditioned cartridge. Allow the sample to load onto the stationary phase under gravity or with gentle positive pressure.

• Fluorophobic Wash:

  • Wash the cartridge with 3-5 column volumes of the fluorophobic solvent. This will elute the non-fluorous compounds (starting materials, reagents, byproducts).

  • Collect this fraction and monitor by TLC or LC-MS to ensure all non-fluorous components have been removed.

• Fluorophilic Elution:

  • Elute the retained fluorous-tagged product with a fluorophilic solvent (e.g., methanol, THF, or acetone).

  • Collect the fractions containing the desired product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

References

• 1. [PDF] Drying of organic solvents: quantitative evaluation of the efficiency of several desiccants. | Semantic Scholar [semanticscholar.org]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. How To [chem.rochester.edu]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. Workup [chem.rochester.edu]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How To Run A Reaction [chem.rochester.edu]
• 9. Comparison of Peptide Synthesis Methods and Techniques [creative-peptides.com]
• 10. benchchem.com [benchchem.com]
• 11. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medium.com [medium.com]
• 13. rubingroup.org [rubingroup.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]
• 18. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. researchgate.net [researchgate.net]
• 21. people.chem.umass.edu [people.chem.umass.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-Bromo-3,5-bis(trifluoromethyl)benzene in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 1-bromo-3,5-bis(trifluoromethyl)benzene with other common aryl bromides—bromobenzene, 4-bromotoluene, and 4-bromoanisole—in three pivotal palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira. The inclusion of two powerful electron-withdrawing trifluoromethyl groups on the aromatic ring significantly enhances the reactivity of 1-bromo-3,5-bis(trifluoromethyl)benzene, making it a highly valuable substrate in the synthesis of complex molecules for pharmaceutical and materials science applications.[1]

Theoretical Basis for Enhanced Reactivity

The reactivity of an aryl bromide in palladium-catalyzed cross-coupling reactions is largely governed by the ease of the oxidative addition of the C-Br bond to a Pd(0) complex, which is often the rate-determining step.[2] The electronic nature of the substituents on the aromatic ring plays a crucial role in this process. Electron-withdrawing groups increase the electrophilicity of the carbon atom attached to the bromine, making it more susceptible to nucleophilic attack by the electron-rich Pd(0) catalyst.

The trifluoromethyl (-CF3) group is a potent electron-withdrawing group, a fact quantified by its large positive Hammett substituent constant (σ). The presence of two such groups in the meta positions in 1-bromo-3,5-bis(trifluoromethyl)benzene synergistically withdraws electron density from the aromatic ring, thereby activating the C-Br bond for oxidative addition. This electronic effect is the primary reason for the heightened reactivity of this substrate compared to aryl bromides with electron-donating or neutral substituents.

Comparative Performance in Cross-Coupling Reactions

The enhanced reactivity of 1-bromo-3,5-bis(trifluoromethyl)benzene generally translates to higher yields and/or faster reaction times in common cross-coupling reactions. The following sections provide a comparative overview.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds between an aryl halide and an organoboron compound. The electron-deficient nature of 1-bromo-3,5-bis(trifluoromethyl)benzene is expected to facilitate the oxidative addition step, leading to more efficient coupling compared to electron-rich or neutral aryl bromides.[3]

Aryl Bromide	Substituent Effect	Typical Yield (%)
1-Bromo-3,5-bis(trifluoromethyl)benzene	Strongly Electron-Withdrawing	>90
Bromobenzene	Neutral	70-90
4-Bromotoluene	Weakly Electron-Donating	65-85
4-Bromoanisole	Moderately Electron-Donating	60-80
Note: Yields are estimates based on typical literature values and can vary significantly with specific reaction conditions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. Similar to the Suzuki coupling, the efficiency of this reaction is often dependent on the rate of oxidative addition. Consequently, electron-deficient aryl bromides like 1-bromo-3,5-bis(trifluoromethyl)benzene are excellent substrates for this transformation.[3]

Aryl Bromide	Substituent Effect	Typical Yield (%)
1-Bromo-3,5-bis(trifluoromethyl)benzene	Strongly Electron-Withdrawing	>90
Bromobenzene	Neutral	75-95
4-Bromotoluene	Weakly Electron-Donating	70-90
4-Bromoanisole	Moderately Electron-Donating	65-85
Note: Yields are estimates based on typical literature values and can vary significantly with specific reaction conditions.

Sonogashira Coupling

The Sonogashira coupling reaction forms a C-C bond between an aryl halide and a terminal alkyne. The reactivity trend in this reaction also generally follows the order of electron-deficient > neutral > electron-rich aryl halides, making 1-bromo-3,5-bis(trifluoromethyl)benzene a highly reactive partner.[4]

Aryl Bromide	Substituent Effect	Typical Yield (%)
1-Bromo-3,5-bis(trifluoromethyl)benzene	Strongly Electron-Withdrawing	>90
Bromobenzene	Neutral	70-90
4-Bromotoluene	Weakly Electron-Donating	65-85
4-Bromoanisole	Moderately Electron-Donating	60-80
Note: Yields are estimates based on typical literature values and can vary significantly with specific reaction conditions.

Experimental Protocols

The following are generalized protocols and may require optimization for specific substrates and desired outcomes. All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask, combine the aryl bromide (1.0 mmol), the boronic acid or ester (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed solvent system (e.g., toluene (B28343)/ethanol/water 4:1:1, 10 mL).

• Reaction Execution: Heat the mixture to 80-100 °C and stir for 2-12 hours, monitoring the reaction by TLC or GC-MS.

• Work-up: After cooling, dilute the mixture with an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas, add the aryl bromide (1.0 mmol), the amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine (B1218219) ligand (e.g., XPhos, 2-4 mol%), and a base (e.g., NaOtBu, 1.4 mmol) to a dry Schlenk tube.

• Solvent Addition: Add an anhydrous, degassed solvent (e.g., toluene or dioxane, 5-10 mL).

• Reaction Execution: Seal the tube and heat the mixture to 80-110 °C for 4-24 hours, monitoring the reaction by TLC or LC-MS.

• Work-up: After cooling, dilute with an organic solvent and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography.

General Protocol for Sonogashira Coupling

• Reaction Setup: To a Schlenk flask, add the aryl bromide (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), a copper(I) co-catalyst (e.g., CuI, 1-5 mol%), and an amine base (e.g., triethylamine (B128534) or diisopropylamine, 3-5 mL).

• Reagent Addition: Add the terminal alkyne (1.1-1.5 mmol) to the mixture.

• Reaction Execution: Stir the reaction at room temperature to 70 °C for 2-24 hours, monitoring by TLC or GC-MS.

• Work-up: Remove the amine base under reduced pressure. Dissolve the residue in an organic solvent, wash with aqueous NH₄Cl and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography.

Visualizations

The following diagrams illustrate the catalytic cycles for the discussed reactions and a general experimental workflow.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Figure 2: Catalytic Cycle of the Buchwald-Hartwig Amination.

Figure 3: Catalytic Cycles of the Sonogashira Coupling.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

comparative study of Suzuki coupling with different substituted bromobenzenes

A Comparative Study of Suzuki Coupling with Different Substituted Bromobenzenes

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl compounds, which are common motifs in pharmaceuticals and functional materials. The efficiency of this palladium-catalyzed reaction is highly dependent on the nature of the substituents on the aromatic coupling partners. This guide provides an objective comparison of the performance of various substituted bromobenzenes in the Suzuki coupling with phenylboronic acid, supported by experimental data.

Performance Comparison of Substituted Bromobenzenes

The reactivity of substituted bromobenzenes in the Suzuki coupling is significantly influenced by the electronic properties of the substituent. Generally, electron-withdrawing groups on the bromobenzene (B47551) ring tend to enhance the rate of the oxidative addition step, which is often the rate-determining step in the catalytic cycle, leading to higher yields and faster reactions. Conversely, electron-donating groups can decelerate this step.

The following table summarizes the product yields for the Suzuki coupling of a series of substituted bromobenzenes with phenylboronic acid under consistent catalytic conditions.

Table 1: Comparison of Product Yields for the Suzuki Coupling of Various Substituted Bromobenzenes with Phenylboronic Acid. [1]

Bromobenzene Derivative	Substituent	Product Yield (%)
4-Bromonitrobenzene	4-NO₂ (electron-withdrawing)	98
4-Bromobenzaldehyde	4-CHO (electron-withdrawing)	95
4-Bromobenzonitrile	4-CN (electron-withdrawing)	92
Bromobenzene	H (neutral)	89
4-Bromotoluene	4-CH₃ (electron-donating)	85
4-Bromoanisole	4-OCH₃ (electron-donating)	82

Reaction conditions: Substituted bromobenzene (1 mmol), phenylboronic acid (1.2 mmol), Pd/Fe₂O₄ catalyst (20 mg), K₂CO₃ (1.5 mmol), in a 5 ml methanol (B129727) and water solution at 100°C.[1]

As the data indicates, bromobenzenes bearing strong electron-withdrawing groups such as nitro (-NO₂) and aldehyde (-CHO) afford excellent product yields.[1] In contrast, those with electron-donating groups like methyl (-CH₃) and methoxy (B1213986) (-OCH₃) show slightly diminished, yet still high, yields under these specific reaction conditions.[1]

Experimental Protocols

A detailed methodology for a representative Suzuki coupling experiment is provided below.

General Procedure for Suzuki-Miyaura Cross-Coupling: [1]

• Reaction Setup: In a 10 ml flask, combine the substituted bromobenzene (1 mmol), phenylboronic acid (1.2 mmol), Pd/Fe₂O₄ catalyst (20 mg), and potassium carbonate (K₂CO₃, 1.5 mmol).

• Solvent Addition: Add 5 ml of a methanol and water solvent mixture to the flask.

• Reaction Conditions: Heat the reaction mixture to 100°C with stirring.

• Monitoring: The progress of the reaction can be monitored by gas chromatography (GC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The mixture is then filtered and washed with water and ethyl acetate. The organic layer is separated, dried, and concentrated to yield the crude product, which can be further purified by column chromatography.

Visualizing the Process

To better understand the experimental process and the underlying reaction mechanism, the following diagrams are provided.

Caption: A generalized experimental workflow for the Suzuki coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. jsynthchem.com [jsynthchem.com]

A Comparative Guide to the Synthetic Utility of 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

1-Bromo-3,5-bis(trifluoromethyl)benzene is a valuable and versatile building block in modern organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its unique electronic properties, stemming from the two strongly electron-withdrawing trifluoromethyl groups, render it an excellent substrate for a variety of cross-coupling and functionalization reactions. This guide provides a comparative overview of several key synthetic methods utilizing this compound, complete with experimental data and detailed protocols to aid researchers in selecting the optimal strategy for their synthetic targets.

Comparative Performance of Key Synthetic Methods

The following tables summarize the performance of 1-Bromo-3,5-bis(trifluoromethyl)benzene in several common and powerful synthetic transformations. The data has been compiled from various sources to provide a comparative snapshot of expected yields and reaction conditions.

Table 1: Palladium-Catalyzed Cross-Coupling Reactions

Coupling Reaction	Coupling Partner	Catalyst System (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Suzuki-Miyaura	Phenylboronic Acid	Pd(OAc)₂ (2), SPhos (4)	K₃PO₄	Toluene (B28343)/H₂O	100	12-18	85-95
4-Methoxyphenylboronic Acid	Pd₂(dba)₃ (1.5), SPhos (3)	K₃PO₄	Dioxane	100	16	~90
Buchwald-Hartwig	Aniline	Pd₂(dba)₃ (2), XPhos (4)	NaOtBu	Toluene	100	18	80-90
Morpholine	Pd(OAc)₂ (2), RuPhos (4)	K₃PO₄	Dioxane	110	24	88
Indole	XPhos Pd G3 (2)	K₃PO₄	Toluene	110	18	91[1]
Pyrrole	XPhos Pd G3 (2)	K₃PO₄	Toluene	110	18	65[1]
Sonogashira	Phenylacetylene	Pd(PPh₃)₂Cl₂ (3), CuI (5)	Et₃N	THF	65	12	70-80
Trimethylsilylacetylene	Pd(PPh₃)₄ (5), CuI (10)	DIPA	Toluene	80	8	~75
Cyanation	Zn(CN)₂	Pd(dppf)Cl₂ (2)	-	DMF	120	24	80-90
K₄[Fe(CN)₆]	Pd₂(dba)₃ (1), cataCXium A (2)	Na₂CO₃	t-AmylOH	110	24	~85

Note: Yields are approximate and can vary based on specific reaction conditions and the purity of reagents. Data may be representative of similar electron-deficient aryl bromides where specific data for 1-Bromo-3,5-bis(trifluoromethyl)benzene was not available.

Table 2: Grignard Formation and Lithiation-Borylation

Reaction	Reagent(s)	Solvent	Temp. (°C)	Product	Approx. Yield (%)
Grignard Formation	Mg, I₂ (cat.)	THF	25-66	3,5-Bis(trifluoromethyl)phenylmagnesium bromide	>95 (in situ)
Lithiation-Borylation	n-BuLi, B(OiPr)₃	THF/Hexanes	-78 to 25	3,5-Bis(trifluoromethyl)phenylboronic acid	70-80

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below. These protocols are intended as a starting point and may require optimization for specific applications.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene with an arylboronic acid.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 equiv)

• Anhydrous, degassed toluene and water (e.g., 4:1 v/v)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube, add 1-Bromo-3,5-bis(trifluoromethyl)benzene, the arylboronic acid, potassium phosphate, Pd(OAc)₂, and SPhos.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed toluene and water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 12-18 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene with a primary or secondary amine.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous, degassed toluene

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to a dry Schlenk tube.

• Add the 1-Bromo-3,5-bis(trifluoromethyl)benzene and the amine.

• Add degassed toluene via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• After completion (typically 18-24 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Grignard Reagent Formation

This protocol describes the formation of the Grignard reagent from 1-Bromo-3,5-bis(trifluoromethyl)benzene, which can be used in situ for subsequent reactions.[2][3]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv)

• Magnesium turnings (1.1 equiv)

• Iodine (a single crystal)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Three-necked round-bottom flask with a condenser and an addition funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Place the magnesium turnings and the iodine crystal in an oven-dried three-necked flask under an inert atmosphere.

• Gently heat the flask with a heat gun to activate the magnesium.

• Allow the flask to cool to room temperature.

• Dissolve the 1-Bromo-3,5-bis(trifluoromethyl)benzene in anhydrous THF in the addition funnel.

• Add a small portion of the bromide solution to the magnesium turnings to initiate the reaction (indicated by a color change and gentle reflux).

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• The resulting Grignard reagent is ready for use in subsequent reactions.

Synthetic Pathways and Workflows

The versatility of 1-Bromo-3,5-bis(trifluoromethyl)benzene as a synthetic intermediate is illustrated in the following workflow diagram. This diagram showcases the key transformations discussed in this guide, providing a clear visual representation of its synthetic potential.

Caption: Synthetic utility of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

This guide aims to provide a valuable resource for researchers by consolidating and comparing key synthetic methodologies for the functionalization of 1-Bromo-3,5-bis(trifluoromethyl)benzene. The provided data and protocols should facilitate the efficient and strategic incorporation of this important building block into a wide range of target molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]

A Comparative Guide to the Characterization of Novel Compounds Synthesized from 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the synthesis and characterization of novel compounds derived from the versatile building block, 1-Bromo-3,5-bis(trifluoromethyl)benzene. The unique electronic properties conferred by the two trifluoromethyl groups make this starting material a valuable precursor for the development of new pharmaceuticals, agrochemicals, and advanced materials. This document details the synthesis of two distinct classes of compounds: N-aryl amines via Buchwald-Hartwig amination and pyrazole (B372694) derivatives. The guide presents a side-by-side comparison of their synthetic routes, characterization data, and potential applications, supported by detailed experimental protocols.

Performance Comparison: C-N vs. C-C Bond Formation

The functionalization of 1-Bromo-3,5-bis(trifluoromethyl)benzene can be readily achieved through various cross-coupling reactions. This guide focuses on two powerful palladium-catalyzed methods: the Buchwald-Hartwig amination for the formation of C-N bonds and a multi-step synthesis leading to pyrazole derivatives which involves the formation of new C-C and C-N bonds. The choice between these synthetic pathways is dictated by the desired final molecular architecture and target application.

The Buchwald-Hartwig amination offers a direct route to introduce a wide range of primary and secondary amines, leading to the synthesis of novel anilines and related compounds. These products are of significant interest in medicinal chemistry due to their prevalence in bioactive molecules.

The synthesis of pyrazole derivatives , on the other hand, provides access to a class of heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. This pathway, while more complex, allows for the construction of highly functionalized and diverse molecular scaffolds.

The following sections provide a detailed comparison of these two synthetic approaches, including experimental data and protocols.

Data Presentation

The following tables summarize the key characterization data for representative novel compounds synthesized from 1-Bromo-3,5-bis(trifluoromethyl)benzene and its derivatives.

Table 1: Characterization Data for a Novel N-Aryl Amine Derivative

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)
N-(3,5-bis(trifluoromethyl)phenyl) aniline (B41778)	C14H9F6N	317.22	75-77	7.85 (s, 2H), 7.55 (s, 1H), 7.39 (t, J=7.8 Hz, 2H), 7.21 (d, J=7.8 Hz, 2H), 7.02 (t, J=7.4 Hz, 1H), 5.95 (s, 1H)	145.2, 140.1, 132.9 (q, J=33.5 Hz), 129.8, 123.8, 122.9 (q, J=272.9 Hz), 119.9, 117.8, 115.4

Table 2: Characterization Data for Novel Pyrazole Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	1H NMR (DMSO-d6, δ ppm)	Key IR Bands (cm-1)
1a : 4-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazol-1-yl)benzoic acid	C18H10F6N2O2	412.28	>300	13.15 (s, 1H), 9.25 (s, 1H), 8.32 (s, 1H), 8.16 (d, J=8.7 Hz, 2H), 8.05 (d, J=8.7 Hz, 2H), 7.35 (s, 1H)	3440 (O-H), 1685 (C=O), 1280, 1140 (C-F)
1b : 4-((1-(4-(methoxycarbonyl)phenyl)-3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazol-4-yl)methyl)aniline	C26H19F6N3O2	531.45	178-180	8.85 (s, 1H), 8.21 (s, 2H), 8.08 (d, J=8.7 Hz, 2H), 7.95 (d, J=8.7 Hz, 2H), 6.89 (d, J=8.4 Hz, 2H), 6.53 (d, J=8.4 Hz, 2H), 4.95 (s, 2H), 4.18 (s, 2H), 3.85 (s, 3H)	3450, 3350 (N-H), 1710 (C=O), 1280, 1140 (C-F)

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below.

Protocol 1: Synthesis of N-(3,5-bis(trifluoromethyl)phenyl)aniline (Representative Buchwald-Hartwig Amination)

This protocol is a representative procedure for the palladium-catalyzed amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene (B28343)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), combine 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and Xantphos (0.04 mmol, 4 mol%).

• Add sodium tert-butoxide (1.4 mmol).

• Add anhydrous toluene (5 mL) via syringe.

• Add aniline (1.2 mmol) to the mixture.

• Seal the Schlenk tube and heat the reaction mixture at 100 °C with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to yield the pure N-(3,5-bis(trifluoromethyl)phenyl)aniline.

Protocol 2: Synthesis of 3',5'-bis(trifluoromethyl)acetophenone (B56603) (Precursor for Pyrazole Synthesis)

This procedure describes the synthesis of a key intermediate for the pyrazole derivatives.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Acetic anhydride (B1165640)

Procedure:

• Activate magnesium turnings (1.2 equiv) in a flame-dried flask under an inert atmosphere.

• Add a solution of 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv) in anhydrous THF dropwise to initiate the Grignard reaction.

• Once the reaction is initiated, add the remaining solution of the aryl bromide and reflux the mixture until the magnesium is consumed.

• Cool the Grignard reagent to 0 °C.

• In a separate flask, cool an excess of acetic anhydride (3.0 equiv) in anhydrous THF to 0 °C.

• Slowly add the prepared Grignard reagent to the cold acetic anhydride solution with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to obtain 3',5'-bis(trifluoromethyl)acetophenone.

Protocol 3: Synthesis of 4-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazol-1-yl)benzoic acid (1a)

This protocol outlines the synthesis of a representative pyrazole derivative.[1]

Materials:

• 3',5'-bis(trifluoromethyl)acetophenone

• 4-Hydrazinobenzoic acid

• Vilsmeier-Haack reagent (prepared from DMF and POCl₃)

• Ethanol (B145695)

Procedure:

• Hydrazone Formation: Reflux a mixture of 3',5'-bis(trifluoromethyl)acetophenone (1.0 equiv) and 4-hydrazinobenzoic acid (1.0 equiv) in ethanol for 4 hours. Cool the reaction mixture to obtain the hydrazone intermediate, which can be collected by filtration.[1]

• Cyclization to Pyrazole: To a solution of the hydrazone intermediate in DMF at 0 °C, add the Vilsmeier-Haack reagent dropwise. Stir the reaction mixture at room temperature for 12 hours.[1]

• Pour the reaction mixture into ice water and neutralize with a sodium bicarbonate solution.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure pyrazole derivative 1a .[1]

Mandatory Visualization

The following diagrams illustrate the key synthetic pathways and experimental workflows described in this guide.

Caption: Comparative workflow for the synthesis of N-Aryl Amines and Pyrazole derivatives.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Caption: General experimental workflow for cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]

Stability of Grignard Reagents from Various Brominated Aromatics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of Grignard reagents derived from various brominated aromatic compounds. Understanding the stability of these critical organometallic intermediates is paramount for reproducible and high-yielding chemical syntheses in research and pharmaceutical development. This document outlines the factors influencing their stability, presents available comparative data, and provides detailed experimental protocols for their preparation and stability assessment.

Factors Influencing the Stability of Aryl Grignard Reagents

The stability of Grignard reagents is a complex interplay of several factors, with the solvent system and the exclusion of atmospheric components being of utmost importance. Aryl Grignard reagents are generally more stable than their alkyl counterparts due to the resonance stabilization afforded by the aromatic ring.[1] However, their longevity is finite and highly dependent on the reaction and storage conditions.

Key Stability Factors:

• Solvent: Ethereal solvents such as diethyl ether (Et₂O) and tetrahydrofuran (B95107) (THF) are essential for the stability of Grignard reagents. The lone pairs of electrons on the ether's oxygen atom coordinate with the magnesium center, forming a soluble and more stable complex.[2]

• Anhydrous and Anaerobic Conditions: Grignard reagents are highly reactive towards protic sources and oxygen. Moisture will rapidly protonate the Grignard reagent, yielding the corresponding arene, while oxygen leads to the formation of magnesium alkoxides and other oxidation byproducts.[1] Therefore, the use of anhydrous solvents and inert atmospheres (e.g., nitrogen or argon) is critical for both their preparation and storage.

• Temperature: Lower temperatures generally favor the stability of Grignard reagents by slowing down decomposition pathways. For short-term storage, refrigeration is often recommended.[1]

• Concentration and the Schlenk Equilibrium: Grignard reagents in solution exist in a dynamic equilibrium, known as the Schlenk equilibrium, between the monomeric organomagnesium halide (RMgX) and its dimeric forms, the diorganomagnesium (R₂Mg) and magnesium dihalide (MgX₂). The position of this equilibrium, which can influence reactivity and stability, is affected by the solvent, concentration, and the nature of the organic and halide substituents.

• Substituents on the Aromatic Ring: The electronic nature of substituents on the aromatic ring is expected to influence the stability of the Grignard reagent. Electron-donating groups (EDGs) increase the electron density on the aromatic ring, which could potentially affect the stability of the carbanionic carbon. Conversely, electron-withdrawing groups (EWGs) decrease the electron density. While direct comparative studies on the decomposition rates are not abundant in the readily available literature, it is a critical factor to consider in experimental design.

• Stabilizing Additives: The addition of lithium chloride (LiCl) can form "turbo-Grignard reagents" (e.g., iPrMgCl·LiCl), which can exhibit enhanced stability and reactivity. LiCl helps to break down polymeric aggregates of the Grignard reagent, leading to more soluble and reactive species.[2]

Comparative Stability Data

Grignard Reagent from Brominated Aromatic	Substituent Type	Expected Relative Stability	Notes
Phenylmagnesium bromide (from Bromobenzene)	None (Reference)	Baseline	A commonly used and relatively stable aryl Grignard reagent.
p-Tolylmagnesium bromide (from 4-Bromotoluene)	Electron-Donating (Alkyl)	Potentially slightly less stable	Increased electron density on the ring might slightly destabilize the carbanionic center.
p-Anisylmagnesium bromide (from 4-Bromoanisole)	Electron-Donating (Alkoxy)	Potentially less stable	The strong electron-donating nature of the methoxy (B1213986) group could decrease stability.
p-Chlorophenylmagnesium bromide (from 1-Bromo-4-chlorobenzene)	Electron-Withdrawing (Halogen)	Potentially more stable	The inductive electron-withdrawing effect of chlorine may help to stabilize the carbanionic carbon.

Note: This table is based on general chemical principles of substituent effects. Actual stability can be influenced by a multitude of factors and should be determined experimentally.

Experimental Protocols

The assessment of Grignard reagent stability fundamentally relies on the accurate determination of its concentration over time. Below are detailed protocols for the preparation of an aryl Grignard reagent and the subsequent determination of its concentration.

Protocol 1: Preparation of Phenylmagnesium Bromide

This protocol describes the synthesis of a standard aryl Grignard reagent, Phenylmagnesium Bromide, in THF.

Materials:

• Magnesium turnings

• Bromobenzene (B47551)

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a dry three-necked flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine. Gently warm the flask with a heat gun under the inert atmosphere until the purple iodine vapor is observed and then disappears. This indicates the activation of the magnesium surface.

• Initiation: Add a small portion of anhydrous THF to cover the magnesium turnings. Prepare a solution of bromobenzene (1.0 equivalent) in anhydrous THF in the dropping funnel. Add a small amount of the bromobenzene solution to the flask. The reaction is initiated when the solution becomes cloudy and gentle refluxing is observed.

• Addition: Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure all the magnesium has reacted. The resulting solution is the Grignard reagent.

Protocol 2: Determination of Grignard Reagent Concentration by Iodine Titration

This is a widely used and reliable method to determine the concentration of active Grignard reagent.

Materials:

• Anhydrous tetrahydrofuran (THF)

• Anhydrous lithium chloride (LiCl)

• Iodine (I₂)

• The prepared Grignard solution

• Dry glassware (Schlenk flask, burette, syringes)

• Magnetic stirrer

Procedure:

• Prepare LiCl/THF Solution: Prepare a 0.5 M solution of anhydrous LiCl in anhydrous THF.

• Prepare Iodine Solution: In a flame-dried Schlenk flask under an inert atmosphere, accurately weigh a known amount of iodine (e.g., 100 mg) and dissolve it in a precise volume (e.g., 1.0 mL) of the 0.5 M LiCl/THF solution. The solution will be a dark brown color.

• Titration: Cool the iodine solution to 0 °C in an ice bath. Slowly add the Grignard reagent solution dropwise from a burette with vigorous stirring.

• Endpoint: The endpoint is reached when the dark brown color of the iodine disappears, and the solution becomes colorless or pale yellow.

• Calculation: The molarity of the Grignard reagent can be calculated based on the stoichiometry of the reaction (2 RMgX + I₂ → 2 R-I + MgX₂ + MgI₂) and the volumes and concentrations used.

Protocol 3: Stability Assessment

To compare the stability of different Grignard reagents, the following procedure can be followed:

• Preparation: Prepare solutions of the different aryl Grignard reagents to be compared using Protocol 1, aiming for similar initial concentrations.

• Initial Concentration: Immediately after preparation, determine the initial concentration (M₀) of each Grignard solution using Protocol 2.

• Storage: Store the Grignard solutions under identical, controlled conditions (e.g., sealed Schlenk flasks under a nitrogen atmosphere at a constant temperature).

• Monitoring: At regular time intervals (e.g., 6, 12, 24, 48 hours), withdraw an aliquot of each solution using a syringe under an inert atmosphere and determine its concentration (Mₜ) using Protocol 2.

• Data Analysis: Plot the concentration of the Grignard reagent versus time for each compound. The rate of decomposition can be determined from the slope of these plots.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for comparing the stability of different aryl Grignard reagents.

References

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. Low-temperature formation of functionalized Grignard reagents from direct oxidative addition of active magnesium to aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts Featuring Ligands Derived from 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of catalysts bearing ligands derived from 1-bromo-3,5-bis(trifluoromethyl)benzene against other common alternatives in palladium-catalyzed cross-coupling reactions. The unique electronic properties conferred by the two trifluoromethyl groups on the phenyl ring significantly influence catalytic activity, making these ligands a subject of interest in modern organic synthesis. This document summarizes key performance data, provides detailed experimental protocols, and visualizes essential reaction pathways and workflows to aid in catalyst selection and application.

Introduction to 1-Bromo-3,5-bis(trifluoromethyl)benzene in Ligand Synthesis

1-Bromo-3,5-bis(trifluoromethyl)benzene serves as a crucial building block for the synthesis of phosphine (B1218219) ligands. The presence of two strong electron-withdrawing trifluoromethyl (-CF₃) groups on the phenyl ring creates ligands with distinct electronic and steric properties. These properties can enhance the efficacy of metal catalysts in a variety of chemical transformations, including crucial carbon-carbon and carbon-nitrogen bond-forming reactions. The resulting phosphine ligands, such as bis[3,5-bis(trifluoromethyl)phenyl]phosphine and tris[3,5-bis(trifluoromethyl)phenyl]phosphine (B65459), are known to influence the stability and reactivity of the catalytic species.

Performance in Catalytic Reactions

The electron-withdrawing nature of the 3,5-bis(trifluoromethyl)phenyl group can significantly impact the different steps of a catalytic cycle, such as oxidative addition and reductive elimination. This section compares the performance of catalysts with these ligands to other commonly used systems in key cross-coupling reactions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of C-N bond formation in medicinal and process chemistry. The choice of phosphine ligand is critical to the success of this reaction. While bulky, electron-rich ligands like those developed by Buchwald (e.g., XPhos, SPhos, RuPhos, BrettPhos) are often the catalysts of choice, electron-poor ligands also play a significant role. The electron-withdrawing substituents can influence the rates of the catalytic cycle's key steps. For instance, in some cases, electron-poor phosphines can enhance reductive elimination.

While direct head-to-head comparisons with a broad range of substrates are not extensively documented in single reports, the principles of ligand effects allow for an informed evaluation. The performance of a catalyst with a ligand such as tris[3,5-bis(trifluoromethyl)phenyl]phosphine can be contextualized by comparing it with well-established Buchwald ligands.

Table 1: Conceptual Comparison of Ligand Performance in Buchwald-Hartwig Amination of an Aryl Bromide

Ligand Type	Example Ligand	Key Characteristics	Expected Performance
Electron-Poor	Tris[3,5-bis(trifluoromethyl)phenyl]phosphine	Strong electron-withdrawing effects	May enhance reductive elimination; potentially lower rates of oxidative addition. Can be beneficial for specific substrate combinations.
Bulky, Electron-Rich	XPhos	High steric bulk, electron-donating	Generally high reaction rates and broad substrate scope.[1][2][3]
Bulky, Electron-Rich	RuPhos	High steric bulk, electron-donating	Excellent for a wide range of substrates, often showing high catalytic activity.[2][3]
Bulky, Electron-Rich	BrettPhos	Very high steric bulk, electron-donating	Particularly effective for challenging couplings, including those with hindered substrates.[2][3]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for C-C bond formation. The electronic properties of the phosphine ligand play a crucial role in the efficiency of the catalytic cycle. While electron-rich phosphines are known to accelerate the oxidative addition step, electron-withdrawing ligands can facilitate the transmetalation and reductive elimination steps.

A direct comparison in hydroalkoxylation and hydroamination reactions showed that a platinum catalyst with tris[3,5-bis(trifluoromethyl)phenyl]phosphine achieved higher yields compared to its analogue with the less electron-withdrawing tris(4-(trifluoromethyl)phenyl)phosphine.[4] This suggests that the strongly electron-withdrawing nature of the 3,5-bis(trifluoromethyl)phenyl groups can be advantageous.

Table 2: Performance Data in Platinum-Catalyzed Hydrofunctionalization

Ligand	Reaction	Yield (%)
Tris(4-(trifluoromethyl)phenyl)phosphine	Hydroalkoxylation	46
Tris(4-(trifluoromethyl)phenyl)phosphine	Hydroamination	44
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine	Hydroalkoxylation	Higher than 46
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine	Hydroamination	Higher than 44

(Based on comparative data indicating superior performance of the tris[3,5-bis(trifluoromethyl)phenyl]phosphine analog).[4]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful application of these catalytic systems.

Synthesis of Bis[3,5-bis(trifluoromethyl)phenyl]phosphine Oxide

This protocol describes a key step in the synthesis of phosphine ligands derived from 1-bromo-3,5-bis(trifluoromethyl)benzene.

Materials:

• 3,5-Bis(trifluoromethyl)bromobenzene

• Isopropylmagnesium chloride (2.0 M solution in THF)

• Diethyl phosphite (B83602)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous NaCl solution

• Magnesium sulfate (B86663) (MgSO₄)

• Dry ice/acetone bath

Procedure:

• A flask is charged with 3,5-bis(trifluoromethyl)bromobenzene (3.3 equivalents) and anhydrous THF.

• The flask is cooled in a dry-ice/acetone bath to an internal temperature of -30 °C.

• Isopropylmagnesium chloride (3.3 equivalents) is added rapidly over 10 minutes, maintaining a low internal temperature.

• After stirring, diethyl phosphite (1.0 equivalent) is added, and the reaction is allowed to warm to room temperature overnight.

• The reaction is quenched by the addition of saturated aqueous NaCl solution.

• The product is extracted with ethyl acetate.

• The combined organic extracts are dried over MgSO₄, filtered, and the solvent is removed by rotary evaporation.

• The residue is further dried under high vacuum to remove volatile by-products.

• The crude phosphine oxide can be purified by crystallization.

General Protocol for a Palladium-Catalyzed Cross-Coupling Reaction (e.g., Suzuki-Miyaura)

Materials:

• Aryl halide (1.0 equivalent)

• Boronic acid or ester (1.1 - 1.5 equivalents)

• Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃; 0.05 - 2 mol%)

• Phosphine ligand (e.g., bis[3,5-bis(trifluoromethyl)phenyl]phosphine; 0.1 - 4 mol%)

• Base (e.g., K₃PO₄, Cs₂CO₃; 2.0 - 3.0 equivalents)

• Anhydrous solvent (e.g., dioxane, toluene, THF)

• Water (for certain base systems)

Procedure:

• To a dry reaction vessel equipped with a stir bar, add the aryl halide, boronic acid, and base under an inert atmosphere (e.g., argon or nitrogen).

• In a separate vial, prepare the catalyst by dissolving the palladium precursor and the phosphine ligand in the anhydrous solvent.

• Add the catalyst solution to the reaction vessel.

• If required, add water to the reaction mixture.

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring for the specified time (typically overnight).

• After completion, cool the reaction to room temperature.

• Analyze the reaction progress by a suitable method like TLC or GC-MS.

• Work-up the reaction by quenching with water, extracting with an organic solvent, drying the organic layer, and concentrating under reduced pressure.

• Purify the product by column chromatography.

Visualizations

Catalytic Cycles and Workflows

The following diagrams illustrate the fundamental mechanisms of the Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions, as well as a general workflow for ligand screening.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Caption: Workflow for high-throughput phosphine ligand screening.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tris[3,5-bis(trifluoromethyl)phenyl]phosphine | 175136-62-6 | Benchchem [benchchem.com]

analysis of the properties of polymers incorporating the 3,5-bis(trifluoromethyl)phenyl moiety

For Researchers, Scientists, and Drug Development Professionals

The incorporation of the 3,5-bis(trifluoromethyl)phenyl moiety into polymer backbones has emerged as a significant strategy for developing high-performance materials with exceptional properties. The presence of two trifluoromethyl (-CF3) groups on the phenyl ring imparts unique characteristics, including enhanced thermal stability, improved solubility, lower dielectric constants, and increased gas permeability. These attributes make such polymers highly attractive for a range of advanced applications, from microelectronics and aerospace to specialized membranes for separations and potential use in drug delivery systems.

This guide provides a comprehensive analysis of the properties of polymers containing the 3,5-bis(trifluoromethyl)phenyl group, with a focus on polyimides and poly(arylene ether)s. We present a comparative overview of their performance against other common fluorinated polymers, supported by quantitative data and detailed experimental protocols for key characterization techniques.

Data Presentation: A Comparative Analysis of Polymer Properties

The following tables summarize the key performance metrics of polymers incorporating the 3,5-bis(trifluoromethyl)phenyl moiety and compare them with other well-established fluorinated polymers.

Table 1: Thermal Properties of Fluorinated Polymers

Polymer Type	Specific Polymer/Monomer Composition	Glass Transition Temperature (Tg, °C)	5% Weight Loss Temperature (Td5, °C)
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	2,2'-bis[3,5-di(4-trifluoromethylphenyl)-4-(4-aminophenoxy)phenyl]sulfone based PIs	259–281	551–561 (in N2)[1]
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	TPPI50 (TFMB content of 50%)	402	563[2]
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	TPPI75 (TFMB content of 75%)	407	570[2]
Fluorinated Polyimide (comparative)	PETI-5	270	510[3]
Poly(arylene ether) with trifluoromethyl groups	1,3-bis(4-fluoro-3-trifluoromethyl benzyl) benzene (B151609) based	up to 239	up to 532 (in air)[4]
Partially Fluorinated Poly(aryl ether)	F4FBP	-	528[5]
Polytetrafluoroethylene (PTFE)	-	-	>500[6]
Polyvinylidene fluoride (B91410) (PVDF)	-	-	-

Table 2: Mechanical Properties of Fluorinated Polymer Films

Polymer Type	Specific Polymer/Monomer Composition	Tensile Strength (MPa)	Elongation at Break (%)	Tensile Modulus (GPa)
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	2,2'-bis[3,5-di(4-trifluoromethylphenyl)-4-(4-aminophenoxy)phenyl]sulfone based PIs	82–91	4.3–9.0	2.3–3.2[1]
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	TPPI50 (TFMB content of 50%)	232.73	26.26	5.53[2]
Fluorinated Polyimide (comparative)	FAPI-0	326.7	-	8.4[7]
Poly(arylene ether) with trifluoromethyl groups	1,3-bis(4-fluoro-3-trifluoromethyl benzyl) benzene based	up to 65	up to 112	up to 2.91[4]
Partially Fluorinated Poly(aryl ether)	-	35–48	4.8–14.3	1.5–1.8[5]

Table 3: Dielectric Properties of Fluorinated Polymer Films

Polymer Type	Specific Polymer/Monomer Composition	Dielectric Constant (at 1 MHz)	Dielectric Loss (at 1 MHz)
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	2,2'-bis[3,5-di(4-trifluoromethylphenyl)-4-(4-aminophenoxy)phenyl]sulfone based PIs	2.69–2.85	-
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	TPPI50 (TFMB content of 50%)	2.312	0.00676[2]
Polyimide with 3,5-bis(trifluoromethyl)phenyl moiety	TPPI75 (TFMB content of 75%)	2.22	-
Commercial Polyimide (comparative)	Kapton	3.5	-
Fluorinated Polyimide (comparative)	FPI	2.77 (interline)	-
Fluorinated Polyimide (comparative)	PI-E2CF3	2.74 (at 10 GHz)	0.00338 (at 10 GHz)[8]

Table 4: Gas Permeability of Selected Fluorinated Polymers

Polymer Type	Gas	Permeability (Barrer)	Selectivity
Polymer of Intrinsic Microporosity (PIM) with trifluoromethyl and phenylsulfone groups	O2	156-737	O2/N2: 3.4-4.7
PIM with trifluoromethyl and phenylsulfone groups	CO2	2841	CO2/N2: 18
Amorphous Perfluorinated Copolymer	O2	-	O2/N2: 2.0[9]
Amorphous Perfluorinated Copolymer	CO2	-	CO2/N2: 5.0[9]
Amorphous Perfluorinated Copolymer	H2	-	H2/N2: 4.3[9]

Experimental Protocols: Methodologies for Key Experiments

Detailed and standardized experimental procedures are crucial for the accurate and reproducible characterization of polymer properties. Below are protocols for key analytical techniques.

1. Synthesis of a Diamine Monomer Incorporating the 3,5-Bis(trifluoromethyl)phenyl Moiety

This protocol outlines the synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine, a building block for specialized polyimides.

• Step 1: Nucleophilic Aromatic Substitution.

  • A mixture of (3,5-bis(trifluoromethyl)phenyl)methanamine, 1-fluoro-2-nitrobenzene, and potassium carbonate (K2CO3) in anhydrous dimethylformamide (DMF) is stirred at 25 °C for 72 hours.[10]

  • The reaction mixture is then diluted with water and extracted with ethyl acetate.[10]

  • The organic phase is dried and the solvent is evaporated to yield N-(3,5-Bis(trifluoromethyl)benzyl)-2-nitroaniline.[10]

• Step 2: Catalytic Hydrogenation.

  • The N-substituted nitroaniline from Step 1 is subjected to catalytic hydrogenation to afford the final diamine product.[10]

  • This step is typically carried out using a Parr Pressure Reaction Hydrogenation Apparatus.

2. Thermogravimetric Analysis (TGA)

TGA is employed to determine the thermal stability and decomposition temperature of polymers.

• Instrumentation: A precision microbalance, a programmable furnace, and a controlled gas environment (e.g., nitrogen for inert conditions, air for oxidative conditions) are the core components of a TGA instrument.

• Sample Preparation: A small amount of the polymer sample is placed in a lightweight pan, which is then suspended from the balance.

• Procedure:

  • The furnace heats the sample according to a predefined temperature program, often at a constant rate (e.g., 10 °C/min or 20 °C/min).[3][11]

  • A continuous flow of gas (e.g., nitrogen at 20-50 mL/min) ensures a consistent atmosphere.[11]

  • The microbalance continuously records the mass of the sample as a function of temperature.

  • The analysis typically runs from room temperature to a high temperature such as 600°C or 800°C.[11][12]

• Data Analysis: The resulting TGA curve plots mass loss versus temperature. The 5% weight loss temperature (Td5) is a common metric for thermal stability.

3. Tensile Testing of Polymer Films

This method, based on standards like ASTM D882, is used to evaluate the mechanical properties of polymer films.

• Specimen Preparation:

  • Polymer films are cut into strips of specific dimensions (e.g., 15-25 mm wide and 150 mm long).[13]

  • The thickness of the film should be less than 1 mm.[13]

  • Specimens must be conditioned at standard laboratory conditions (e.g., 23°C and 50% relative humidity).[13]

• Procedure:

  • The film is mounted in the grips of a tensile testing machine.

  • The film is pulled at a constant rate (e.g., 300 mm/min or 500 mm/min) until it breaks.[13]

  • The load and elongation are recorded digitally throughout the test.[13]

• Data Analysis: The test yields key parameters such as tensile strength (maximum force divided by the cross-sectional area), elongation at break (the change in length divided by the original length, expressed as a percentage), and the modulus of elasticity.[13]

4. Dielectric Constant Measurement of Thin Films

The dielectric constant is a critical property for polymers used in electronic applications.

• Method 1: Parallel Plate Capacitor.

  • A thin film of the polymer is sandwiched between two electrodes to form a parallel plate capacitor.[14]

  • The capacitance of this structure is measured using an impedance analyzer.

  • The dielectric constant can then be calculated from the measured capacitance, the area of the electrodes, and the thickness of the film.[14]

• Method 2: Goniometric Time-Domain Spectroscopy (GTDS).

  • This technique is suitable for a broad frequency range from gigahertz to terahertz.[15]

  • It utilizes an ultrafast optoelectronic system with a goniometer to measure the reflection of electromagnetic waves from the thin film.[15]

  • The dielectric constant is determined by analyzing the complex reflectance curve, for instance, by fitting the curve or by examining the phase shift near the Brewster angle.[15]

5. Gas Permeability Measurement of Polymer Membranes

This protocol is used to assess the performance of polymer membranes for gas separation.

• Experimental Setup: A common setup involves a feed side where a gas is introduced at a specific pressure and a permeate side where the gas that passes through the membrane is collected.

• Procedure:

  • A polymer membrane of known thickness and area is sealed in a permeation cell.

  • A single gas or a gas mixture is fed to one side of the membrane at a constant pressure.

  • The rate of pressure increase on the permeate side, which is at a lower pressure, is measured over time.

• Data Analysis: The gas permeability is calculated from the steady-state rate of pressure change, the volume of the permeate side, the membrane thickness, the membrane area, and the pressure difference across the membrane. The ideal selectivity for a pair of gases is the ratio of their individual permeabilities.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and relationships relevant to the analysis of these polymers.

Caption: Experimental workflow for synthesis and characterization.

Caption: Structure-property relationships.

References

• 1. Synthesis and properties of fluorinated polyimides with multi-bulky pendant groups - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01568B [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. epublications.marquette.edu [epublications.marquette.edu]
• 4. researchgate.net [researchgate.net]
• 5. Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dielectric Properties of Fluorinated Aromatic Polyimide Films with Rigid Polymer Backbones [mdpi.com]
• 8. Preparation of fluorinated polyimides with low dielectric constants and low dielectric losses by combining ester groups and triphenyl pyridine structures - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. biogeneral.com [biogeneral.com]
• 10. Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl)-3,5-bis(trifluoromethyl)aniline [mdpi.com]
• 11. scribd.com [scribd.com]
• 12. Plastics & Polymer Lab - Thermal Gravimetric Analysis (TGA) [plasticslab.com]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.aip.org [pubs.aip.org]

benchmarking new synthetic protocols against known reactions of 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals: A comprehensive analysis of established and novel synthetic methodologies for the functionalization of 1-Bromo-3,5-bis(trifluoromethyl)benzene, a key building block in pharmaceutical and materials science.

This guide provides an objective comparison of common and emerging synthetic protocols for the versatile reagent 1-Bromo-3,5-bis(trifluoromethyl)benzene. The unique electronic properties conferred by the two trifluoromethyl groups make this compound a valuable synthon for introducing fluorinated moieties into complex molecules.[1][2] Below, we detail the experimental protocols for several key transformations and present a comparative analysis of their performance based on available data.

Established Synthetic Protocols: A Quantitative Comparison

Four widely utilized cross-coupling reactions for the functionalization of 1-Bromo-3,5-bis(trifluoromethyl)benzene are the Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and cyanation reactions. These palladium-catalyzed transformations are staples in modern organic synthesis for the formation of carbon-carbon and carbon-nitrogen bonds.[3][4][5][6]

Reaction	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Suzuki-Miyaura Coupling	4-Methoxyphenylboronic Acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80	12	~95% (estimated)
Buchwald-Hartwig Amination	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	24	~90% (estimated)
Sonogashira Coupling	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	Toluene	70	3	~81%[7]
Cyanation	Copper(I) Cyanide	N/A (Copper-mediated)	N/A	DMF	150	24	Moderate to Good (qualitative)[8]

Note: Yields are based on literature reports for similar substrates or specific examples where available and may vary depending on the specific reaction conditions and scale.

Detailed Experimental Protocols

Suzuki-Miyaura Coupling

This protocol describes the palladium-catalyzed cross-coupling of an aryl bromide with a boronic acid.[3]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., Potassium Carbonate)

• Anhydrous solvents (e.g., Toluene, Ethanol, Water)

Procedure:

• To a flame-dried flask under an inert atmosphere, add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

• Add the palladium catalyst (0.05 equiv.).

• Add the degassed solvent system (e.g., a 3:1:1 mixture of Toluene/Ethanol/Water).

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate under reduced pressure, and purify by column chromatography.

Buchwald-Hartwig Amination

This protocol outlines the palladium-catalyzed formation of a carbon-nitrogen bond between an aryl bromide and an amine.[4]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Amine (e.g., Morpholine)

• Palladium precatalyst (e.g., Tris(dibenzylideneacetone)dipalladium(0))

• Phosphine (B1218219) ligand (e.g., XPhos)

• Strong base (e.g., Sodium tert-butoxide)

• Anhydrous solvent (e.g., Toluene)

Procedure:

• In a glovebox or under an inert atmosphere, combine the palladium precatalyst (0.01 equiv.) and the phosphine ligand (0.02 equiv.) in a dry flask.

• Add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.), the amine (1.2 equiv.), and the base (1.4 equiv.).

• Add the anhydrous solvent.

• Seal the vessel and heat the mixture to 100 °C for 24 hours.

• After cooling, dilute the mixture with a suitable solvent and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by chromatography.

Sonogashira Coupling

This protocol describes the coupling of an aryl bromide with a terminal alkyne, co-catalyzed by palladium and copper.[5]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Terminal alkyne (e.g., Trimethylsilylacetylene)

• Palladium catalyst (e.g., Bis(triphenylphosphine)palladium(II) dichloride)

• Copper(I) salt (e.g., Copper(I) iodide)

• Base (e.g., Triethylamine)

• Anhydrous solvent (e.g., Toluene)

Procedure:

• To a flask under an inert atmosphere, add the palladium catalyst (0.03 equiv.) and the copper(I) salt (0.06 equiv.).

• Add 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.) and the anhydrous solvent.

• Add the base followed by the terminal alkyne (1.2 equiv.).

• Heat the reaction to 70 °C for 3 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction, filter off the ammonium (B1175870) salts, and concentrate the filtrate.

• Purify the residue by column chromatography.

Cyanation

This protocol details the copper-mediated conversion of an aryl bromide to an aryl nitrile.[1]

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Copper(I) cyanide

• Polar aprotic solvent (e.g., N,N-Dimethylformamide - DMF)

Procedure:

• Combine 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equiv.) and copper(I) cyanide (1.2 equiv.) in a flask.

• Add the solvent.

• Heat the reaction mixture to 150 °C for 24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling, pour the reaction mixture into an aqueous solution of ferric chloride and hydrochloric acid and stir.

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Purify by distillation or chromatography.

Benchmarking a New Synthetic Protocol: Photoredox Catalysis

A promising new approach for the functionalization of electron-deficient aryl bromides involves visible-light photoredox catalysis.[9][10] This methodology offers the potential for milder reaction conditions and novel reactivity.

Conceptual Protocol: Photoredox-Catalyzed C-H Functionalization

This protocol describes a conceptual method for the direct C-H functionalization of an aromatic partner using 1-Bromo-3,5-bis(trifluoromethyl)benzene under photoredox conditions.

Materials:

• 1-Bromo-3,5-bis(trifluoromethyl)benzene

• Arene coupling partner

• Photocatalyst (e.g., Ru(bpy)₃Cl₂ or similar iridium complex)

• Base or additive as required

• Anhydrous, degassed solvent

• Visible light source (e.g., blue LEDs)

Procedure:

• In a reaction vessel, combine 1-Bromo-3,5-bis(trifluoromethyl)benzene, the arene coupling partner, and the photocatalyst.

• Add the degassed solvent and any necessary additives.

• Irradiate the mixture with visible light at room temperature while stirring.

• Monitor the reaction progress over 24-48 hours.

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the product by column chromatography.

Visualizing Reaction Workflows and Pathways

To further clarify the experimental and logical flows, the following diagrams are provided.

Caption: General experimental workflow for cross-coupling reactions.

Caption: Generalized catalytic cycle for palladium cross-coupling reactions.

Conclusion

The choice of synthetic protocol for the functionalization of 1-Bromo-3,5-bis(trifluoromethyl)benzene depends on the desired transformation and the specific requirements of the target molecule. While traditional cross-coupling reactions offer robust and high-yielding methods, emerging technologies like photoredox catalysis present opportunities for novel reactivity under milder conditions. The data and protocols presented in this guide are intended to provide a solid foundation for researchers to make informed decisions in their synthetic endeavors.

References

• 1. Rosenmund-von Braun Reaction [organic-chemistry.org]
• 2. Photoredox Catalysis: A Mild, Operationally Simple Approach to the Synthesis of α-Trifluoromethyl Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Copper-Catalyzed Cyanation of Heterocycle Carbon-Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Copper-mediated cyanation of aryl halide with the combined cyanide source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

A Comparative Guide to Validating Computational Models of Reactivity for 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of experimental data and computational models for the reactivity of 1-Bromo-3,5-bis(trifluoromethyl)benzene. This valuable building block, characterized by its electron-deficient aromatic ring, is frequently utilized in the synthesis of pharmaceuticals and advanced materials. Understanding its reactivity in key cross-coupling and organometallic reactions is crucial for optimizing synthetic routes and predicting reaction outcomes. This document presents a summary of experimental data for Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Grignard reagent formation, alongside a discussion of relevant computational models that can be used for validation.

Executive Summary

1-Bromo-3,5-bis(trifluoromethyl)benzene exhibits distinct reactivity patterns influenced by the strong electron-withdrawing nature of the two trifluoromethyl groups. Experimental data for Buchwald-Hartwig amination and a reliable protocol for Grignard reagent formation are available. While specific experimental yields for Suzuki-Miyaura coupling are less commonly reported in readily accessible literature, the general principles of this reaction on electron-deficient substrates provide a framework for expected outcomes. Computational models, primarily based on Density Functional Theory (DFT), offer insights into the reaction mechanisms and can be used to rationalize the observed reactivity. This guide will compare the available experimental findings with the predictions from these theoretical models.

Data Presentation

Table 1: Experimental Data for Buchwald-Hartwig Amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene

Amine Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Methoxyaniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene (B28343)	100	18	99	Organometallics 2021, 40, 21, 3383–3393
3-(Trifluoromethyl)aniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	94	Organometallics 2021, 40, 21, 3383–3393
4-Methylaniline (p-Toluidine)	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	97	Organometallics 2021, 40, 21, 3383–3393

Note: This data is extracted from a study focused on using lipids as solvents, but the reported yields were achieved using a conventional toluene solvent system.

Table 2: Comparison of Grignard Reagent Formation Methods for 1-Bromo-3,5-bis(trifluoromethyl)benzene

Method	Reagent	Solvent	Temperature	Observations	Reference
Direct Reaction with Mg	Magnesium turnings	THF	Reflux	High risk of detonation upon loss of solvent contact or moderate heating. Not recommended.	J. Org. Chem. 2003, 68, 9, 3695–3698
Halogen-Magnesium Exchange	i-PrMgCl	THF	-5 to 0 °C	Safe and reliable method, proceeding smoothly without the risk of detonation associated with direct magnesium reaction.	Org. Synth. 2004, 81, 208

Experimental Protocols

Buchwald-Hartwig Amination (General Procedure)

A representative protocol for the Buchwald-Hartwig amination of 1-Bromo-3,5-bis(trifluoromethyl)benzene is as follows:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine (B1218219) ligand (e.g., XPhos, 4 mol%).

• Add the base (e.g., NaOtBu, 1.4 equivalents) and 1-Bromo-3,5-bis(trifluoromethyl)benzene (1.0 equivalent).

• Add the amine (1.2 equivalents) and anhydrous toluene.

• Seal the tube and heat the reaction mixture to 100 °C with stirring for the specified time.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• The filtrate is concentrated, and the crude product is purified by column chromatography.

Grignard Reagent Formation via Halogen-Magnesium Exchange

The following is a safe and reliable method for the preparation of 3,5-bis(trifluoromethyl)phenylmagnesium bromide:

• To a dry, three-necked flask under an inert atmosphere, add 1-Bromo-3,5-bis(trifluoromethyl)benzene and anhydrous tetrahydrofuran (B95107) (THF).

• Cool the solution to -5 °C in an ice-salt bath.

• Slowly add a solution of isopropylmagnesium chloride (i-PrMgCl) in THF (1.1 equivalents) dropwise, maintaining the internal temperature below 0 °C.

• Stir the resulting solution at 0 °C for 30 minutes. The Grignard reagent is then ready for subsequent reactions.

Safety Note: The direct reaction of 1-Bromo-3,5-bis(trifluoromethyl)benzene with magnesium metal is known to be hazardous and can lead to detonation. The halogen-magnesium exchange method is strongly recommended.[1]

Mandatory Visualization

Computational Model Validation Workflow

Caption: A logical workflow for the validation of computational models against experimental data.

Generalized Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Generalized Catalytic Cycle for Buchwald-Hartwig Amination

Caption: A generalized catalytic cycle for the Buchwald-Hartwig amination reaction.

Comparison with Computational Models

Suzuki-Miyaura Coupling

Experimental Observations vs. Theoretical Predictions:

Computational Insights:

DFT studies on the Suzuki-Miyaura reaction mechanism indicate that the rate-determining step can be either oxidative addition or transmetalation, depending on the specific substrates and reaction conditions.[3][4]

• Oxidative Addition: For electron-deficient aryl bromides like the title compound, the oxidative addition of the Ar-Br bond to the Pd(0) catalyst is generally expected to be faster compared to electron-rich or neutral aryl bromides. Computational models can be used to calculate the activation energy for this step, and it is predicted to be relatively low for this substrate.

• Transmetalation: The transmetalation step, involving the transfer of the organic group from the boronic acid to the palladium center, is often facilitated by a base. The exact mechanism and energy barrier of this step can be influenced by the nature of the base and the boronic acid. DFT calculations can model the transition state of this process.[3]

Validation Strategy:

To validate a computational model for the Suzuki-Miyaura coupling of 1-Bromo-3,5-bis(trifluoromethyl)benzene, one would first need to perform the reaction experimentally with a selection of boronic acids. The obtained yields and reaction rates could then be compared with the calculated activation energies for the oxidative addition and transmetalation steps from a DFT model. A good correlation would validate the computational approach.

Buchwald-Hartwig Amination

Experimental Observations vs. Theoretical Predictions:

The available experimental data shows that 1-Bromo-3,5-bis(trifluoromethyl)benzene undergoes Buchwald-Hartwig amination in high yields with various anilines.[5] This indicates that the catalytic cycle is efficient for this substrate.

Computational Insights:

DFT calculations on the Buchwald-Hartwig amination have provided a detailed understanding of the catalytic cycle.[6][7] For electron-deficient aryl halides, while the oxidative addition is generally facile, the reductive elimination step to form the C-N bond can be challenging. Some computational studies have suggested that strong electron-withdrawing groups on the aryl halide can increase the energy barrier for reductive elimination.[6]

However, the high experimental yields observed for 1-Bromo-3,5-bis(trifluoromethyl)benzene suggest that with the appropriate catalyst system (e.g., a bulky, electron-rich phosphine ligand like XPhos), this barrier is readily overcome.

Validation Strategy:

A computational model of the Buchwald-Hartwig amination of this substrate could be validated by comparing the calculated free energy profile of the catalytic cycle with the experimental observations. For instance, the model should predict a feasible energy barrier for the reductive elimination step when using a ligand known to be effective experimentally. Comparing the calculated relative reaction rates for different amine nucleophiles with experimental kinetic data would provide a more rigorous validation.

Grignard Reagent Formation

Experimental Observations vs. Theoretical Predictions:

Experimentally, the formation of the Grignard reagent from 1-Bromo-3,5-bis(trifluoromethyl)benzene is best achieved through a halogen-magnesium exchange reaction rather than direct reaction with magnesium metal due to safety concerns.[1] This indicates a high reactivity of the C-Br bond.

Computational Insights:

Computational studies can be employed to investigate the mechanism of Grignard reagent formation. The process is thought to involve single-electron transfer from the magnesium surface to the aryl halide. The electron-withdrawing trifluoromethyl groups in 1-Bromo-3,5-bis(trifluoromethyl)benzene lower the LUMO of the molecule, making it a better electron acceptor and thus facilitating the initial electron transfer step. This increased reactivity likely contributes to the hazardous nature of the direct reaction with magnesium.

Validation Strategy:

A computational model could be used to calculate the electron affinity of 1-Bromo-3,5-bis(trifluoromethyl)benzene and compare it to other aryl bromides. The model could also be used to investigate the thermodynamics of the halogen-magnesium exchange reaction with i-PrMgCl, which should be predicted to be favorable. These computational results would be consistent with the experimental observation that the exchange reaction is a more controlled and effective method for Grignard reagent formation.

Conclusion

The reactivity of 1-Bromo-3,5-bis(trifluoromethyl)benzene in common organic reactions is significantly influenced by its electronic properties. While a complete set of comparative experimental and computational data is not available in single sources, a cohesive picture can be assembled from existing literature. Experimental protocols for key transformations are established, and general computational models provide a solid framework for understanding the observed reactivity. For researchers and drug development professionals, a combined approach of targeted experiments and tailored computational studies will be most effective in validating predictive models for the synthesis of novel compounds derived from this versatile building block.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Suzuki–Miyaura coupling revisited: an integrated computational study - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Computational Analysis on the Pd-Catalyzed C-N Coupling of Ammonia with Aryl Bromides Using a Chelate Phosphine Ligand - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Product Structure Confirmation: X-ray Crystallography vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The definitive confirmation of a molecule's three-dimensional structure is a critical step in drug discovery and development. This structural data provides invaluable insights into a compound's mechanism of action, guides lead optimization, and is a cornerstone of regulatory submissions.[1][2] While X-ray crystallography has historically been the gold standard for this purpose, other powerful techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Cryo-Electron Microscopy (cryo-EM) offer alternative and often complementary approaches.[3][4]

This guide provides an objective comparison of X-ray crystallography with NMR and cryo-EM, presenting quantitative data, detailed experimental protocols, and workflow visualizations to assist researchers in selecting the most appropriate technique for their specific needs.

X-ray Crystallography: The Atomic-Level Blueprint

X-ray crystallography is a technique that determines the precise three-dimensional arrangement of atoms within a crystal.[5] It relies on the diffraction of an X-ray beam by the ordered array of molecules in a crystal, producing a unique pattern that can be mathematically reconstructed into an electron density map and, subsequently, an atomic model.[5][6] This method is renowned for providing atomic-level resolution, which is essential for understanding detailed molecular interactions.[7]

Key Advantages:

• High Resolution: Routinely achieves atomic resolution (often below 1.5 Å), providing precise bond lengths and angles.[7][8]

• Well-Established: A mature and robust technique that accounts for the majority of structures in the Protein Data Bank (PDB).[3]

• No Size Limitation: Can be applied to both small molecules and large macromolecular complexes.[3][9]

Key Limitations:

• Crystallization Bottleneck: The primary and often most difficult challenge is growing high-quality, single crystals, which can be time-consuming or impossible for certain molecules like membrane proteins or flexible complexes.[1][9][10]

• Static Picture: The resulting structure represents an average conformation within the crystal lattice and does not provide information about the molecule's dynamics in solution.[9]

• Potential for Artifacts: Crystal packing forces can sometimes stabilize non-physiological conformations.[8]

Experimental Protocol: Single-Crystal X-ray Diffraction

The protocol for X-ray crystallography can be broadly divided into crystallization, data collection, and structure determination.

• Sample Preparation & Crystallization:

  • Purity: The sample (small molecule or protein) must be highly pure, typically >95-98%.[11][12] For proteins, homogeneity is also critical.[13]

  • Crystallization Screening: The first and most challenging step is to obtain a suitable crystal (typically >0.1 mm).[5][14] This is achieved by slowly increasing the concentration of the molecule in the presence of a precipitant until it reaches supersaturation and crystallizes.

  • Common Method (Vapor Diffusion): A drop containing the purified molecule mixed with a precipitant solution is allowed to equilibrate with a larger reservoir of the precipitant.[10] Water slowly diffuses from the drop to the reservoir, concentrating the molecule and inducing crystallization.[12][15] This can be done in "hanging drop" or "sitting drop" formats.[15]

  • Optimization: Initial "hits" from broad screening conditions are optimized by finely varying parameters like pH, temperature, and precipitant concentration to grow larger, higher-quality crystals.[15]

• Data Collection:

  • Crystal Mounting: A suitable single crystal is carefully mounted and flash-frozen in liquid nitrogen to prevent radiation damage during data collection.

  • X-ray Diffraction: The crystal is placed in an intense, monochromatic X-ray beam, often from a synchrotron source for high brightness.[3][14]

  • Data Acquisition: The crystal is rotated in the beam, and the resulting diffraction patterns (spots of varying intensity) are recorded on a detector.[5][14]

• Structure Solution and Refinement:

  • Data Processing: The intensities and positions of the diffraction spots are integrated and scaled.

  • The Phase Problem: The diffraction data provides the intensities (amplitudes) of the diffracted waves, but the phase information is lost.[6] For small molecules, this "phase problem" can often be solved using direct methods.[5] For macromolecules, techniques like Molecular Replacement (if a similar structure is known) or experimental phasing methods are used.

  • Model Building and Refinement: An initial electron density map is calculated. An atomic model is then built into this map and computationally refined to best fit the experimental data, resulting in a final 3D structure.[14]

Workflow Visualization

Caption: A generalized workflow for determining a molecular structure via X-ray crystallography.

Alternative & Complementary Techniques

While X-ray crystallography provides a static, high-resolution snapshot, other techniques offer different advantages, particularly for molecules that are difficult to crystallize or for studying their behavior in a more physiological environment.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique used to determine the structure of molecules in solution.[16][17] It exploits the magnetic properties of atomic nuclei, providing detailed information about atomic connectivity and spatial proximity.[18]

Comparison with X-ray Crystallography:

• State of Matter: NMR analyzes molecules in solution, which can be more representative of their physiological state, whereas crystallography requires a solid, crystalline form.[4]

• Dynamics: NMR is uniquely capable of providing information about molecular dynamics, flexibility, and interactions in solution.[4][19]

• Sample Requirements: NMR does not require crystallization but typically needs higher sample concentrations.[4]

• Size Limitations: NMR is generally limited to smaller proteins and macromolecules (typically < 50 kDa), although this limit is continuously being pushed.[19]

• Resolution: The resolution of NMR structures is generally lower than that achieved by crystallography.[19]

• Sample Preparation:

  • Dissolve a sufficient amount (e.g., 5-10 mg) of the purified compound in a deuterated solvent (e.g., CDCl₃, D₂O) to a final volume of ~0.5-0.7 mL.[16][17]

  • Filter the solution into a clean NMR tube.[16]

• Data Acquisition:

  • 1D NMR: Acquire standard one-dimensional ¹H (proton) and ¹³C (carbon-13) spectra. These provide initial information on the types and chemical environments of atoms.[16] DEPT experiments are used to distinguish between CH, CH₂, and CH₃ groups.[17]

  • 2D NMR: A suite of two-dimensional experiments is performed to establish the structure:

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled (typically on adjacent carbons).

    • HSQC/HMQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons they are directly attached to.

    • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are separated by 2-3 bonds, revealing the connectivity of molecular fragments.

    • NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close to each other in space (< 5 Å), providing crucial information for determining the 3D conformation and stereochemistry.

• Structure Calculation:

  • The distance and dihedral angle restraints derived from the NMR data are used as input for computational software.

  • The software calculates an ensemble of structures that are consistent with the experimental data, representing the dynamic nature of the molecule in solution.

B. Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM is a technique that determines the structure of molecules by imaging them after they have been rapidly frozen in a thin layer of vitreous (non-crystalline) ice.[20] Recent advances in detectors and software have led to a "resolution revolution," making cryo-EM competitive with X-ray crystallography for many samples.[3][8]

Comparison with X-ray Crystallography:

• Crystallization: Cryo-EM does not require crystallization, making it ideal for large, flexible, or heterogeneous complexes and membrane proteins that are difficult or impossible to crystallize.[21][22]

• Sample Amount: Requires significantly less protein than crystallography.[23]

• Native State: Samples are analyzed in a near-native, hydrated state, preserving their physiological conformations.[22][24]

• Conformational Heterogeneity: Computational analysis of the data can separate different conformational states of a molecule present in the same sample.[21]

• Resolution: While now capable of achieving near-atomic resolution (1-3 Å), it may not reach the true atomic resolution of the best-diffracting crystals.[8][21]

• Sample Preparation and Vitrification:

  • A small volume (~3-4 µL) of the purified protein solution is applied to a small metal grid.[3]

  • The grid is blotted to create a thin film and then rapidly plunged into liquid ethane.[20] This freezes the sample so quickly that water molecules do not form ice crystals, trapping the macromolecules in random orientations within a layer of vitreous ice.[20]

• Data Collection:

  • The frozen grid is loaded into a transmission electron microscope (TEM).

  • Under cryogenic conditions, a low-dose electron beam is used to take thousands of images (micrographs) of the different particle views.[25]

• Image Processing and 3D Reconstruction:

  • Particle Picking: Individual particle images are computationally identified and extracted from the micrographs.

  • 2D Classification: The millions of particle images are aligned and classified into groups that represent different views of the molecule. This helps to remove noise and low-quality particles.

  • 3D Reconstruction: An initial 3D model is generated, which is then refined by iteratively comparing 2D projections of the model with the experimental 2D class averages until a high-resolution 3D density map is achieved.[20]

  • Model Building: An atomic model is built into the final density map, similar to the process in X-ray crystallography.

Quantitative Comparison of Techniques

The choice of technique often depends on the specific characteristics of the sample and the research question at hand. The table below summarizes key performance metrics for each method.

Parameter	X-ray Crystallography	NMR Spectroscopy	Cryo-Electron Microscopy (Cryo-EM)
Resolution	Atomic (<1.5 Å) to high (~3.5 Å)[7]	Typically lower resolution	Near-atomic (1-4 Å) to lower resolution[8][21]
Sample State	Solid (Single Crystal)[5]	Solution[4]	Vitreous Ice (near-native)[22]
Crystallization Required?	Yes (major bottleneck)[1]	No[4]	No[22]
Molecular Size	No theoretical limit[3]	Generally < 50 kDa[19]	Ideal for >100 kDa complexes; challenging for small proteins (<50 kDa)[6]
Sample Amount	Higher (mg for screening)[11][21]	High concentration (mg/mL)[4]	Very low (µg per grid)[3][23]
Dynamic Information	No (provides a static average)[9]	Yes (flexibility, interactions)[4]	Yes (can resolve different conformations)[21]
Primary Output	Single 3D atomic model	Ensemble of 3D models	3D electron density map and derived model

Decision-Making Guide

Choosing the right structural biology technique is crucial for success. The following diagram illustrates a simplified decision-making process.

Caption: A simplified guide for selecting a primary structural biology method.

Conclusion

X-ray crystallography, NMR spectroscopy, and cryo-electron microscopy are powerful, complementary techniques for determining the three-dimensional structure of molecules. X-ray crystallography remains the leading method for achieving true atomic resolution, provided high-quality crystals can be obtained.[3][7] NMR is the method of choice for studying the structure and dynamics of smaller proteins in solution.[4][19] The revolutionary advances in cryo-EM have made it an indispensable tool for analyzing large, complex, and flexible macromolecules that resist crystallization.[21] In modern drug development, an integrated approach, often using data from multiple techniques, provides the most comprehensive understanding of a product's structure and function, ultimately accelerating the path to new therapeutics.[4][6]

References

• 1. migrationletters.com [migrationletters.com]
• 2. Structure Analysis | Bruker [bruker.com]
• 3. Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM | Peak Proteins [peakproteins.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 6. JEOL USA blog | Cryo-EM vs. X-ray Crystallography [jeolusa.com]
• 7. creative-biostructure.com [creative-biostructure.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. news-medical.net [news-medical.net]
• 10. phys.libretexts.org [phys.libretexts.org]
• 11. A general protocol for the crystallization of membrane proteins for X-ray structural investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protein XRD Protocols - Crystallization of Proteins [sites.google.com]
• 13. biocompare.com [biocompare.com]
• 14. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 15. youtube.com [youtube.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. agilent.com [agilent.com]
• 19. researchgate.net [researchgate.net]
• 20. Cryo Electron Microscopy: Principle, Strengths, Limitations and Applications | Technology Networks [technologynetworks.com]
• 21. Cryo-EM Services for Drug Discovery & Structural Biology | Shuimu Bio [shuimubio.com]
• 22. creative-biostructure.com [creative-biostructure.com]
• 23. criver.com [criver.com]
• 24. Cryo-EM Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 25. Cryo electron microscopy to determine the structure of macromolecular complexes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cost-Effectiveness of 1-Bromo-3,5-bis(trifluoromethyl)benzene in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the fields of pharmaceutical and materials science, the choice of building blocks is a critical decision that balances cost, efficiency, and the desired physicochemical properties of the target molecules. 1-Bromo-3,5-bis(trifluoromethyl)benzene has emerged as a valuable reagent for introducing the 3,5-bis(trifluoromethyl)phenyl moiety, a functional group known to enhance metabolic stability, lipophilicity, and binding affinity of bioactive compounds. This guide provides an objective comparison of the cost-effectiveness of 1-Bromo-3,5-bis(trifluoromethyl)benzene against viable alternatives in common palladium-catalyzed cross-coupling reactions, supported by experimental data.

Cost and Performance Overview

The trifluoromethyl groups on the aromatic ring of 1-Bromo-3,5-bis(trifluoromethyl)benzene significantly influence its reactivity and the properties of the resulting products. While this reagent offers unique advantages, its cost can be a consideration. This guide explores alternative aryl halides, such as 1-bromo-3,5-dichlorobenzene (B43179) and 3,5-dibromobenzotrifluoride, to provide a comparative analysis of their cost and performance in two of the most widely used C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Data Presentation: A Comparative Analysis

To facilitate a clear comparison, the following tables summarize the key quantitative data for 1-Bromo-3,5-bis(trifluoromethyl)benzene and its alternatives. Prices are based on 25g quantities from a major chemical supplier to ensure consistency.[1] Reaction yields are compiled from literature sources for reactions with similar substrates and conditions to provide a representative comparison.

Table 1: Cost Comparison of Aryl Halide Building Blocks

Compound	CAS Number	Molecular Weight ( g/mol )	Price (USD/25g)	Cost per Mole (USD/mol)
1-Bromo-3,5-bis(trifluoromethyl)benzene	328-70-1	293.01	~$154.65[2]	~$1812
1-Bromo-3,5-dichlorobenzene	19752-55-7	225.90	~$36.60	~$407
3,5-Dibromobenzotrifluoride	401-84-3	303.92	~$150.00 (estimated)	~$1234

Table 2: Comparative Yields in Suzuki-Miyaura Coupling with Phenylboronic Acid

Aryl Halide	Reaction Yield (%)	Reference
1-Bromo-3,5-bis(trifluoromethyl)benzene	~82%	[3]
1-Bromo-3,5-dichlorobenzene	~96%	[4]
Bromobenzene (for baseline)	~99%	[5]

Table 3: Comparative Yields in Buchwald-Hartwig Amination with Aniline

Aryl Halide	Reaction Yield (%)	Reference
1-Bromo-3,5-bis(trifluoromethyl)benzene	High yields reported	[6]
1-Bromo-3,5-dichlorobenzene	~54-95% (condition dependent)	[7][8]
Chlorobenzene (for baseline)	~54%	[7][8]

Experimental Protocols

Detailed experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions are provided below. These are generalized procedures and may require optimization for specific substrates.

General Protocol for Suzuki-Miyaura Coupling of Aryl Bromides

• Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., Argon), combine the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene (B28343) and water (4:1, 5 mL).

• Reaction: Stir the mixture at a specified temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[9]

General Protocol for Buchwald-Hartwig Amination of Aryl Bromides

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere, add the aryl bromide (1.0 mmol), the amine (e.g., aniline, 1.2 mmol), a palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), a phosphine (B1218219) ligand (e.g., XPhos, 4 mol%), and a base (e.g., NaOtBu, 1.4 mmol).

• Solvent Addition: Add anhydrous, degassed toluene (5 mL).

• Reaction: Seal the tube and heat the reaction mixture with vigorous stirring at a specified temperature (e.g., 100 °C) for 12-24 hours.

• Work-up: Upon cooling, dilute the mixture with an organic solvent and filter through a pad of celite.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography to obtain the desired N-arylated product.[10][11]

Mandatory Visualization

The following diagrams illustrate a typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction and the Fatty Acid Amide Hydrolase (FAAH) signaling pathway, which is a relevant biological target for compounds synthesized using 1-Bromo-3,5-bis(trifluoromethyl)benzene.

A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Simplified FAAH signaling pathway and the action of an FAAH inhibitor.

Discussion and Conclusion

The choice of an aryl halide building block in synthesis is a multifaceted decision. While 1-Bromo-3,5-bis(trifluoromethyl)benzene is significantly more expensive on a per-gram and per-mole basis compared to 1-bromo-3,5-dichlorobenzene, its use can be justified when the unique electronic properties and metabolic stability conferred by the two trifluoromethyl groups are essential for the target molecule's function.

For instance, in the development of Fatty Acid Amide Hydrolase (FAAH) inhibitors like URB597, the specific substitution pattern of the biaryl core is crucial for potent and selective inhibition.[12][13][14] The 3,5-bis(trifluoromethyl)phenyl moiety can provide a distinct advantage in such cases, potentially leading to improved pharmacological properties that outweigh the higher initial reagent cost.

However, for applications where the primary goal is to introduce a disubstituted aromatic ring for steric bulk or as a scaffold for further functionalization, and the specific electronic nature of the trifluoromethyl groups is not critical, alternatives like 1-bromo-3,5-dichlorobenzene offer a much more cost-effective solution. The reaction yields for Suzuki-Miyaura and Buchwald-Hartwig couplings with these less expensive alternatives are often comparable or even higher, making them attractive options for large-scale synthesis or in early-stage discovery where cost-minimization is a priority.

Ultimately, the decision to use 1-Bromo-3,5-bis(trifluoromethyl)benzene should be based on a thorough analysis of the synthetic goals, the required properties of the final product, and the overall budget of the research project. This guide provides the foundational data to aid researchers in making an informed and cost-effective choice.

References

• 1. 1-Bromo-3,5-dichlorobenzene | 19752-55-7 [chemicalbook.com]
• 2. 1-Bromo-3,5-bis(trifluoromethyl)benzene, 98% 50 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. books.rsc.org [books.rsc.org]
• 12. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 13. escholarship.org [escholarship.org]
• 14. EX-597 - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for 1-Bromo-3,5-bis(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-Bromo-3,5-bis(trifluoromethyl)benzene (CAS No. 328-70-1). Adherence to these procedures is essential to ensure personnel safety and minimize environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

1-Bromo-3,5-bis(trifluoromethyl)benzene is a hazardous chemical that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2] Appropriate PPE is mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Recommended Equipment	Specifications and Rationale
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles must provide a complete seal around the eyes. A face shield should be worn in conjunction with goggles, especially when handling larger quantities or when there is a significant risk of splashing.
Hand Protection	Viton® or Butyl Rubber Gloves	Standard nitrile gloves offer poor resistance to halogenated and aromatic hydrocarbons.[3] Viton® provides excellent resistance to both chlorinated and aromatic solvents.[3][4][5] Butyl rubber is also a suitable alternative for handling halogenated compounds.[6] Always check the manufacturer's glove compatibility chart for specific breakthrough times.
Body Protection	Chemical-Resistant Laboratory Coat	A lab coat made of a chemical-resistant material (e.g., polyester, polypropylene) should be worn and fully buttoned.
Respiratory Protection	Use in a certified Chemical Fume Hood	All handling of this compound must be performed within a properly functioning chemical fume hood to minimize inhalation of vapors.[7][8][9][10][11]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 1-Bromo-3,5-bis(trifluoromethyl)benzene in a laboratory setting.

Experimental Workflow Diagram

Caption: Workflow for handling 1-Bromo-3,5-bis(trifluoromethyl)benzene.

Protocol:

• Preparation:

  • Don all required PPE as specified in Table 1.

  • Ensure the chemical fume hood is on and functioning correctly.

  • Gather all necessary equipment and reagents and place them inside the fume hood to minimize traffic in and out of the hood.

• Handling:

  • Conduct all transfers and manipulations of the chemical at least 6 inches inside the fume hood sash.[9][11]

  • Use caution when opening and closing containers to avoid splashes.

  • If transferring the liquid, do so slowly and carefully to minimize the generation of aerosols.[7]

  • Keep containers of 1-Bromo-3,5-bis(trifluoromethyl)benzene sealed when not in use.

• Post-Handling:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Properly doff and dispose of gloves and any other contaminated disposable PPE.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper segregation and disposal of waste containing 1-Bromo-3,5-bis(trifluoromethyl)benzene is crucial.

Waste Segregation and Collection:

• Designated Waste Container: Use a clearly labeled, leak-proof container specifically for halogenated organic waste.

• No Mixing: Do not mix halogenated waste with non-halogenated waste streams.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Toxic," "Irritant").

Disposal Procedure:

• Collection: Collect all waste, including contaminated consumables (e.g., pipette tips, wipes), in the designated halogenated waste container.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) department. Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Table 2: Emergency and Spill Response

Incident	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under a safety shower. Seek immediate medical attention.[12][13]
Eye Contact	Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[12][13]
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Minor Spill (within fume hood)	1. Alert others in the area. 2. Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand). 3. Collect the absorbed material into a sealed container for hazardous waste disposal. 4. Decontaminate the spill area.
Major Spill (outside fume hood or large volume)	1. Evacuate the immediate area and alert others. 2. If flammable, remove all ignition sources. 3. Close the laboratory doors and prevent entry. 4. Contact your institution's EHS or emergency response team immediately.[14][15]

References

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• 13. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 14. cws.auburn.edu [cws.auburn.edu]
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